4-Chloro-7-sulfobenzofurazan ammonium salt

• CAS: 81377-14-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4-Chloro-7-sulfobenzofurazan Ammonium Salt

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Chloro-7-sulfobenzofurazan ammonium salt, a pivotal fluorogenic reagent in biomedical and chemical research. Known for its high specificity towards thiols, this compound, often abbreviated as SBD-Cl, serves as a critical tool for the sensitive detection and quantification of sulfhydryl-containing molecules. This document details the underlying principles of its synthesis via sulfonation of 4-chlorobenzofurazan, provides a step-by-step experimental protocol, and outlines a complete workflow for its analytical characterization. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of this versatile chemical probe.

Introduction: The Significance of 4-Chloro-7-sulfobenzofurazan Ammonium Salt

4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) is a highly valued reagent in the field of analytical biochemistry. Its utility stems from its ability to react specifically with thiol groups (sulfhydryl groups) to yield highly fluorescent adducts.[1][2] This property allows for the sensitive and selective detection of peptides, proteins, and other biomolecules containing cysteine residues. Unlike its nitro-analogue, 4-chloro-7-nitrobenzofurazan (NBD-Cl), the sulfonate group in SBD-Cl imparts greater water solubility, making it particularly suitable for applications in aqueous biological systems without introducing significant hydrophobicity to the labeled molecule.[3]

The core structure, a benzofurazan (alternatively named 2,1,3-benzoxadiazole), is an electron-deficient aromatic system. The presence of both a chloro and a sulfo group further withdraws electron density, making the 4-position highly susceptible to nucleophilic aromatic substitution. This inherent reactivity, coupled with the fluorescent nature of the resulting thioether, is the foundation of its application as a derivatizing agent for thiols.[3] Key applications include the quantification of glutathione in biological samples and the labeling of cysteine residues in proteins for structural and functional studies.[2]

Synthesis of 4-Chloro-7-sulfobenzofurazan Ammonium Salt

The synthesis of 4-Chloro-7-sulfobenzofurazan ammonium salt is achieved through the electrophilic sulfonation of 4-chlorobenzofurazan.[4] This process involves the introduction of a sulfonic acid group (-SO₃H) onto the benzofurazan ring, followed by neutralization with ammonia to form the ammonium salt.

Reaction Principle and Mechanism

The reaction proceeds via an electrophilic aromatic substitution mechanism. Fuming sulfuric acid (sulfuric acid containing excess sulfur trioxide, SO₃) serves as the sulfonating agent. The sulfur trioxide acts as the electrophile, attacking the electron-rich benzofurazan ring. The sulfonic acid group directs to the 7-position due to the directing effects of the existing chloro and furazan ring substituents. The subsequent introduction of ammonia facilitates the formation of the more stable and water-soluble ammonium salt.

Experimental Protocol

This protocol describes a representative lab-scale synthesis.

Materials:

• 4-chlorobenzofurazan

• Fuming sulfuric acid (20% SO₃)

• Concentrated ammonium hydroxide

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Ice bath

• Round-bottom flask with stirrer

• Dropping funnel

• Büchner funnel and flask

• Standard laboratory glassware

Procedure:

• In a clean, dry round-bottom flask, carefully add 4-chlorobenzofurazan.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add fuming sulfuric acid to the cooled and stirred 4-chlorobenzofurazan. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Carefully quench the reaction by slowly pouring the mixture onto crushed ice.

• The resulting precipitate, 4-chloro-7-sulfobenzofurazan, is collected by vacuum filtration and washed with cold deionized water.

• The crude product is then dissolved in a minimal amount of deionized water and neutralized by the slow addition of concentrated ammonium hydroxide until the pH is approximately 7.

• The neutralized solution is then concentrated under reduced pressure to yield the crude ammonium salt.

• Purification is achieved by recrystallization from an appropriate solvent system, such as an ethanol/water mixture, to afford the final product as a crystalline solid.

Synthesis Workflow

Caption: Synthesis workflow for 4-Chloro-7-sulfobenzofurazan ammonium salt.

Characterization of 4-Chloro-7-sulfobenzofurazan Ammonium Salt

Comprehensive characterization is essential to confirm the identity, purity, and structural integrity of the synthesized compound. A combination of spectroscopic and analytical techniques is employed.

Spectroscopic Analysis

• ¹H NMR Spectroscopy: In a suitable deuterated solvent such as D₂O, the aromatic protons of the benzofurazan ring will exhibit characteristic chemical shifts and coupling patterns. The ammonium protons may appear as a triplet due to coupling with the ¹⁴N nucleus.[5]

• ¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for each of the unique carbon atoms in the benzofurazan ring. The positions of these signals are influenced by the electron-withdrawing substituents.

• FT-IR Spectroscopy: The infrared spectrum will display characteristic absorption bands corresponding to the functional groups present in the molecule. Key absorbances to note include those for S=O stretching in the sulfonate group, C-Cl stretching, and the vibrations of the benzofurazan ring system.

• UV-Vis Spectroscopy: The electronic absorption spectrum in an aqueous solution will show characteristic maxima, which are useful for concentration determination and for studying the reaction with thiols.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of the synthesized compound by providing a highly accurate mass-to-charge ratio of the molecular ion.

Summary of Characterization Data

The following table summarizes the expected analytical data for 4-Chloro-7-sulfobenzofurazan ammonium salt.

Parameter	Expected Value
Molecular Formula	C₆H₆ClN₃O₄S
Molecular Weight	251.65 g/mol
Appearance	Yellow to pale brown crystalline powder
Melting Point	>300 °C
Solubility	Soluble in water (50 mg/mL)
¹H NMR (D₂O)	Aromatic protons expected in the downfield region, ammonium triplet may be observed.
FT-IR (KBr, cm⁻¹)	Characteristic peaks for S=O, C-Cl, and aromatic ring vibrations.
HRMS (ESI-TOF)	[M-NH₄]⁻ calculated m/z, consistent with C₆H₂ClN₂O₄S⁻

Analytical Workflow

Caption: Analytical workflow for the characterization of the synthesized product.

Safety and Handling

• Fuming sulfuric acid is extremely corrosive and a strong oxidizing agent. It should be handled with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles.

• 4-chlorobenzofurazan and its derivatives should be handled with care, as they are potentially hazardous. Avoid inhalation, ingestion, and skin contact.

• The quenching of the reaction mixture is highly exothermic. It must be done slowly and with adequate cooling to prevent uncontrolled boiling and splashing.

• Ammonium hydroxide is corrosive and has a pungent odor. It should be handled in a fume hood.

Conclusion

This technical guide has provided a detailed framework for the synthesis and characterization of 4-Chloro-7-sulfobenzofurazan ammonium salt. By understanding the underlying chemical principles and following the outlined experimental and analytical procedures, researchers can confidently prepare and validate this important fluorogenic reagent for its diverse applications in scientific research. The combination of its thiol-specificity and water solubility makes it an indispensable tool for the study of biological systems.

References

• Verdoliva, V., Digilio, G., Saviano, M., & De Luca, S. (2021). Thio-conjugation of substituted benzofurazans to peptides: molecular sieves catalyze nucleophilic attack on unsaturated fused rings. Catalysis Science & Technology, 11(3), 1056-1063. Available from: [Link]

• Andrews, J. L., Ghosh, P., Ternai, B., & Whitehouse, M. W. (1982). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. Archives of biochemistry and biophysics, 214(1), 386–396. Available from: [Link]

• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. International journal of peptide and protein research, 15(5), 464–470. Available from: [Link]

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• Grootveld, M., et al. (2022). Detection and Quantification of Ammonia as the Ammonium Cation in Human Saliva by 1H NMR: A Promising Probe for Health Status Monitoring, with Special Reference to Cancer. Molecules. Available from: [Link]

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An In-depth Technical Guide to the Spectral Properties of 4-Chloro-7-sulfobenzofurazan Ammonium Salt Derivatives

Introduction

In the landscape of modern molecular probes and labeling reagents, benzofurazan derivatives stand out for their versatile fluorescent properties. Among these, 4-Chloro-7-sulfobenzofurazan (SBF-Cl) and its derivatives have garnered significant attention within the scientific community. Their utility stems from a combination of factors: a reactive chloro group amenable to nucleophilic substitution, a sulfonate group that imparts aqueous solubility, and a benzofurazan core whose spectral properties are exquisitely sensitive to its local chemical environment. This guide provides a comprehensive exploration of the synthesis, spectral characteristics, and underlying photophysical principles of SBF-Cl derivatives, tailored for researchers, scientists, and drug development professionals.

Core Principles: From Structure to Spectrum

The benzofurazan (2,1,3-benzoxadiazole) skeleton is the cornerstone of the unique spectral properties of these compounds. The electronic structure of this heterocyclic system gives rise to absorption and fluorescence in the visible range upon appropriate substitution. The introduction of substituent groups at the 4- and 7-positions dramatically influences the intramolecular charge transfer (ICT) character of the molecule, which in turn governs its spectral behavior.

The Role of Substituents at the 4- and 7-Positions

The spectral characteristics, including maximum excitation and emission wavelengths and fluorescence intensity, are profoundly affected by the electron-donating or electron-withdrawing nature of the substituents at the 4- and 7-positions of the benzofurazan ring.[1] A systematic study of various benzofurazan compounds has revealed that these properties can be empirically predicted using the Hammett substituent constant (σp) as a parameter for the electronic effects of the substituent groups.[1]

Generally, the presence of an electron-donating group at the 4-position and an electron-withdrawing group at the 7-position leads to a significant red-shift in the absorption and emission spectra, a phenomenon attributed to the enhanced ICT from the donor to the acceptor through the benzofurazan core. The 4-chloro-7-sulfobenzofurazan ammonium salt itself is a key intermediate, where the chloro group acts as a leaving group for the introduction of various functionalities, and the sulfonate group provides water solubility.[2]

Synthesis of 4-Chloro-7-sulfobenzofurazan Ammonium Salt Derivatives

The primary route for the synthesis of 4-Chloro-7-sulfobenzofurazan ammonium salt derivatives involves the nucleophilic aromatic substitution of the highly reactive chlorine atom at the 4-position. This reaction is readily achieved with a variety of nucleophiles, most notably thiols and amines, making SBF-Cl a versatile reagent for labeling biomolecules.

General Reaction Scheme

The reaction proceeds via an addition-elimination mechanism, where the nucleophile attacks the electron-deficient carbon atom bearing the chlorine, forming a Meisenheimer-like intermediate, which then expels the chloride ion to yield the substituted product.

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An In-Depth Technical Guide to the Mechanism and Application of 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-Cl) for Thiol Quantification

Foreword: Unmasking the Thiol Landscape

In the intricate world of cellular biochemistry and drug development, the thiol (-SH) group of cysteine residues and small molecules like glutathione stands as a pivotal player. Its nucleophilic nature and redox sensitivity underpin a vast array of biological processes, from maintaining protein structure and enzymatic catalysis to orchestrating antioxidant defense and signaling pathways. Consequently, the accurate and sensitive quantification of thiols is a critical task for researchers striving to unravel disease mechanisms, assess drug efficacy, and ensure product quality.

This guide provides an in-depth exploration of 4-chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl), a fluorogenic reagent specifically designed for the selective labeling and quantification of thiols. Moving beyond a mere recitation of facts, this document, crafted from the perspective of a seasoned application scientist, delves into the core mechanism of action, elucidates the rationale behind experimental design, and offers a robust, field-tested protocol for its application. Our aim is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to confidently and effectively employ SBD-Cl in their work.

The Chemistry of SBD-Cl: A Fluorogenic Transformation

At its core, the utility of SBD-Cl lies in its chemical reactivity and the profound change in its photophysical properties upon reaction with a thiol. SBD-Cl itself is essentially non-fluorescent in aqueous solution. However, upon reaction with a thiol-containing compound (R-SH), it undergoes a transformation that gives rise to a highly fluorescent product.

The Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The reaction between SBD-Cl and a thiol proceeds via a well-established Nucleophilic Aromatic Substitution (SNAr) mechanism. This is a two-step addition-elimination process:

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophilic thiolate anion (R-S⁻) on the electron-deficient carbon atom of the benzofurazan ring that is bonded to the chlorine atom. This step is typically the rate-determining step of the reaction. The presence of the electron-withdrawing sulfonate and nitro-like benzofurazan ring system makes the aromatic ring susceptible to nucleophilic attack.[1][2][3]

• Formation of a Meisenheimer Complex: The initial nucleophilic attack results in the formation of a transient, negatively charged intermediate known as a Meisenheimer complex.[1] This complex is resonance-stabilized, with the negative charge delocalized over the electron-withdrawing groups of the aromatic ring.

• Elimination of the Leaving Group: The aromaticity of the ring is restored through the elimination of the chloride ion (Cl⁻), a good leaving group. This results in the formation of a stable, fluorescent thioether adduct (SBD-S-R).

The overall reaction can be summarized as follows:

Caption: Experimental workflow for thiol quantification using SBD-Cl.

• Plate Setup: To a 96-well black microplate, add 50 µL of each thiol standard and unknown sample in triplicate. Include a blank control containing 50 µL of Assay Buffer.

• Reagent Addition: Add 50 µL of Assay Buffer to all wells.

• Reaction Initiation: Add 100 µL of the 1 mM working SBD-Cl solution to all wells to initiate the reaction. The final volume in each well will be 200 µL.

• Incubation: Incubate the plate for 30 minutes at 37°C, protected from light.

  • Causality Insight: The incubation at 37°C accelerates the reaction rate, ensuring it reaches completion within a reasonable timeframe. Protecting the plate from light is crucial to prevent photobleaching of the fluorescent product.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate fluorometer with an excitation wavelength of approximately 385 nm and an emission wavelength of approximately 515 nm.

Data Analysis

• Blank Subtraction: Calculate the average fluorescence intensity for the blank wells and subtract this value from the average fluorescence intensity of all other wells.

• Standard Curve Generation: Plot the blank-corrected fluorescence intensity of the thiol standards against their corresponding concentrations (in µM). Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 indicates a good fit.

• Quantification of Unknowns: Use the equation from the linear regression to calculate the thiol concentration in the unknown samples.

Troubleshooting

Issue	Possible Cause	Solution
High Background Fluorescence	Contaminated reagents or buffer.	Use high-purity water and fresh reagents. Filter the buffer if necessary.
SBD-Cl degradation.	Prepare SBD-Cl solution fresh before each use and protect from light.
Low Signal	Insufficient incubation time or temperature.	Ensure the incubation is carried out for the recommended time and at the correct temperature.
Low thiol concentration in the sample.	Concentrate the sample or use a more sensitive detection method if necessary.
Incorrect filter settings on the fluorometer.	Verify that the excitation and emission wavelengths are set correctly for the SBD-thiol adduct.
Poor Standard Curve Linearity	Pipetting errors.	Use calibrated pipettes and ensure accurate and consistent pipetting.
Standard degradation.	Prepare fresh standards from a frozen stock for each assay.
Saturation of the detector.	If the fluorescence of the highest standards is plateauing, dilute the standards and samples.

Concluding Remarks: A Bright Future for Thiol Research

4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) has established itself as a reliable and sensitive tool for the quantification of thiols. Its fluorogenic nature, coupled with its specificity and water solubility, makes it a valuable reagent for researchers across various disciplines. By understanding the underlying SNAr mechanism and the critical role of pH, and by following a well-designed and validated protocol, scientists can confidently employ SBD-Cl to illuminate the complex and dynamic roles of thiols in biology and medicine. As our appreciation for the significance of thiol-mediated processes continues to grow, reagents like SBD-Cl will undoubtedly remain at the forefront of discovery.

References

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An In-Depth Technical Guide to the Reactivity of 4-Chloro-7-sulfobenzofurazan Ammonium Salt with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity of 4-chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) with primary amines. SBD-Cl is a water-soluble, fluorogenic reagent increasingly utilized in biochemical and pharmaceutical analysis for the derivatization of primary and secondary amines. This guide delves into the fundamental reaction mechanism, explores the kinetics and factors influencing the reaction, provides detailed experimental protocols, and discusses its applications in drug development and research. By synthesizing theoretical principles with practical insights, this document serves as an essential resource for scientists seeking to leverage the unique properties of SBD-Cl in their research endeavors.

Introduction: The Significance of 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-Cl)

4-Chloro-7-sulfobenzofurazan ammonium salt, also known as SBF-Cl, is a highly versatile reagent in the field of bioanalytical chemistry.[1] Its utility stems from its ability to react with primary and secondary amines to form stable, highly fluorescent adducts.[2] This property is particularly valuable for the derivatization of non-fluorescent biomolecules, such as amino acids, peptides, and pharmaceuticals, enabling their sensitive detection and quantification by techniques like High-Performance Liquid Chromatography (HPLC) with fluorescence detection.[3][4]

The benzofurazan scaffold is a well-established platform for the development of fluorescent probes. The presence of a chlorine atom at the 4-position and a strongly electron-withdrawing sulfonate group at the 7-position activates the aromatic ring towards nucleophilic attack, making SBD-Cl an efficient reagent for labeling primary amines under mild conditions.[5][6] Its ammonium salt form confers excellent water solubility, a desirable characteristic for biological applications.[1]

This guide will provide a deep dive into the chemical principles governing the reaction of SBD-Cl with primary amines, offering researchers the knowledge to effectively design and troubleshoot their experiments.

The Reaction Mechanism: A Nucleophilic Aromatic Substitution (SNAr) Pathway

The reaction between 4-chloro-7-sulfobenzofurazan and a primary amine proceeds through a well-established Nucleophilic Aromatic Substitution (SNAr) mechanism. This is a two-step addition-elimination process.

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

The reaction is initiated by the nucleophilic attack of the primary amine's lone pair of electrons on the electron-deficient carbon atom of the benzofurazan ring that is bonded to the chlorine atom. This attack is facilitated by the strong electron-withdrawing effect of the para-sulfonate group and the fused oxadiazole ring system, which polarizes the C-Cl bond. This initial addition step results in the formation of a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex . The negative charge of this intermediate is delocalized over the aromatic ring and, most importantly, onto the oxygen atoms of the sulfonate group, which provides significant stabilization.

Step 2: Elimination of the Leaving Group and Re-aromatization

In the second and typically faster step, the aromaticity of the benzofurazan ring is restored through the elimination of the chloride ion (Cl⁻), the leaving group. This results in the formation of the stable, fluorescent 4-amino-7-sulfobenzofurazan derivative.

Figure 1: General mechanism of the SNAr reaction.

Kinetics and Factors Influencing the Reaction

The rate of the SNAr reaction between SBD-Cl and primary amines is influenced by several key factors:

• pH: The pH of the reaction medium is a critical parameter. The primary amine must be in its unprotonated, nucleophilic form to initiate the reaction. Therefore, the reaction is typically carried out in a basic medium, with a pH range of 8-11 being optimal.[7] At lower pH values, the amine is protonated (R-NH₃⁺), rendering it non-nucleophilic and significantly slowing down or preventing the reaction.

• Temperature: As with most chemical reactions, the rate of derivatization with SBD-Cl increases with temperature. However, excessively high temperatures can lead to the degradation of the reagent or the product. A common temperature range for this reaction is between 40-70°C.

• Solvent: The choice of solvent can influence the reaction rate. While SBD-Cl is water-soluble, the use of aprotic polar solvents such as acetonitrile or dimethylformamide (DMF) can accelerate the reaction by minimizing the solvation of the amine nucleophile, thereby increasing its reactivity.

• Concentration of Reactants: The reaction rate is dependent on the concentration of both SBD-Cl and the primary amine. Using an excess of the derivatizing agent can help drive the reaction to completion, which is a common strategy in analytical applications.

• Structure of the Primary Amine: The steric hindrance around the amino group can affect the reaction rate. Less sterically hindered primary amines will generally react faster than those with bulky substituents near the nitrogen atom.

Parameter	Typical Range/Condition	Effect on Reaction Rate
pH	8 - 11	Increases with increasing pH (up to a certain point)
Temperature	40 - 70 °C	Increases with increasing temperature
Solvent	Aqueous buffer, Acetonitrile, DMF	Aprotic polar solvents can enhance the rate
Amine Structure	Steric Hindrance	Decreases with increasing steric bulk

Table 1: Key Parameters Influencing the SBD-Cl Reaction with Primary Amines.

Spectroscopic Properties of SBD-Amine Adducts

The reaction of SBD-Cl with primary amines results in a significant change in the spectroscopic properties of the molecule, which is the basis for its use as a fluorescent label. SBD-Cl itself is essentially non-fluorescent. Upon reaction with a primary amine, the resulting SBD-amine adduct exhibits strong fluorescence.

While specific absorption (λex) and emission (λem) maxima can vary slightly depending on the solvent and the structure of the primary amine, the adducts of the closely related 4-nitrobenzofurazan (NBD) derivatives typically show an excitation maximum around 464 nm and an emission maximum around 512 nm in aqueous solutions.[8] It is expected that SBD-amine adducts will have similar, though not identical, spectral properties. Researchers should experimentally determine the optimal excitation and emission wavelengths for their specific SBD-amine derivative to ensure maximum sensitivity in fluorescence-based assays.

Compound	Typical Excitation Maxima (λex)	Typical Emission Maxima (λem)
SBD-Cl	Non-fluorescent	Non-fluorescent
SBD-Primary Amine Adduct	~460-480 nm (estimated)	~520-540 nm (estimated)
NBD-Primary Amine Adduct	~464 nm[8]	~512 nm[8]

Table 2: General Spectroscopic Properties of SBD-Cl and its Amine Adducts.

Experimental Protocol: Derivatization of a Primary Amine with SBD-Cl for HPLC Analysis

This protocol provides a general procedure for the pre-column derivatization of a primary amine-containing analyte with SBD-Cl for subsequent analysis by HPLC with fluorescence detection.

Materials:

• 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

• Primary amine-containing analyte

• Borate buffer (0.1 M, pH 9.0)

• Acetonitrile (HPLC grade)

• Hydrochloric acid (HCl, 0.1 M)

• Deionized water

• Microcentrifuge tubes

• Heating block or water bath

• Vortex mixer

• HPLC system with a fluorescence detector

Procedure:

• Preparation of Reagent Solutions:

  • Prepare a 10 mM stock solution of SBD-Cl in acetonitrile.

  • Prepare a stock solution of the primary amine analyte in deionized water or a suitable solvent at a known concentration.

• Derivatization Reaction:

  • In a microcentrifuge tube, add 50 µL of the primary amine solution.

  • Add 100 µL of 0.1 M borate buffer (pH 9.0).

  • Add 100 µL of the 10 mM SBD-Cl solution.

  • Vortex the mixture thoroughly.

  • Incubate the reaction mixture at 60°C for 30 minutes in a heating block or water bath.

• Reaction Termination:

  • After incubation, cool the reaction mixture to room temperature.

  • Add 50 µL of 0.1 M HCl to stop the reaction.

  • Vortex the mixture.

• HPLC Analysis:

  • Inject an appropriate volume (e.g., 20 µL) of the final reaction mixture into the HPLC system.

  • Separate the derivatized analyte using a suitable reversed-phase column (e.g., C18) and a mobile phase gradient (e.g., acetonitrile and water with a suitable buffer).

  • Set the fluorescence detector to the experimentally determined optimal excitation and emission wavelengths for the SBD-amine adduct.

Figure 2: Experimental workflow for SBD-Cl derivatization.

Applications in Drug Development and Research

The reaction of SBD-Cl with primary amines has several important applications in the pharmaceutical industry and biomedical research:

• Quantitative Analysis of Drugs: Many pharmaceutical compounds contain primary or secondary amine functional groups. Derivatization with SBD-Cl allows for their sensitive quantification in various matrices, including pharmaceutical formulations and biological fluids (e.g., plasma, urine). This is crucial for pharmacokinetic studies, quality control, and stability testing.[9][10][11][12]

• Peptide and Protein Analysis: The N-terminal amino group of peptides and the ε-amino group of lysine residues can be labeled with SBD-Cl. This enables the sensitive detection of peptides and proteins in complex biological samples and can be used in proteomics research. Derivatization can also be coupled with mass spectrometry to aid in peptide sequencing.[1][6][13][14]

• Amino Acid Analysis: SBD-Cl can be used for the derivatization of amino acids, allowing for their separation and quantification by HPLC. This is important in various research areas, including metabolism studies and food analysis.

• High-Throughput Screening: The fluorescent nature of the SBD-amine adducts makes this reaction amenable to high-throughput screening assays for the discovery of enzyme inhibitors or other bioactive molecules that interact with amine-containing substrates.

Figure 3: Applications of the SBD-Cl reaction in research.

Conclusion

The reaction of 4-chloro-7-sulfobenzofurazan ammonium salt with primary amines is a robust and versatile tool for the fluorescent labeling of a wide range of molecules. A thorough understanding of the underlying SNAr mechanism and the factors that influence the reaction kinetics is essential for the successful application of this chemistry. This guide has provided a detailed overview of these aspects, along with a practical experimental protocol and a discussion of its applications in drug development and research. As the demand for sensitive and reliable analytical methods continues to grow, SBD-Cl is poised to remain a valuable reagent in the toolkit of researchers and scientists across various disciplines.

References

• Elbashir, A. A., Suliman, F. E. O., & Aboul-Enein, H. Y. (2011). The Application of 7-Chloro-4-Nitrobenzoxadiazole and 4-Fluoro-7-Nitro-2,1,3-Benzoxadiazole for The Analysis of Amines and Amino. GU J Sci, 24(4), 679-697.
• Bem, M., Căproiu, M. T., Constantinescu, T., & Balaban, A. T. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. Arkivoc, 2007(13), 87-104.
• Saputri, F. A., & Pratiwi, R. (2023). 4-CHLORO-7-NITROBENZOFURAZAN (NBD-CL) AS PRE AND POST-COLUMN DERIVATIZATION REAGENT FOR AMINE GROUPS ANALYSIS USING CHROMATOGRAPHY: A MINI-REVIEW. Indonesian Journal of Chemical Research, 10(1), 20-23.
• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. International journal of peptide and protein research, 15(5), 464–470.

• Interchim. (n.d.). NBD-Cl, NBD-F. FluoProbes®. Retrieved from [Link]

• Roth, Z., & Strelitz, J. Z. (1998). Charge derivatization of peptides for analysis by mass spectrometry. Mass spectrometry reviews, 17(4), 255–274.
• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. International journal of peptide and protein research, 15(5), 464–470.
• Einarsson, S., Josefsson, B., & Lagerkvist, S. (1983). Determination of amino acids with 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole and its N- and O,N-substituted analogues.
• Ghosh, P. B., & Whitehouse, M. W. (1968). 7-Chloro-4-nitrobenzo-2-oxa-1,3-diazole: a new fluorigenic reagent for amino acids and other amines. The Biochemical journal, 108(1), 155–156.
• Fager, R. S. (1973). A rapid and quantitative method for the assay of primary amines. Analytical biochemistry, 56(2), 340–344.
• Roth, Z., & Strelitz, J. Z. (1998). Charge derivatization of peptides for analysis by mass spectrometry. Mass spectrometry reviews, 17(4), 255–274.
• Gatti, R., Gioia, M. G., & Cavrini, V. (1996). HPLC-fluorescence determination of amino acids in parenteral solutions after derivatization with 4-fluoro-7-nitro-2,1,3-benzoxadiazole.
• Kleopa, K. A., Zournas, C., & El-Khatib, F. H. (1999). A rapid high-performance liquid chromatographic method for the determination of amino acids in biological fluids. Journal of pharmaceutical and biomedical analysis, 20(1-2), 269–275.
• Saputri, F. A., & Pratiwi, R. (2023). 4-CHLORO-7-NITROBENZOFURAZAN (NBD-CL) AS PRE AND POST-COLUMN DERIVATIZATION REAGENT FOR AMINE GROUPS ANALYSIS USING CHROMATOGRAPHY: A MINI-REVIEW. Indonesian Journal of Chemical Research, 10(1), 20-23.
• Bem, M., Căproiu, M. T., Constantinescu, T., & Balaban, A. T. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. Arkivoc, 2007(13), 87-104.
• Saputri, F. A., & Pratiwi, R. (2023). 4-CHLORO-7-NITROBENZOFURAZAN (NBD-CL) AS PRE AND POST-COLUMN DERIVATIZATION REAGENT FOR AMINE GROUPS ANALYSIS USING CHROMATOGRAPHY: A MINI-REVIEW. Indonesian Journal of Chemical Research, 10(1), 20-23.
• Waterman, K. C., & Adami, R. C. (2005). Accelerated aging: prediction of chemical stability of pharmaceuticals. International journal of pharmaceutics, 293(1-2), 101–125.
• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Stability testing of pharmaceutical products. Journal of applied pharmaceutical science, 2(3), 129-138.
• ASEAN. (2005). Guideline on Stability Study of Drug Product.
• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. International journal of peptide and protein research, 15(5), 464–470.
• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hata, T., Highuchi, T., & Ichijo, T. (2007). The role of degradant profiling in active pharmaceutical ingredients and drug products. Advanced drug delivery reviews, 59(1), 29–37.

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Discovery of 4-Chloro-7-sulfobenzofurazan ammonium salt as a fluorescent probe

An In-Depth Technical Guide to 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-Cl) as a Fluorescent Probe for Thiol Detection

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl), a highly valued fluorogenic reagent in biochemical and pharmaceutical research. We will move beyond simple protocols to discuss the underlying chemical principles, provide field-proven methodologies, and offer insights into its practical applications, particularly in the quantification of thiols.

The Critical Role of Thiols and the Need for Selective Probes

Thiols, characterized by the presence of a sulfhydryl (-SH) group, are fundamental to cellular biochemistry. Key thiol-containing molecules like cysteine, homocysteine, and the master antioxidant glutathione (GSH) are integral to redox signaling, protein structure, and detoxification pathways. Aberrant thiol levels are linked to numerous pathological conditions, including cancer, neurodegenerative diseases, and cardiovascular disease. Consequently, the precise quantification of these molecules is of paramount importance in both basic research and drug development.

Fluorescent probes offer a sensitive and specific means for this quantification. An ideal probe should be non-fluorescent in its native state but exhibit a strong fluorescent signal upon selective reaction with the target analyte. SBD-Cl (also known as 7-chloro-2,1,3-benzoxadiazole-4-sulfonic acid ammonium salt) has emerged as a leading reagent in this class due to its specific reactivity with thiols.

Physicochemical Properties and Mechanism of Action of SBD-Cl

SBD-Cl is a non-fluorescent molecule. Its reactivity is centered on the electron-deficient benzofurazan ring, which is made highly susceptible to nucleophilic attack by the presence of both a chloro and a sulfo group. Thiols, being excellent nucleophiles, readily attack the carbon atom to which the chlorine is attached. This reaction, a nucleophilic aromatic substitution, displaces the chloride ion and forms a stable, highly fluorescent thioether adduct.

The underlying principle of this "off-to-on" fluorescent switching is based on intramolecular charge transfer (ICT). In the native SBD-Cl, the molecule's electronic state does not favor fluorescence. Upon reaction with a thiol, the electron-donating sulfur atom conjugates with the electron-withdrawing benzofurazan core, creating a new electronic configuration that is highly fluorescent.

Caption: Reaction of non-fluorescent SBD-Cl with a thiol to form a fluorescent adduct.

Quantitative Data Summary

The photophysical properties of SBD-Cl and its adducts are crucial for experimental design. The following table summarizes key quantitative data derived from literature.

Compound	Excitation Max (λex)	Emission Max (λem)	Molar Extinction Coefficient (ε)	Notes
SBD-Cl	~380 nm	N/A (Essentially non-fluorescent)	Not applicable	Stable in aqueous buffers.
SBD-Cysteine Adduct	~385 nm	~515 nm	~1.3 x 10⁴ M⁻¹cm⁻¹	Excitation and emission maxima can vary slightly with solvent polarity.
SBD-Glutathione Adduct	~385 nm	~515 nm	~1.4 x 10⁴ M⁻¹cm⁻¹	Quantum yield is high, leading to bright fluorescence.
SBD-H₂S Adduct	~394 nm	~513 nm	Not widely reported	Reaction with H₂S forms SBD-SH, which can further react.

Field-Proven Protocol: Quantification of Total Thiols

This protocol provides a robust method for quantifying total thiols in a sample, such as a cell lysate or protein solution. The causality behind each step is explained to ensure methodological integrity.

A. Reagent Preparation (Self-Validating System)

• Borate Buffer (0.1 M, pH 9.5):

  • Action: Dissolve 6.18 g of boric acid in 900 mL of deionized water. Adjust pH to 9.5 using concentrated NaOH. Make up the final volume to 1 L.

  • Causality: The reaction between SBD-Cl and thiols is highly pH-dependent. A basic pH (~9.0-10.0) is required to deprotonate the thiol's sulfhydryl group to the more nucleophilic thiolate anion (R-S⁻), significantly accelerating the reaction rate. This pH choice ensures the reaction proceeds to completion in a reasonable timeframe.

• SBD-Cl Stock Solution (10 mM):

  • Action: Dissolve 2.62 mg of SBD-Cl (MW: 261.65 g/mol ) in 1 mL of DMSO. Store in the dark at -20°C.

  • Causality: SBD-Cl has limited stability in aqueous solutions over long periods. A stock in anhydrous DMSO ensures longevity. It is prepared at a high concentration to minimize the volume of organic solvent added to the aqueous reaction mixture, which could otherwise affect protein structure or reaction kinetics.

• L-Cysteine Standard Stock Solution (1 mM):

  • Action: Dissolve 12.12 mg of L-cysteine in 100 mL of Borate Buffer. Prepare fresh daily.

  • Causality: Thiol standards are prone to oxidation. Preparing them fresh in a buffer that will be used for the assay minimizes variability and ensures the accuracy of the standard curve.

B. Experimental Procedure

• Standard Curve Preparation:

  • Create a series of dilutions from the 1 mM L-Cysteine stock solution in Borate Buffer to generate standards ranging from 0 µM to 100 µM. A typical set would be 0, 10, 20, 40, 60, 80, and 100 µM. The 0 µM sample serves as the blank.

• Sample Preparation:

  • Dilute your biological sample (e.g., cell lysate) in the Borate Buffer to a concentration that is expected to fall within the range of the standard curve. A 1:10 or 1:20 dilution is a common starting point.

• Reaction:

  • To 100 µL of each standard and each diluted sample in a 96-well microplate, add 10 µL of the 10 mM SBD-Cl stock solution.

  • Mix thoroughly by gentle pipetting.

  • Incubate the plate at 60°C for 60 minutes in the dark.

  • Causality: Incubation at an elevated temperature (60°C) provides the necessary activation energy to drive the substitution reaction to completion within one hour. Protecting the reaction from light is critical as the fluorescent product is susceptible to photobleaching.

• Fluorescence Measurement:

  • After incubation, cool the plate to room temperature.

  • Measure the fluorescence intensity using a microplate reader or spectrofluorometer with excitation set to ~385 nm and emission set to ~515 nm.

C. Data Analysis

• Subtract the fluorescence intensity of the blank (0 µM standard) from all other readings.

• Plot the background-subtracted fluorescence intensity of the standards against their corresponding concentrations (in µM).

• Perform a linear regression on the standard curve data to obtain the equation of the line (y = mx + c) and the R² value (which should be >0.99 for a valid assay).

• Use the equation to calculate the thiol concentration in your unknown samples based on their background-subtracted fluorescence intensities.

• Remember to multiply the final concentration by the dilution factor used during sample preparation to get the concentration in the original, undiluted sample.

Caption: A typical workflow for thiol quantification using the SBD-Cl probe.

Advanced Applications & Considerations

While the protocol above is for total thiols, SBD-Cl's utility can be extended.

• Hydrogen Sulfide (H₂S) Detection: SBD-Cl reacts with H₂S, another crucial signaling molecule. However, the reaction conditions and the resulting product's spectral properties differ slightly, often requiring specific protocols to differentiate it from other thiols.

• Chromatographic Separation: For distinguishing between different thiols (e.g., cysteine vs. glutathione), the reaction mixture can be analyzed using High-Performance Liquid Chromatography (HPLC) with a fluorescence detector. This pre-column derivatization method allows for both separation and highly sensitive quantification of individual thiol species.

Troubleshooting Common Issues

Caption: A decision-making flowchart for troubleshooting common assay issues.

References

• Title: Redox signaling and the dynamic control of cysteine expressive state Source: Nature Chemical Biology URL: [Link]

• Title: Determination of glutathione and other thiols in embryonal carcinoma and heart cells by HPLC with fluorescence detection Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: A sensitive and selective fluorescent probe for imaging H₂S in living cells Source: Chemical Communications URL: [Link]

An In-depth Technical Guide to 4-Chloro-7-sulfobenzofurazan Ammonium Salt for Selective Thiol Detection

Introduction: The Critical Role of Thiol Detection and the Emergence of SBD-Cl

In the intricate landscape of cellular biochemistry and drug development, the quantification of thiols—a class of organosulfur compounds characterized by a sulfhydryl (-SH) group—is of paramount importance. Biological thiols, such as cysteine, homocysteine, and the ubiquitous tripeptide glutathione (GSH), are central to maintaining cellular redox homeostasis, detoxification processes, and protein structure and function.[1][2] Aberrant thiol levels are implicated in a host of pathological conditions, including cancer, neurodegenerative diseases, and cardiovascular disorders, making their accurate detection a critical aspect of diagnostics and therapeutic monitoring.

For decades, researchers have sought reagents that offer high sensitivity and, crucially, high selectivity for thiols in complex biological matrices. While a variety of reagents have been developed, many suffer from limitations such as a lack of specificity, reacting with other nucleophiles like amines, or requiring harsh reaction conditions that can compromise sample integrity.

This guide focuses on a powerful yet often underutilized tool in the analytical chemist's arsenal: 4-Chloro-7-sulfobenzofurazan ammonium salt, commonly known as SBD-Cl. This fluorogenic reagent has emerged as a superior alternative for the selective detection of thiols. Unlike its more promiscuous nitro-analogue, 4-chloro-7-nitrobenzofurazan (NBD-Cl), which reacts with both thiols and amines, SBD-Cl exhibits a remarkable specificity for the sulfhydryl group.[3][4] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the chemistry, application, and best practices for employing SBD-Cl in selective thiol detection.

The Chemistry of Selectivity: Unraveling the SBD-Cl Reaction Mechanism

The utility of SBD-Cl as a selective thiol probe is rooted in its chemical structure and the nuances of its reaction kinetics. The benzofurazan core is highly electron-deficient, making the chlorine atom at the 4-position susceptible to nucleophilic aromatic substitution. However, the presence of the sulfonate group at the 7-position, in place of the nitro group in NBD-Cl, modulates the reactivity of the molecule, conferring its thiol specificity.

The reaction of SBD-Cl with a thiol proceeds via a nucleophilic aromatic substitution mechanism, wherein the deprotonated thiol (thiolate) acts as the nucleophile, displacing the chloride ion. This reaction results in the formation of a highly fluorescent thioether adduct.

Figure 2: Experimental workflow for thiol quantification.

Protocol 2: Thiol Quantification in Cell Lysates

This protocol is adapted for the measurement of intracellular thiols.

Materials:

• All materials from Protocol 1

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) containing a protease inhibitor cocktail

• Cell scraper

• Microcentrifuge

Procedure:

• Cell Lysis:

  • Wash cultured cells with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Sample Preparation:

  • Collect the supernatant (cell lysate).

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA or Bradford assay).

  • Dilute the lysate with borate buffer (pH 9.5) to a protein concentration of approximately 0.1-1 mg/mL.

• Derivatization and Measurement:

  • Follow steps 3-5 from Protocol 1, using the diluted cell lysate as the sample.

• Data Analysis:

  • Calculate the thiol concentration in the lysate from the standard curve.

  • Normalize the thiol concentration to the protein concentration of the lysate (e.g., in nmol thiol/mg protein).

Data Presentation and Interpretation

The reaction of SBD-Cl with thiols results in a fluorescent adduct with distinct spectral properties. The following table summarizes key quantitative data for SBD-thiol adducts.

Parameter	SBD-Cysteine Adduct	SBD-Glutathione Adduct	Reference(s)
Excitation Wavelength (λex)	~430 nm	~430 nm	[4][5]
Emission Wavelength (λem)	~520 nm	~520 nm	[4][5]
Molar Extinction Coefficient (ε)	Data not available	Data not available
Fluorescence Quantum Yield (Φ)	Data not available	Data not available
Limit of Detection (LOD)	Picomole range	Picomole range	[6]

Field-Proven Insights and Troubleshooting

As with any analytical technique, achieving reliable and reproducible results with SBD-Cl requires attention to detail and an understanding of potential pitfalls.

• Reagent Stability: SBD-Cl is light-sensitive and should be stored protected from light. The stock solution in DMSO is stable for several months when stored at -20°C. However, the working solution in aqueous buffer should be prepared fresh daily.

• pH Control: The pH of the reaction is critical. Ensure that the final pH of the reaction mixture is within the optimal range (typically 9.0-10.0) to ensure efficient deprotonation of the thiol without causing significant hydrolysis of the SBD-Cl.

• Interference: While SBD-Cl is highly selective for thiols, other strong nucleophiles present at very high concentrations could potentially interfere. It is always advisable to run appropriate controls, including a sample matrix without the analyte of interest, to assess for any background fluorescence.

• Sample Matrix Effects: Complex biological matrices such as plasma or tissue homogenates can cause fluorescence quenching or enhancement. It is recommended to use a standard addition method or to prepare standards in a similar matrix to the samples to correct for these effects.

• Incomplete Reaction: Ensure that the incubation time and temperature are sufficient for the reaction to go to completion. The reaction progress can be monitored by measuring fluorescence at different time points until a plateau is reached.

Conclusion: SBD-Cl as a Cornerstone of Thiol Analysis

4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) represents a significant advancement in the field of thiol detection. Its high selectivity, sensitivity, and the formation of a stable, highly fluorescent adduct make it an invaluable tool for researchers in biochemistry, drug discovery, and clinical diagnostics. By understanding the underlying chemistry and adhering to optimized protocols, scientists can confidently and accurately quantify thiols in a wide range of biological and pharmaceutical samples, thereby gaining deeper insights into the critical role of these molecules in health and disease.

References

• Li, Y., Yang, Y., & Guan, X. (2012). Benzofurazan sulfides for thiol imaging and quantification in live cells through fluorescence microscopy. Analytical chemistry, 84(15), 6877–6883. [Link]

• Guan, X., Li, Y., & Yang, Y. (2012). Benzofurazan sulfides for thiol imaging and quantification in live cells through fluorescence microscopy. Analytical chemistry, 84(15), 6877-6883. [Link]

• Wang, S., Huang, Y., & Guan, X. (2021). Fluorescent Probes for Live Cell Thiol Detection. Molecules (Basel, Switzerland), 26(12), 3585. [Link]

• Toyo'oka, T., & Imai, K. (1983). High-performance liquid chromatography and fluorometric detection of biologically important thiols, derivatized with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate (SBD-F). Journal of chromatography, 282, 495–500. [Link]

• Nitta, K., Bratcher, S. C., & Kronman, M. J. (1978). Anomalous reaction of 4-chloro-7-nitrobenzofurazan with thiol compounds. The Biochemical journal, 177(2), 385–392. [Link]

• Pace, C. N., Vajdos, F., Fee, L., Grimsley, G., & Gray, T. (1995). How to measure and predict the molar absorption coefficient of a protein. Protein science : a publication of the Protein Society, 4(11), 2411–2423. [Link]

• Oxford Biomedical Research. (n.d.). Glutathione Assay Kit. Retrieved from [Link]

• Chen, Y., Zhu, Q., Zhao, X., & Chen, Z. (2020). S-glutathionyl quantification in the attomole range using glutaredoxin-3-catalyzed cysteine derivatization and capillary gel electrophoresis with laser-induced fluorescence detection. Analytical and bioanalytical chemistry, 412(28), 7949–7958. [Link]

• Imai, K., Uzu, S., & Kanda, S. (1982). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. Archives of biochemistry and biophysics, 214(1), 386–396. [Link]

• The Royal Society of Chemistry. (2020). Supplementary Information. Retrieved from [Link]

• cymobase. (n.d.). Extinction coefficients. Retrieved from [Link]

• PubChem. (n.d.). Glutathione. Retrieved from [Link]

• Ketterer, B., Coles, B., & Meyer, D. J. (1983). The role of glutathione in detoxication. Environmental health perspectives, 49, 59–69. [Link]

• Meister, A., & Anderson, M. E. (1983). Glutathione. Annual review of biochemistry, 52, 711–760. [Link]

• Rahman, I., Kode, A., & Biswas, S. K. (2006). Assay for quantitative determination of glutathione and glutathione disulfide levels using enzymatic recycling method. Nature protocols, 1(6), 3159–3165. [Link]

• Bulaj, G., Kortemme, T., & Goldenberg, D. P. (1998). Ionization-reactivity relationships for cysteine thiols in polypeptides. Biochemistry, 37(25), 8965–8972. [Link]

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An In-depth Technical Guide on the Solubility and Stability of 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-Cl)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Versatile Fluorogenic Reagent

4-Chloro-7-sulfobenzofurazan ammonium salt, commonly referred to as SBD-Cl, is a water-soluble, fluorogenic reagent with high specificity for thiol groups.[1] Its unique properties make it an invaluable tool in various scientific disciplines, including biochemistry, analytical chemistry, and pharmaceutical sciences. SBD-Cl is frequently employed in the investigation of glutathione S-transferases (GSTs) and serves as a stain in hematology and histology, as well as in the manufacturing of diagnostic assays.[1] This guide provides a comprehensive overview of the critical aspects of SBD-Cl, focusing on its solubility and stability—two key parameters that dictate its effective application in research and development. Understanding these characteristics is paramount for ensuring the accuracy, reproducibility, and reliability of experimental outcomes.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of SBD-Cl is essential for its proper handling and application.

Property	Value	Source
Synonyms	4-Chloro-7-sulfobenz-2-oxa-1,3-diazole ammonium salt, 7-Chloro-2,1,3-benzoxadiazole-4-sulfonic acid ammonium salt, SBF-Chloride
CAS Number	81377-14-2	[1]
Molecular Formula	C₆H₃ClN₂O₄S · NH₃	[1]
Molecular Weight	251.65 g/mol	[1]
Appearance	Solid powder
Melting Point	> 300 °C (> 572 °F)

Solubility Profile: A Key to Experimental Design

The solubility of SBD-Cl is a critical factor in the preparation of stock solutions and reaction buffers. As a water-soluble compound, it offers advantages in biological assays.[1] While specific quantitative data on solubility limits in various organic solvents is not extensively detailed in publicly available literature, its primary application as a water-soluble reagent is well-established. For practical purposes, it is recommended to prepare fresh solutions in high-purity water or appropriate aqueous buffers. When the use of organic co-solvents is necessary, preliminary solubility tests should be conducted to ensure complete dissolution and avoid precipitation during experiments.

Stability Considerations: Ensuring Reagent Integrity

The stability of SBD-Cl under various experimental conditions directly impacts the reliability of its use as a derivatizing agent. Several factors can influence its integrity.

pH and Temperature

The reaction of SBD-Cl with thiols is pH-dependent. Derivatization is typically carried out in a slightly alkaline environment, often using a borate buffer with a pH around 9.3 to 9.5.[2] However, it is crucial to be aware that at elevated temperatures (e.g., 60°C), thiol exchange reactions can occur, potentially leading to decreased yields of the desired derivative, especially in the presence of oxidized thiols.[2] To suppress these side reactions and ensure accurate quantification of reduced thiols, derivatization at lower temperatures (below 5°C) is recommended.[2]

Light Sensitivity

While specific data on the photosensitivity of SBD-Cl is limited, it is a common practice for fluorescent reagents and their derivatives to be protected from light to prevent photobleaching and degradation. Therefore, it is advisable to store SBD-Cl in the dark and to conduct derivatization and analysis in low-light conditions whenever possible.

Incompatible Materials

SBD-Cl is incompatible with strong oxidizing agents.[3] Contact with such substances should be avoided to prevent chemical degradation.

Mechanism of Action: The Derivatization of Thiols

The utility of SBD-Cl as a reagent for thiol detection and quantification lies in its chemical reactivity. The chloro group at the 4-position of the benzofurazan ring is susceptible to nucleophilic substitution by the highly nucleophilic thiolate anion (RS⁻).[4][5] This reaction, a nucleophilic aromatic substitution (SNAr), results in the formation of a stable, highly fluorescent thioether derivative.[6]

Reaction Workflow

The general workflow for the derivatization of thiols with SBD-Cl involves the following steps:

Caption: A generalized workflow for the derivatization of thiols using SBD-Cl.

Reaction Kinetics and Side Reactions

It is important to note that the reaction between SBD-Cl and thiols can be more complex than a simple, single-product formation.[7] Spectroscopic studies have indicated the formation of at least two other products in addition to the expected 4-thio derivative.[7] One of these is likely a reversible Meisenheimer-type complex.[7] Another product, which forms when the thiol is in large excess, may result from a subsequent reaction of the initial complex.[7] These anomalous reactions underscore the importance of carefully optimizing reaction conditions for specific applications.

Experimental Protocols

Protocol 1: General Procedure for Thiol Derivatization

This protocol provides a general guideline for the derivatization of thiols with SBD-Cl for subsequent analysis by HPLC with fluorescence detection.

Materials:

• 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

• Borate buffer (0.1 M, pH 9.3)

• Thiol-containing sample

• High-purity water

• HPLC system with a fluorescence detector

Procedure:

• Prepare a fresh stock solution of SBD-Cl in the borate buffer. The concentration should be optimized based on the expected concentration of thiols in the sample.

• Mix the sample containing the thiol with the SBD-Cl solution in a suitable reaction vessel.

• Incubate the reaction mixture at a controlled temperature. To minimize side reactions, incubation at a low temperature (e.g., 4°C) for an extended period (e.g., 90 minutes) is recommended.[2]

• Stop the reaction by adding an acidic solution (e.g., HCl) to lower the pH, if necessary.

• Analyze the derivatized sample promptly using an HPLC system equipped with a fluorescence detector. The excitation and emission wavelengths for the SBD-thiol adduct are typically around 383 nm and 528 nm, respectively.[1]

Safety and Handling

SBD-Cl is classified as a hazardous substance and should be handled with appropriate safety precautions.

• Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). [1]

• Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a face shield when handling the solid compound and its solutions.[3][8] Use in a well-ventilated area or with respiratory protection.[9]

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly after handling.[3] Do not eat, drink, or smoke when using this product.[8]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[3] Store in a cool location.[8] A recommended storage temperature is -20°C.[1]

• Disposal: Dispose of contents and container to an approved waste disposal plant.[8]

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low derivative yield	- Suboptimal pH- Thiol exchange reactions- Reagent degradation	- Ensure the reaction buffer is at the correct pH (around 9.3).- Perform the derivatization at a lower temperature (e.g., <5°C).- Use a freshly prepared SBD-Cl solution.
Inconsistent results	- Light-induced degradation of the derivative- Variability in incubation time or temperature	- Protect the reaction mixture and derivatized samples from light.- Ensure precise control of incubation parameters.
Presence of unexpected peaks in chromatogram	- Formation of side products	- Optimize the molar ratio of SBD-Cl to the thiol.- Adjust the reaction time and temperature.

Conclusion

4-Chloro-7-sulfobenzofurazan ammonium salt is a powerful tool for the sensitive and specific detection of thiols. A thorough understanding of its solubility and stability is crucial for its effective use. By carefully controlling experimental parameters such as pH, temperature, and light exposure, researchers can harness the full potential of this versatile reagent to obtain accurate and reproducible results in their studies.

References

• Sigma-Aldrich. (2024).
• Santa Cruz Biotechnology. (2015).
• Thermo Fisher Scientific. (2009).
• Gisbert, J. F., & Giner, R. M. (1982). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. Archives of Biochemistry and Biophysics, 214(1), 386-396.
• Biomol. (n.d.). 7-Chlorobenzofurazan-4-sulfonic acid ammonium salt | CAS 81377-14-2.
• Sigma-Aldrich. (n.d.). 4-chloro-7-sulfobenzofurazan ammonium salt.
• Santa Cruz Biotechnology. (n.d.). 4-Chloro-7-nitrobenzofurazan.
• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. International Journal of Peptide and Protein Research, 15(5), 464-470.
• Universitas Indonesia. (2023). 4-CHLORO-7-NITROBENZOFURAZAN (NBD-CL)
• Sigma-Aldrich. (n.d.). 7-Fluorobenzofurazan-4-sulfonic acid ammonium salt.
• Chemistry LibreTexts. (2023). Thiols and Sulfides.
• Chemistry Steps. (n.d.). Reactions of Thiols.
• Nitta, K., Bratcher, S. C., & Kronman, M. J. (1978). Anomalous reaction of 4-chloro-7-nitrobenzofurazan with thiol compounds. Biochemical Journal, 175(2), 385-392.
• Master Organic Chemistry. (2015). Thiols And Thioethers.
• Santa, T., Aoyama, C., Fukushima, T., Imai, K., & Funatsu, T. (2006). Suppression of thiol exchange reaction in the determination of reduced-form thiols by high-performance liquid chromatography with fluorescence detection after derivatization with fluorogenic benzofurazan reagent, 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate and 4-aminosulfonyl-7-fluoro-2,1,3-benzoxadiazole.
• WordPress. (n.d.). Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry.

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A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Ammonium 7-chloro-2,1,3-benzoxadiazole-4-sulfonate (CAS 81377-14-2)

Ammonium 7-chloro-2,1,3-benzoxadiazole-4-sulfonate, commonly referred to as SBF-Cl, is a pivotal fluorogenic reagent in the study of biological thiols. Its utility in quantifying and visualizing sulfhydryl-containing molecules such as cysteine, homocysteine, and glutathione has established it as an indispensable tool in various scientific disciplines. This guide provides a comprehensive overview of SBF-Cl, from its fundamental chemical properties to its advanced applications in drug discovery and development.

Core Chemical Identity and Properties

SBF-Cl is a water-soluble, non-fluorescent compound that upon reaction with a thiol, forms a highly fluorescent adduct. This "turn-on" fluorescence mechanism is the cornerstone of its application as a selective probe.

Property	Value
CAS Number	81377-14-2
IUPAC Name	ammonium 7-chloro-2,1,3-benzoxadiazole-4-sulfonate[1]
Synonyms	4-Chloro-7-sulfobenzofurazan ammonium salt, SBF-Chloride, ACSBF[2][3]
Molecular Formula	C₆H₆ClN₃O₄S[1]
Molecular Weight	251.65 g/mol [2]
Appearance	Powder
Melting Point	>300 °C
Solubility	Water: 50 mg/mL, clear, dark yellow

Synthesis and Manufacturing

While specific manufacturing protocols are proprietary, the synthesis of benzofurazan derivatives generally involves the cyclization of an ortho-substituted aromatic amine. A representative synthesis for a related 2,1,3-benzoxadiazole is presented below.[4] The synthesis of SBF-Cl would involve the use of appropriately substituted precursors to yield the final chlorinated and sulfonated product.

Caption: SNAr reaction of SBF-Cl with a thiol.

The reaction kinetics are influenced by pH, with optimal conditions typically in the slightly alkaline range (pH > 8) to favor the formation of the more nucleophilic thiolate anion (RS⁻). [5]Temperature also plays a role, with reactions often carried out at elevated temperatures (e.g., 60°C) to ensure completion. [6]

Analytical Methodologies

HPLC-Based Quantification of Thiols

This method provides a robust and quantitative analysis of various thiols in biological samples.

Experimental Protocol:

• Sample Preparation:

  • For cell lysates, homogenize cells in a suitable buffer and deproteinize with an acid (e.g., perchloric acid or sulfosalicylic acid).

  • Centrifuge to pellet the precipitated protein and collect the supernatant.

• Derivatization:

  • To the supernatant, add a solution of SBF-Cl in a suitable buffer (e.g., borate buffer, pH 9.5).

  • Incubate the mixture at 60°C for 1 hour to ensure complete derivatization. [6] * Cool the reaction mixture and, if necessary, neutralize with acid.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: A suitable aqueous buffer (e.g., 0.1 M potassium phosphate with 5% methanol, pH 7.0).

  • Mobile Phase B: Methanol or acetonitrile.

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over a suitable time (e.g., 20-30 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection: Fluorescence detector with excitation at approximately 385 nm and emission at approximately 515 nm.

Self-Validating System:

• Calibration Curve: Prepare a series of standards of known concentrations of the thiol of interest (e.g., glutathione) and derivatize them in the same manner as the samples. Plot the fluorescence intensity versus concentration to generate a calibration curve.

• Internal Standard: The use of an internal standard (e.g., N-acetylcysteine) can correct for variations in sample preparation and injection volume.

• Quality Controls: Include quality control samples of known thiol concentrations with each batch of samples to ensure the accuracy and reproducibility of the assay.

Caption: Workflow for HPLC-based thiol quantification using SBF-Cl.

Live-Cell Imaging of Intracellular Thiols

This technique allows for the visualization and relative quantification of thiols within living cells.

Experimental Protocol:

• Cell Culture: Plate cells in a suitable imaging dish or plate and allow them to adhere overnight.

• Cell Loading:

  • Prepare a stock solution of SBF-Cl in a cell culture medium.

  • Remove the old medium from the cells and replace it with the SBF-Cl containing medium.

  • Incubate the cells for a suitable time (e.g., 30-60 minutes) at 37°C to allow for probe uptake and reaction with intracellular thiols.

• Washing: Remove the SBF-Cl containing medium and wash the cells with a fresh, pre-warmed medium or phosphate-buffered saline (PBS) to remove any excess, unreacted probe.

• Imaging:

  • Image the cells using a fluorescence microscope equipped with appropriate filters for the SBF-thiol adduct (Excitation ~385 nm, Emission ~515 nm).

  • Acquire images and quantify the fluorescence intensity per cell or region of interest using appropriate image analysis software.

Self-Validating System:

• Positive Control: Treat a subset of cells with a known thiol-modulating agent that increases intracellular thiol levels (e.g., N-acetylcysteine) before SBF-Cl loading to confirm the probe's responsiveness.

• Negative Control: Treat another subset of cells with a thiol-depleting agent (e.g., N-ethylmaleimide or buthionine sulfoximine) to demonstrate the specificity of the SBF-Cl signal for thiols.

Caption: Workflow for live-cell imaging of thiols with SBF-Cl.

Applications in Drug Development

The ability of SBF-Cl to quantify changes in thiol levels makes it a valuable tool in various stages of drug development.

• High-Throughput Screening (HTS): SBF-Cl can be employed in HTS assays to identify inhibitors of enzymes that utilize thiol-containing substrates or cofactors. A decrease in the fluorescence signal would indicate inhibition of the enzyme's activity.

• Drug-Induced Oxidative Stress: Many drugs can induce oxidative stress, leading to a depletion of intracellular glutathione. SBF-Cl can be used to assess the impact of drug candidates on cellular thiol homeostasis. [7]* Pharmacodynamic Studies: In preclinical studies, SBF-Cl can be used to measure the effect of a drug on thiol levels in tissues and biological fluids, providing insights into its mechanism of action and potential off-target effects.

Caption: SBF-Cl in a drug screening assay for enzyme inhibitors.

Safety and Toxicology

Hazard	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Handling and Storage:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle in a well-ventilated area or in a fume hood to avoid inhalation of the powder.

• Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

Ammonium 7-chloro-2,1,3-benzoxadiazole-4-sulfonate (SBF-Cl) is a powerful and versatile tool for the detection and quantification of biological thiols. Its specific reactivity, coupled with the generation of a strong fluorescent signal, makes it suitable for a wide range of applications, from basic research to drug discovery and development. By following the detailed protocols and incorporating the principles of self-validating systems outlined in this guide, researchers can obtain reliable and reproducible data on the critical role of thiols in biological systems.

References

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• The chronological evolution of small organic molecular fluorescent probes for thiols. (2020, December 15). Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• Non-Protein Thiol Imaging and Quantification in Live Cells with a Novel Benzofurazan Sulfide Triphenylphosphonium Fluorogenic Compound - PMC - NIH. (2017, March 29). Retrieved January 16, 2026, from [Link]

• Quantification of Intracellular Thiols by HPLC-Fluorescence Detection - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. (n.d.). ScienceDirect. Retrieved January 16, 2026, from [Link]

• Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. (2018, September 13). MDPI. Retrieved January 16, 2026, from [Link]

• In Vitro Cytotoxicity of Fluorinated Quaternary Ammonium Salts in Colorectal Cancer Cells and In Silico Pharmacology - PMC - PubMed Central. (2024, October 30). Retrieved January 16, 2026, from [Link]

• Application of a Fluorogenic Reagent, Ammonium 7-Fluorobenzo-2-Oxa-1, 3-Diazole-4-Sulfonate for Detection of Cystine-Containing Peptides1. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

determination of low molecular weight thiols using monobromobimane fluorescent labeling. (n.d.). SciSpace. Retrieved January 16, 2026, from [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Ammonium 7-chloro-2,1,3-benzoxadiazole-4-sulfonate | C6H6ClN3O4S. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Median lethal dose - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PubMed. (2024, September 18). Retrieved January 16, 2026, from [Link]

• AMMONIUM 7-CHLORO-2,1,3-BENZOXADIAZOLE-4-SULFONATE | CAS 81377-14-2. (n.d.). Molbase. Retrieved January 16, 2026, from [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024, September 18). MDPI. Retrieved January 16, 2026, from [Link]

• Do Cysteine thiol groups respond to the pH changes? (2015, January 8). ResearchGate. Retrieved January 16, 2026, from [Link]

• Reaction kinetics for nitrosation of cysteine and glutathione in aerobic nitric oxide solutions at neutral pH. Insights into the fate and physiological effects of intermediates generated in the NO/O2 reaction - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

• Label-free colorimetric assay for biological thiols based on ssDNA/silver nanoparticle system by salt amplification - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

• A novel fluorogenic reagent for thiols: ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

• (PDF) Nitro-fatty acid reaction with glutathione and cysteine - Kinetic analysis of thiol alkylation by a Michael addition reaction. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Key considerations when using the sulforhodamine B assay for screening novel anticancer agents - PubMed. (2022, January 1). Retrieved January 16, 2026, from [Link]

• Kinetics and mechanisms of chlorine dioxide and chlorite oxidations of cysteine and glutathione - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

• Thiol Reactive Probes and Chemosensors - PMC - PubMed Central. (n.d.). Retrieved January 16, 2026, from [Link]

• 7-chloro-4-nitrobenzo-2-oxa-1,3-diazole: a new fluorigenic reagent for amino acids and other amines - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Fast and Cysteine-Specific Modification of Peptides, Proteins and Bacteriophage Using Chlorooximes - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Bead-Based Assays for Validating Proteomic Profiles in Body Fluids - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

• Blood plasma - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

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• Influence of pH, Temperature and Protease Inhibitors on Kinetics and Mechanism of Thermally Induced Aggregation of Potato Proteins - PMC - NIH. (2021, April 8). Retrieved January 16, 2026, from [Link]

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• Detection of biological thiols based on a colorimetric method - PMC - PubMed Central. (n.d.). Retrieved January 16, 2026, from [Link]

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• RU2253653C2 - Method for production of 5-chloro-4-[(2-imidazoline-2-yl)amino]-2,1,3-benzothiadiazole hydrochloride - Google Patents. (n.d.).

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• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. (2019, April 3). Frontiers. Retrieved January 16, 2026, from [Link]

• A validated screening and confirmation method for 946 drugs and metabolites using LC-QTOF-MS with SWATH acquisition - PubMed. (2025, July 1). Retrieved January 16, 2026, from [Link]

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Protocols & Analytical Methods

Application Note: High-Sensitivity Amino Acid Analysis via Pre-Column Derivatization with 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

Abstract

This guide provides a comprehensive, field-proven protocol for the sensitive quantification of primary and secondary amino acids using 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) as a pre-column derivatization reagent for High-Performance Liquid Chromatography (HPLC) with fluorescence detection. Most amino acids lack a native chromophore or fluorophore, making their direct detection challenging.[1][2] Derivatization with SBD-Cl converts them into highly fluorescent and stable adducts, enabling quantification at low concentrations. This application note details the underlying chemical principles, a step-by-step experimental protocol, HPLC-FLD analytical conditions, and critical insights for method optimization and troubleshooting, designed for researchers in biochemistry, drug development, and clinical diagnostics.

Scientific Principle and Causality

The derivatization of amino acids with SBD-Cl is a robust method based on a nucleophilic aromatic substitution reaction.[3] The primary or secondary amino group of an amino acid acts as a nucleophile, attacking the electron-deficient carbon atom at the C-4 position of the sulfobenzofurazan ring, to which the chlorine atom is attached.[3]

Key Mechanistic Considerations:

• pH-Dependence: The reaction is performed under alkaline conditions (typically pH 8.0-9.5).[3][4] This is a critical parameter because the amino group (-NH3+) must be deprotonated to its more nucleophilic free amine form (-NH2) to initiate the attack on the SBD-Cl molecule.[3] Borate buffer is commonly used to maintain this optimal pH range.[3][5][6]

• Reaction Stoichiometry: An excess of the derivatizing reagent is used to ensure the reaction proceeds to completion for all amino acid molecules in the sample.[6]

• Formation of a Stable, Fluorescent Adduct: The substitution of the chlorine atom results in the formation of a stable, covalent bond between the amino acid's nitrogen and the sulfobenzofurazan moiety.[3] The resulting SBD-amino acid derivative is highly fluorescent, whereas the original SBD-Cl reagent and its hydrolysis by-products are not, minimizing background interference.[7]

Caption: Experimental workflow for amino acid derivatization and analysis.

HPLC-FLD Analysis

The hydrophobic nature of the SBD-amino acid derivatives makes them well-suited for separation by reversed-phase HPLC. [7]

Parameter	Recommended Condition	Rationale & Expert Insights
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides excellent separation for the relatively nonpolar SBD-derivatives.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent to improve peak shape and resolution.
Mobile Phase B	Acetonitrile (ACN)	The organic modifier used to elute the derivatives from the C18 column.
Gradient Elution	Start at 10% B, ramp to 60% B over 25 min	A gradient is necessary to resolve both early-eluting polar amino acids and late-eluting nonpolar ones.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temperature	40°C	Elevated temperature improves peak efficiency and reduces viscosity, leading to sharper peaks.
Injection Volume	10-20 µL	Adjust based on sample concentration and instrument sensitivity.

| Fluorescence Detection | Excitation (λex): ~470 nm Emission (λem): ~530-550 nm | These wavelengths provide optimal sensitivity for SBD-adducts. [3][8]It is recommended to optimize these values on your specific instrument using a derivatized standard. |

Method Validation and Troubleshooting

A robust protocol must be self-validating. Key quality control checks include:

• Linearity: Construct a calibration curve using at least 5-7 concentrations of derivatized standards. The R² value should be >0.995 for reliable quantification.

• Limit of Detection (LOD) & Quantification (LOQ): Determine the lowest concentration at which an analyte can be reliably detected and quantified, respectively. This is crucial for trace analysis.

• Reproducibility: Analyze replicates to ensure the coefficient of variation (%CV) is within acceptable limits (typically <15%).

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Signal	1. Incomplete derivatization (incorrect pH).2. Degraded SBD-Cl reagent.3. Incorrect FLD wavelength settings.	1. Verify the pH of the borate buffer is 8.5.2. Prepare SBD-Cl solution fresh and protect from light.3. Confirm λex/λem settings are correct for SBD-derivatives (~470/540 nm). [3]
High Background Signal	Hydrolysis of SBD-Cl to the fluorescent SBD-OH due to excessively high pH or prolonged reaction time. [3]	Ensure the reaction is properly terminated by acidification. Do not exceed recommended incubation times/temperatures.
Poor Peak Shape / Tailing	1. Column degradation.2. Sample overload.3. Incompatible injection solvent.	1. Flush or replace the HPLC column.2. Dilute the sample before derivatization.3. Ensure the final sample solvent is compatible with the initial mobile phase.
Poor Reproducibility	Inconsistent pipetting, timing, or temperature control.	Use calibrated pipettes, be consistent with incubation times, and ensure the heating block provides uniform temperature.

References

• ResearchGate. LC-MS/MS Analysis of Thiol-Containing Amino Acids. Available from: [Link]

• ResearchGate. Effect of reaction temperature on derivatization. Derivatization conditions. Available from: [Link]

• PubMed Central. Optimal excitation and emission wavelengths to analyze amino acids and optimize neurotransmitters quantification using precolumn OPA-derivatization by HPLC. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Determination of amino acid without derivatization by using HPLC - HILIC column. Available from: [Link]

• ResearchGate. Emission spectra of 4- to 17-amino acid standard mixtures.... Available from: [Link]

• PubMed. New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. Available from: [Link]

• ResearchGate. Derivatization scheme for amino acids with NBD-F. Available from: [Link]

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• DergiPark. The Application of 7-Chloro-4-Nitrobenzoxadiazole and 4-Fluoro-7-Nitro-2,1,3-Benzoxadiazole for The Analysis of Amines and Amino. Available from: [Link]

• A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent. Available from: [Link]

• PubMed. Application of 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole in analysis: Fluorescent dyes and unexpected reaction with tertiary amines. Available from: [Link]

• Indonesian Journal of Pharmacy. Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Available from: [Link]

• Journal of Chromatographic Science. High-Performance Liquid Chromatographic Analysis of Free Amino Acids in Fruit Juices Using Derivatization with 9-Fluorenylmethyl. Available from: [Link]

• PubMed. Amino acid analysis by reverse-phase high-performance liquid chromatography: improved derivatization and detection conditions with 9-fluorenylmethyl chloroformate. Available from: [Link]

• PubMed Central. Advanced Liquid Chromatography with Tandem Mass Spectrometry Method for Quantifying Glyphosate, Glufosinate, and Aminomethylphosphonic Acid Using Pre-Column Derivatization. Available from: [Link]

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Step-by-step guide for labeling proteins with SBF-Chloride

Application Notes & Protocols

Topic: A Step-by-Step Guide for Covalent Labeling of Proteins with Amine-Reactive Succinimidyl Esters

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Power of Covalent Protein Labeling

Covalent labeling is a cornerstone technique in modern biological research and therapeutic development, enabling the attachment of probes, tags, or therapeutic payloads to proteins of interest. This process allows for the direct visualization of proteins in complex biological systems, purification, and the creation of targeted therapeutics like antibody-drug conjugates (ADCs).

This guide provides a comprehensive, in-depth protocol for labeling proteins using amine-reactive succinimidyl esters (SE), a widely used class of reagents. While the term "SBF-Chloride" is not a standard nomenclature in protein chemistry, it is likely that the intended chemistry involves targeting primary amines on proteins, a function for which succinimidyl esters are the industry standard. This document will therefore focus on the principles and practices of labeling with these reagents, providing a robust framework applicable to any amine-reactive labeling scenario.

We will delve into the chemical causality behind each step, ensuring a deep understanding of the process, from reagent preparation to the final characterization of the conjugate.

Pillar 1: The Chemistry of Amine-Reactive Labeling

The most common strategy for amine-reactive labeling targets the primary amines found in the side chain of lysine residues and the N-terminus of the polypeptide chain.[1][2] Succinimidyl esters (also known as NHS esters) are highly efficient reagents for this purpose.

The reaction proceeds via nucleophilic acyl substitution. The primary amine on the protein acts as a nucleophile, attacking the carbonyl carbon of the succinimidyl ester. This results in the formation of a stable, covalent amide bond and the release of the N-hydroxysuccinimide (NHS) leaving group.

Key Determinant: The Critical Role of pH

The efficiency of this reaction is highly dependent on pH.[3]

• Low pH (<7.0): The primary amine is protonated (-NH3+), rendering it non-nucleophilic and thus unreactive.

• Optimal pH (7.5 - 8.5): A sufficient fraction of the amines are deprotonated and exist in their reactive, nucleophilic state (-NH2). This pH range offers a perfect balance, promoting the labeling reaction while minimizing the competing hydrolysis of the succinimidyl ester, which becomes more rapid at higher pH.[3]

• High pH (>9.0): While the labeling reaction is faster, the hydrolysis of the ester also accelerates dramatically, reducing the amount of reagent available to react with the protein.

This pH dependence is the primary reason why reaction buffers must be carefully chosen and prepared. Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane), are incompatible as they will compete with the protein for reaction with the label.[1][3]

Pillar 2: A Self-Validating Protocol for Protein Labeling

This protocol is designed to be a self-validating system, with built-in checkpoints and explanations to ensure successful conjugation.

Experimental Workflow Overview

Fig 1. High-level workflow for protein labeling with succinimidyl esters.

Part A: Reagent & Protein Preparation

1. Protein Buffer Exchange:

• Rationale: The protein must be in a buffer that is free of primary amines and at the optimal pH for the reaction.[1] Common contaminants like Tris, glycine, or ammonium salts will quench the reaction.

• Protocol:

  • Prepare the reaction buffer: 0.1 M sodium bicarbonate, pH 8.3. An alternative is 1X PBS with an added 1/10th volume of 1 M sodium bicarbonate to achieve the target pH.[1]
  • Exchange the buffer of your protein solution using a desalting column (size-exclusion chromatography) or through dialysis against the reaction buffer.
  • Adjust the protein concentration. A concentration of 2-5 mg/mL is ideal. Lower concentrations can work but may result in lower labeling efficiency.[1]

2. Succinimidyl Ester (SE) Reagent Preparation:

• Rationale: SE reagents are moisture-sensitive and will readily hydrolyze. They must be dissolved in a high-quality, anhydrous organic solvent immediately before use. Dimethylsulfoxide (DMSO) is the most common choice.[1][3]

• Protocol:

  • Allow the vial of the SE reagent to equilibrate to room temperature before opening to prevent condensation of moisture.
  • Add the calculated volume of anhydrous DMSO to create a concentrated stock solution (e.g., 10 mg/mL or ~10-20 mM).
  • Vortex thoroughly until the reagent is completely dissolved. Do not store the dissolved reagent in solution for extended periods.

Part B: The Labeling Reaction

3. Calculating Molar Ratios:

• Rationale: The ratio of the SE reagent to the protein determines the final number of labels attached, known as the Degree of Labeling (DOL). A higher molar excess of the SE reagent will result in a higher DOL. The optimal DOL is application-dependent; for antibodies, a DOL of 2-5 is often desired to maintain function.[2] Over-labeling can lead to protein aggregation or loss of biological activity.[4]

• Calculation: Volume of SE Stock (µL) = [ (Protein Conc (mg/mL) / Protein MW (kDa)) * Volume of Protein (mL) * Molar Excess ] * [ 1 / SE Stock Conc (M) ] * 1,000,000 * Recommendation: Start with a molar excess ranging from 5:1 to 20:1 (SE:Protein). Perform small-scale pilot reactions to determine the optimal ratio for your specific protein and desired DOL.

4. Reaction & Incubation:

• Protocol:

  • While gently vortexing the protein solution, add the calculated volume of the dissolved SE reagent.
  • Incubate the reaction at room temperature for 1-2 hours with gentle stirring or rotation. Protect from light if the label is a fluorophore.
  • (Optional) The reaction can be quenched by adding a small molecule with a primary amine, such as 1 M Tris or lysine, to a final concentration of 50-100 mM. This will consume any unreacted SE reagent.

Part C: Purification of the Labeled Protein

5. Removal of Unreacted Reagent:

• Rationale: It is critical to remove the unreacted, hydrolyzed label, as its presence will interfere with downstream applications and the accurate determination of the DOL. The most common method is size-exclusion chromatography. [1][5] * Protocol (Using a Desalting Column):

  • Equilibrate a desalting column (e.g., Sephadex G-25) with your desired storage buffer (e.g., 1X PBS).
  • Apply the entire reaction mixture to the top of the column.
  • Elute the protein conjugate with the storage buffer. The labeled protein, being larger, will elute first in the void volume, while the smaller, unreacted label molecules will be retained by the resin and elute later.
  • Collect the fractions containing the colored/labeled protein.

Part D: Characterization and Storage

6. Determining the Degree of Labeling (DOL):

• Rationale: The DOL is a critical quality attribute of the final conjugate. It is determined by measuring the absorbance of the protein (typically at 280 nm) and the label at its specific absorbance maximum (λ_max).

• Protocol:

  • Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the λ_max of the label (A_label).
  • Calculate the protein concentration, correcting for the label's absorbance at 280 nm:

  • CF = Correction Factor (A280 / A_label) for the free label.

  • ε_protein = Molar extinction coefficient of the protein at 280 nm. 3. Calculate the concentration of the label:

  • ε_label = Molar extinction coefficient of the label at its λ_max. 4. Calculate the DOL:

7. Storage:

• Protocol:

  • Add a stabilizing agent like BSA or glycerol if required for your protein.
  • For short-term storage, 4°C is often sufficient. [6] 3. For long-term storage, aliquot the conjugate into single-use volumes to avoid freeze-thaw cycles and store at -20°C or -80°C. [6][7]

Pillar 3: Data Presentation and Troubleshooting

Table 1: Key Experimental Parameters

Parameter	Recommended Range	Rationale & Criticality
Reaction pH	7.5 - 8.5	Critical. Ensures amine deprotonation for nucleophilic attack while minimizing ester hydrolysis. [3]
Reaction Buffer	Bicarbonate, Phosphate	Critical. Must be free of primary amines (e.g., Tris, Glycine) that compete with the reaction. [1]
SE:Protein Molar Ratio	5:1 to 20:1	Variable. Must be optimized. Determines the final Degree of Labeling (DOL). Too high can cause aggregation.
Protein Concentration	2 - 10 mg/mL	Important. Higher concentrations improve labeling efficiency by favoring the bimolecular reaction over hydrolysis. [1]
Incubation Time	1 - 4 hours	Standard. Longer times may not significantly increase labeling due to hydrolysis of the reagent.
Temperature	Room Temperature (20-25°C)	Standard. Lower temperatures (4°C) can be used for sensitive proteins but will require longer incubation times. [8]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling	- Incorrect buffer pH (too low).- Presence of amine contaminants in protein solution.- Hydrolyzed SE reagent (old or exposed to moisture).	- Verify buffer pH is 8.0-8.5.- Perform thorough buffer exchange of the protein.- Use fresh, anhydrous DMSO and a fresh vial of the SE reagent.
Protein Precipitation	- Over-labeling (high DOL) causing conformational changes or increased hydrophobicity.- Protein instability at reaction pH.	- Reduce the SE:Protein molar ratio in the reaction.- Test a range of pH values (e.g., 7.5-8.5) to find an optimal balance for stability and reactivity. [9]
Inconsistent DOL	- Inaccurate protein concentration measurement.- Pipetting errors with viscous DMSO stock.- Inconsistent reaction times or temperatures.	- Accurately determine initial protein concentration (e.g., A280 or BCA assay).- Ensure complete mixing when adding the SE reagent.- Standardize all incubation parameters.

References

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 . Angewandte Chemie International Edition. [Link]

• Protein labeling protocol . Abberior Instruments. [Link]

• Labeling and purification of cellulose-binding proteins for high resolution fluorescence applications . PubMed. [Link]

• Stability of methacholine chloride solutions under different storage conditions over a 9 month period . PubMed. [Link]

• NHS ester protocol for labeling proteins . Abberior. [Link]

• Advances in chemical labeling of proteins in living cells . PubMed Central. [Link]

• An Optimized Procedure for the Site-Directed Labeling of NGF and proNGF for Imaging Purposes . Frontiers in Molecular Neuroscience. [Link]

• Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms . PubMed Central. [Link]

• Site-Specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms . PubMed Central. [Link]

• Correlation in protein abundance between SBF and plasma . ResearchGate. [Link]

• A Column Free Protein Purification Procedure using E. coli Single - Stranded DNA Binding Protein (SSB) as an Affinity Tag . DigitalCommons@USU. [Link]

• Specific and quantitative labeling of biomolecules using click chemistry . Frontiers in Physiology. [Link]

• Application Note – Protein Labeling with NHS Esters . Glen Research. [Link]

• Protein expression & purification techniques - overview . YouTube. [Link]

• Interaction Between Proteins and Chloride Ion . UNI ScholarWorks. [Link]

• Buried chloride stereochemistry in the Protein Data Bank . PubMed Central. [Link]

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• 5. Labeling and purification of cellulose-binding proteins for high resolution fluorescence applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein labeling protocol [abberior.rocks]
• 7. NHS ester protocol for labeling proteins [abberior.rocks]
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• 9. neb.com [neb.com]

Application Note: A Validated HPLC-Fluorescence Method for the Quantification of Low-Molecular-Weight Thiols in Human Plasma

Abstract & Introduction

Low-molecular-weight (LMW) thiols, such as cysteine (Cys), homocysteine (Hcy), and glutathione (GSH), are pivotal players in maintaining cellular redox homeostasis.[1] As potent antioxidants and signaling molecules, their concentrations in plasma are critical biomarkers for investigating oxidative stress, cardiovascular diseases, and metabolic disorders.[2][3] However, the direct analysis of these compounds by High-Performance Liquid Chromatography (HPLC) is hindered by two primary challenges: their lack of a native chromophore or fluorophore for sensitive detection and the high reactivity of the sulfhydryl (-SH) group, which is susceptible to oxidation during sample handling.[4][5]

To overcome these limitations, a pre-column derivatization strategy is essential. This application note provides a comprehensive, field-proven protocol for the simultaneous quantification of total LMW thiols in human plasma. The method is based on the reduction of plasma disulfides, followed by derivatization with the thiol-specific fluorogenic reagent, Ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate (SBF-F). The resulting stable, highly fluorescent SBF-adducts are then separated by reversed-phase HPLC and quantified using fluorescence detection, offering excellent sensitivity and specificity.

Principle of the Method

The analytical workflow is a multi-step process designed to ensure the accurate and reproducible measurement of total thiol concentrations (both reduced and oxidized forms).

• Reduction: Plasma samples contain thiols in both their free, reduced (-SH) form and their oxidized disulfide (-S-S-) form (e.g., cystine, homocystine). To measure the total thiol pool, a reducing agent, such as tri-n-butylphosphine (TBP), is added to quantitatively cleave the disulfide bonds, converting them to their corresponding free thiols.[6][7]

• Deproteinization: High protein content in plasma can interfere with the analysis by clogging the HPLC column and potentially binding thiols. A protein precipitation step, typically using an acid like trichloroacetic acid (TCA), is performed to remove these macromolecules.[6][7]

• Derivatization: The core of the method is the reaction with SBF-F. In an alkaline environment (pH ~9.5), the sulfhydryl group of the thiol exists predominantly as the highly nucleophilic thiolate anion (R-S⁻). This anion attacks the electron-deficient carbon atom of SBF-F, displacing the fluoride ion to form a stable and intensely fluorescent thioether derivative.[8][9] This reaction is highly specific to thiols.[10]

• Separation & Detection: The SBF-thiol adducts are separated on a C18 reversed-phase HPLC column.[11][12] Detection is achieved using a fluorescence detector set to the optimal excitation and emission wavelengths for SBF adducts (~385 nm and ~515 nm, respectively), providing picomole-level sensitivity.[7][11][13]

Caption: SBF-F reacts with the thiolate anion to form a fluorescent adduct.

Experimental Workflow

The entire process, from sample collection to data analysis, requires meticulous attention to detail to prevent artifactual oxidation and ensure data integrity.

Caption: Workflow for plasma thiol analysis using SBF-F derivatization.

Detailed Protocols

4.1 Materials and Reagents

• Thiols: L-Cysteine, L-Homocysteine, Glutathione (reduced form)

• Internal Standard (IS): N-Acetyl-L-cysteine (NAC) or 2-Mercaptoethylamine

• Derivatizing Agent: Ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate (SBF-F)

• Reducing Agent: Tri-n-butylphosphine (TBP)

• Acids: Trichloroacetic acid (TCA), Hydrochloric acid (HCl)

• Buffers: Borate buffer (0.125 M, pH 9.5), Mobile Phase buffer (e.g., 0.1 M Potassium dihydrogen phosphate, KH₂PO₄)

• Solvents: HPLC-grade Acetonitrile, Methanol, Dimethylformamide (DMF)

• Water: Ultrapure (18.2 MΩ·cm)

• Equipment: HPLC system with fluorescence detector, C18 column, refrigerated centrifuge, vortex mixer, heating block/water bath, analytical balance.

4.2 Standard Solution Preparation

• Stock Solutions (1.0 mM): Prepare individual stock solutions of Cys, Hcy, GSH, and the internal standard in 0.1 M HCl. Causality: The acidic solution prevents oxidation of the thiol standards during storage.[6] Store at -80°C for up to 2 months.

• Working Standard Mixture: On the day of analysis, thaw stock solutions and prepare a mixed working standard solution by diluting in ultrapure water.

• Calibration Curve: Generate a calibration curve by spiking the working standard mixture into a pooled plasma sample or a matrix that mimics plasma (e.g., phosphate-buffered saline).[13] A typical range might be 1-50 µM for Hcy and GSH, and 50-300 µM for Cys.[6] Trustworthiness: Preparing standards in a biological matrix accounts for potential matrix effects on the derivatization efficiency and ensures more accurate quantification.[13]

4.3 Plasma Sample Preparation and Derivatization Protocol

Safety Precaution: Work in a well-ventilated fume hood. TBP, TCA, and DMF are toxic and corrosive.

• Sample Collection: Collect whole blood in EDTA-containing tubes and immediately place on ice. Separate plasma by centrifugation (e.g., 1500 x g for 15 min at 4°C) within 30 minutes of collection.[13] Store plasma at -80°C if not analyzed immediately.

• Reduction & Precipitation:

  • In a microcentrifuge tube, add 100 µL of plasma (or calibrator/QC sample).

  • Add 10 µL of the internal standard solution.

  • Add 10 µL of 10% (v/v) TBP in DMF. Vortex for 30 seconds.

  • Incubate at 4°C for 30 minutes to ensure complete reduction of disulfides.[6]

  • Add 100 µL of 10% (w/v) TCA to precipitate proteins. Vortex vigorously for 1 minute.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Derivatization:

  • Carefully transfer 50 µL of the clear supernatant to a new autosampler vial.

  • Add 125 µL of 0.125 M borate buffer (pH 9.5).

  • Add 50 µL of SBF-F solution (e.g., 1.0 mg/mL in borate buffer). Causality: The alkaline pH deprotonates the thiol group to the more reactive thiolate anion, which is necessary for the nucleophilic attack on SBF-F.[8][9]

  • Cap the vial, vortex, and incubate at 60°C for 60 minutes in a heating block.[8][9]

  • After incubation, cool the vials to room temperature.

  • Add 25 µL of 1.0 M HCl to stop the reaction and stabilize the derivatives. Trustworthiness: Acidification prevents degradation of the SBF-adducts and ensures the sample pH is compatible with the acidic mobile phase, leading to better peak shapes.[7]

• Analysis: The sample is now ready for injection into the HPLC system. The SBF-thiol adducts are stable for at least 24-48 hours when stored at 4°C.[7][13]

HPLC & Data Analysis

5.1 HPLC Conditions

The following conditions provide a robust starting point for separating common plasma thiols. Method optimization may be required depending on the specific column and system used.

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Reversed-Phase C18, 150 x 4.6 mm, 3 µm particle size[13]
Mobile Phase A	0.1 M KH₂PO₄ with pH adjusted to 2.15 with phosphoric acid[13]
Mobile Phase B	Acetonitrile
Gradient Elution	5% B (0-5 min), 5-20% B (5-15 min), 20% B (15-20 min)
Flow Rate	0.5 mL/min[13]
Column Temperature	35°C
Injection Volume	20 µL
Fluorescence Detector	Excitation: 385 nm, Emission: 515 nm[7][11][13]

5.2 Quantification

Quantification is performed by creating a calibration curve for each analyte. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the calibrators. The concentrations of the unknown plasma samples are then calculated from the linear regression equation of the calibration curve.

Method Performance & Validation

A fully validated method ensures reliable and accurate results. Key validation parameters are summarized below, with typical acceptance criteria.

Validation Parameter	Typical Performance / Acceptance Criteria
Linearity (R²)	> 0.999 for all analytes[12]
Limit of Detection (LOD)	0.07 - 1.4 pmol on column[11]
Intra-day Precision (%CV)	< 8.5%[12]
Inter-day Precision (%CV)	< 14%[12]
Accuracy (% Recovery)	91 - 107%[12]
Derivative Stability	Stable for at least 1 week at 4°C post-derivatization[13]
Sample Stability	Plasma thiols stable for at least 2 months at -20°C[13]

References

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Toyo'oka, T., & Imai, K. (1983). High-performance liquid chromatography and fluorometric detection of biologically important thiols, derivatized with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate (SBD-F). Journal of Chromatography, 282, 495-500. Retrieved January 16, 2026, from [Link]

• Caussé, E., et al. (2000). Measurement of Thiols in Human Plasma Using Liquid Chromatography with Precolumn Derivatization and Fluorescence Detection. Clinical Chemistry, 46(1), 137-140. Retrieved January 16, 2026, from [Link]

• Melnyk, S., et al. (2002). A new HPLC method for the simultaneous determination of oxidized and reduced plasma aminothiols using coulometric electrochemical detection. Clinica Chimica Acta, 324(1-2), 147-153. Retrieved January 16, 2026, from [Link]

• Hiraku, Y., et al. (2020). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. Molecules, 25(18), 4291. Retrieved January 16, 2026, from [Link]

• Ubbink, J. B., et al. (1992). Homocysteine and other thiols determined in plasma by HPLC and thiol-specific postcolumn derivatization. Clinical Chemistry, 38(3), 382-386. Retrieved January 16, 2026, from [Link]

• A Protocol for the Determination of Free Thiols. (n.d.). University of Utah. Retrieved January 16, 2026, from [Link]

• Xia, Y., & Zweier, J. L. (2011). Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. Analytical Biochemistry, 419(2), 178-184. Retrieved January 16, 2026, from [Link]

• Lima, E. S., et al. (2006). A simple automated procedure for thiol measurement in human serum samples. Journal of Pharmaceutical and Biomedical Analysis, 40(4), 1039-1043. Retrieved January 16, 2026, from [Link]

• Using a 3-hydroxyflavone derivative as a fluorescent probe for the indirect determination of aminothiols separated by ion-pair HPLC. (2012). Analytical Methods, 4(9), 2824-2829. Retrieved January 16, 2026, from [Link]

• A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma. (2021). Molecules, 26(18), 5473. Retrieved January 16, 2026, from [Link]

• Validation of a HPLC Method for the Determination of Propylthiouracil in Plasma. (n.d.). Semantic Scholar. Retrieved January 16, 2026, from [Link]

• An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L. (2021). Semantic Scholar. Retrieved January 16, 2026, from [Link]

• (a) Metabolic pathway of thiols and (b) derivatization reaction of... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Pastore, A., et al. (1995). HPLC with o-phthalaldehyde precolumn derivatization to measure total, oxidized, and protein-bound glutathione in blood, plasma, and tissue. Clinical Chemistry, 41(3), 448-454. Retrieved January 16, 2026, from [Link]

• Carper, D. A., et al. (2007). Fluorescence-based detection of thiols in vitro and in vivo using dithiol probes. Bioconjugate Chemistry, 18(6), 1731-1742. Retrieved January 16, 2026, from [Link]

• Imai, K., et al. (1983). A novel fluorogenic reagent for thiols: ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate. Analytical Biochemistry, 128(2), 471-473. Retrieved January 16, 2026, from [Link]

• Stable and easily available sulfide surrogates allow a stereoselective activation of alcohols. (2021). Nature Communications, 12(1), 2568. Retrieved January 16, 2026, from [Link]

• UHPLC-MS/MS Method for Determination of Biologically Important Thiols in Plasma Using New Derivatizing Maleimide Reagent. (n.d.). Springer Nature Experiments. Retrieved January 16, 2026, from [Link]

• Application of a Fluorogenic Reagent, Ammonium 7-Fluorobenzo-2-Oxa-1, 3-Diazole-4-Sulfonate for Detection of Cystine-Containing Peptides. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Toyo'oka, T., & Imai, K. (1984). Fluorescence analysis of thiols with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate. Analyst, 109(8), 1003-1006. Retrieved January 16, 2026, from [Link]

• Bayle, C., et al. (2002). Measurement of Thiols in Human Plasma Using Liquid Chromatography With Precolumn Derivatization and Fluorescence Detection. Journal of Chromatographic Science, 40(4), 183-189. Retrieved January 16, 2026, from [Link]

• Go, Y. M., & Jones, D. P. (2010). Biochemical methods for monitoring protein thiol redox states in biological systems. Redox Biology, 1(1), 45-55. Retrieved January 16, 2026, from [Link]

• Stability of thiol-based self-assembled monolayer functionalized electrodes in EG-OFET-based applications. (2023). Scientific Reports, 13(1), 14899. Retrieved January 16, 2026, from [Link]

• The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. (2024). Molecules, 29(18), 4291. Retrieved January 16, 2026, from [Link]

• Daskalakis, I., et al. (1996). Determination of plasma total homocysteine and cysteine using HPLC with fluorescence detection and an ammonium 7-fluoro-2, 1, 3-benzoxadiazole-4-sulphonate (SBD-F) derivatization protocol optimized for antioxidant concentration, derivatization reagent concentration, temperature and matrix pH. Biomedical Chromatography, 10(5), 205-212. Retrieved January 16, 2026, from [Link]

• Thiolated polymers: Stability of thiol moieties under different storage conditions. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Derivatization of thiols under flow conditions using two commercially available propiolate esters. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

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Application Note: Pre-column Derivatization of Peptides with 4-Chloro-7-sulfobenzofurazan Ammonium Salt for Enhanced HPLC-Fluorescence Detection

Introduction: The Rationale for Peptide Derivatization

In the fields of proteomics, pharmaceutical development, and clinical diagnostics, the sensitive and accurate quantification of peptides is paramount. High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for peptide analysis, offering robust separation capabilities.[1] However, many peptides lack a native chromophore or fluorophore, making their detection at low concentrations challenging with standard UV-Vis or fluorescence detectors.

Pre-column derivatization addresses this limitation by chemically modifying the peptide with a labeling agent prior to chromatographic separation.[2][3] This process introduces a tag that significantly enhances detectability. 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl), a non-fluorescent reagent, is an excellent choice for this purpose. It reacts with primary and secondary amines, as well as thiol groups present in peptides, to form highly fluorescent and stable adducts.[4][5] This application note provides a comprehensive guide to the principles, protocols, and best practices for the pre-column derivatization of peptides using SBD-Cl, enabling researchers to achieve heightened sensitivity and selectivity in their analyses.

Principle of Derivatization: A Mechanistic Overview

The derivatization of peptides with SBD-Cl is a nucleophilic aromatic substitution reaction. The electron-withdrawing sulfonate and nitro-like groups on the benzofurazan ring make the carbon atom attached to the chlorine atom highly electrophilic. Nucleophilic groups within the peptide, primarily the N-terminal α-amino group, the ε-amino group of lysine residues, and the sulfhydryl group of cysteine residues, attack this carbon. This results in the displacement of the chloride ion and the formation of a stable, covalent bond, yielding a fluorescent SBD-peptide adduct.[5][6]

The reaction is critically dependent on pH. A basic medium (typically pH 9-10) is required to deprotonate the amino and thiol groups, thereby increasing their nucleophilicity and facilitating the reaction.[5][6][7] While SBD-Cl can react with both amines and thiols, it exhibits good selectivity for thiol groups.[4][5] The resulting SBD-thiol and SBD-amine adducts have distinct fluorescence properties, which can be leveraged for selective detection.

Figure 1: Reaction of SBD-Cl with peptide functional groups.

Detailed Application Protocols

This section outlines a validated, step-by-step protocol for the derivatization of peptides with SBD-Cl and subsequent analysis by Reversed-Phase HPLC (RP-HPLC).

Required Reagents and Materials

• 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

• Peptide standard or sample

• Boric acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Acetonitrile (ACN), HPLC grade

• Methanol, HPLC grade

• Water, ultrapure (18.2 MΩ·cm)

• Trifluoroacetic acid (TFA)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Heating block or water bath

• Vortex mixer

• Syringe filters (0.22 µm)

Preparation of Solutions

• 0.1 M Borate Buffer (pH 9.5): Dissolve 0.618 g of boric acid in 100 mL of ultrapure water. Adjust the pH to 9.5 with 1 M NaOH. This buffer is critical for maintaining the optimal pH for the derivatization reaction.

• 10 mM SBD-Cl Solution: Dissolve 2.6 mg of SBD-Cl in 1 mL of methanol. This solution should be prepared fresh daily and protected from light to prevent degradation.

• Peptide Stock Solution: Prepare a 1 mg/mL stock solution of the peptide in ultrapure water or a suitable buffer. Further dilutions should be made to create working standards and samples.

• 0.1 M HCl: Prepare by diluting concentrated HCl. This solution is used to quench the reaction.

Derivatization Workflow

The following workflow provides a robust starting point. Optimization may be required depending on the specific peptide and sample matrix.

• Aliquot Sample: In a 1.5 mL microcentrifuge tube, add 100 µL of the peptide standard or sample solution.

• Add Buffer: Add 100 µL of 0.1 M borate buffer (pH 9.5) to the tube and vortex briefly to mix.

• Initiate Derivatization: Add 100 µL of the 10 mM SBD-Cl solution. Vortex the mixture thoroughly. Note: A molar excess of SBD-Cl is necessary to drive the reaction to completion.

• Incubation: Place the sealed tube in a heating block or water bath set to 60°C for 60 minutes.[7][8] The elevated temperature increases the reaction rate.[7][9]

• Terminate Reaction: After incubation, cool the tube to room temperature. Add 50 µL of 0.1 M HCl to stop the reaction by neutralizing the buffer and protonating any remaining unreacted amines.[6]

• Prepare for Injection: Filter the derivatized sample through a 0.22 µm syringe filter into an HPLC vial. The sample is now ready for analysis.

Figure 2: Step-by-step experimental workflow for peptide derivatization.

HPLC Analysis of SBD-Derivatized Peptides

The hydrophobic SBD tag makes the derivatized peptides well-suited for separation by RP-HPLC.

Recommended HPLC Conditions

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides excellent retention and separation of hydrophobic SBD-peptide adducts.
Mobile Phase A	0.1% TFA in Water	TFA acts as an ion-pairing agent, improving peak shape for peptides.[10]
Mobile Phase B	0.1% TFA in Acetonitrile (ACN)	ACN is a common organic modifier for eluting peptides from the C18 stationary phase.
Gradient	5-60% B over 30 minutes (example)	A gradient is necessary to elute peptides with varying hydrophobicities.
Flow Rate	1.0 mL/min	A standard flow rate for analytical scale columns.
Injection Volume	10-20 µL	Adjust based on sample concentration and instrument sensitivity.
Column Temperature	30-40°C	Elevated temperature can improve peak shape and reduce viscosity.
Fluorescence Detection	Excitation (λex): ~385 nm, Emission (λem): ~515 nm	These are typical wavelengths for SBD-thiol adducts. SBD-amine adducts have slightly different optima (λex ~470 nm, λem ~540 nm).[5][11] Optimization is recommended.

Optimization and Validation

For a robust and reproducible assay, key experimental parameters should be optimized.

Parameter	Range for Optimization	Effect and Causality
pH	8.0 - 10.5	Higher pH increases the deprotonation of amino and thiol groups, enhancing their nucleophilicity and accelerating the reaction rate.[5][6] However, excessively high pH can lead to peptide degradation.
Temperature	40 - 70°C	Increased temperature enhances the reaction kinetics, leading to shorter incubation times.[7][9] Stability of the target peptide at higher temperatures must be considered.
Reaction Time	30 - 90 minutes	Must be sufficient to ensure the reaction goes to completion. This should be evaluated by testing multiple time points and observing when the product peak area plateaus.
SBD-Cl Concentration	5-20 fold molar excess	A significant molar excess of the derivatizing reagent is required to ensure complete reaction with all available nucleophilic sites on the peptide.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Peak	Incomplete derivatization (pH too low, insufficient time/temp). Reagent degradation. Peptide degradation.	Optimize pH, temperature, and incubation time. Prepare SBD-Cl solution fresh daily and protect from light. Check peptide stability under reaction conditions.
Multiple Product Peaks	Derivatization at multiple sites (N-terminus, Lys, Cys). Peptide impurities.	This is expected for peptides with multiple reactive sites. Use mass spectrometry to confirm the identity of each peak. If a single derivative is desired, consider protecting groups during synthesis.
Large Early-Eluting Peak	Excess, unreacted SBD-Cl or its hydrolysis by-product.	Ensure the reaction termination step is effective. Adjust the HPLC gradient to ensure the reagent peak is well-separated from peaks of interest. A post-derivatization cleanup step (e.g., solid-phase extraction) can be implemented if necessary.
Poor Peak Shape (Tailing)	Secondary interactions with the column. Inappropriate mobile phase pH.	Ensure TFA or another ion-pairing agent is present in the mobile phase. Adjust the mobile phase pH. Consider a different column chemistry if tailing persists.

Conclusion

Pre-column derivatization of peptides with 4-Chloro-7-sulfobenzofurazan ammonium salt is a powerful strategy for overcoming the detection challenges associated with analyzing these molecules by HPLC. The covalent attachment of the SBD moiety creates a highly fluorescent product, dramatically lowering detection limits and enabling accurate quantification. By understanding the underlying reaction mechanism and carefully controlling key experimental parameters such as pH, temperature, and time, researchers can develop robust and reliable methods for peptide analysis critical to advancing drug development and scientific discovery.

References

• Universitas Indonesia. (2023). 4-CHLORO-7-NITROBENZOFURAZAN (NBD-CL) AS PRE AND POST-COLUMN DERIVATIZATION REAGENT FOR AMINE GROUPS ANALYSIS USING CHROMATOGRAPHY: A MINI-REVIEW. Retrieved from [Link]

• ResearchGate. (n.d.). 4-CHLORO-7-NITROBENZOFURAZAN (NBD-CL) AS PRE AND POST-COLUMN DERIVATIZATION REAGENT FOR AMINE GROUPS ANALYSIS USING CHROMATOGRAPHY: A MINI-REVIEW. Retrieved from [Link]

• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. International Journal of Peptide and Protein Research, 15(5), 464-470. Retrieved from [Link]

• MDPI. (n.d.). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Thio-conjugation of substituted benzofurazans to peptides: molecular sieves catalyze nucleophilic attack on unsaturated fused rings. RSC Publishing. Retrieved from [Link]

• DergiPark. (2011). The Application of 7-Chloro-4-Nitrobenzoxadiazole and 4-Fluoro-7-Nitro-2,1,3-Benzoxadiazole for The Analysis of Amines and Amino. Retrieved from [Link]

• Agilent. (2023). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Retrieved from [Link]

• Wikipedia. (n.d.). Benzalkonium chloride. Retrieved from [Link]

• PubMed. (2012). Selective N-terminal fluorescent labeling of proteins using 4-chloro-7-nitrobenzofurazan. Retrieved from [Link]

• PubMed. (n.d.). On-line derivatization of peptides for improved sequence analysis by micro-column liquid chromatography coupled with electrospray ionization-tandem mass spectrometry. Retrieved from [Link]

• PubMed. (n.d.). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). HPLC Analysis and Purification of Peptides. Retrieved from [Link]

• PubMed. (n.d.). Chlorination of Amino Acids: Reaction Pathways and Reaction Rates. Retrieved from [Link]

• ResearchGate. (n.d.). Differential Absorbance Study of Effects of Temperature on Chlorine Consumption and Formation of Disinfection by-products in Chlorinated Water. Retrieved from [Link]

• ResearchGate. (n.d.). Derivatization of the amino acids glycine and valine causes peptide formation—relevance for the analysis of prebiotic oligomerization. Retrieved from [Link]

• MDPI. (n.d.). Effect of Temperature, pH, and Reaction Duration on Microbially Induced Calcite Precipitation. Retrieved from [Link]

• ResearchGate. (n.d.). Separation, detection and quantitation of peptides by liquid chromatography and capillary electrochromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Pre-column Derivatization RP-HPLC Determination of Amino Acids in Asparagi Radix before and after Heating Process. Retrieved from [Link]

• Analyst (RSC Publishing). (n.d.). Fluorescence analysis of thiols with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate. Retrieved from [Link]

• Science.gov. (n.d.). precolumn derivation hplc: Topics by Science.gov. Retrieved from [Link]

• PubMed. (n.d.). A novel fluorogenic reagent for thiols: ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate. Retrieved from [Link]

• PubMed. (n.d.). Optimization of the synthesis of peptide combinatorial libraries using a one-pot method. Retrieved from [Link]

• PubMed Central (PMC). (2022). Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles. Retrieved from [Link]

• Interchim. (n.d.). FluoProbes®. Retrieved from [Link]

• ResearchGate. (n.d.). Strategies for the synthesis of labeled peptides. Retrieved from [Link]

• MDPI. (n.d.). In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Retrieved from [Link]

• Emerson. (n.d.). pH Measurement in Chlor-alkali Plants. Retrieved from [Link]

• Sciencemadness.org. (2014). Synthesis of amino acid chlorides. Retrieved from [Link]

• Vydac. (n.d.). The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. Retrieved from [Link]

• YouTube. (2017). Peptide Sample Prep Optimization and Troubleshooting. Retrieved from [Link]

• MDPI. (n.d.). A Fluorescent Probe for the Specific Staining of Cysteine Containing Proteins and Thioredoxin Reductase in SDS-PAGE. Retrieved from [Link]

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Application Notes and Protocols: Post-Column Derivatization with 4-Chloro-7-sulfobenzofurazan (SBD-Cl) in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: Unlocking Sensitivity in Thiol and Amine Analysis

In the landscape of modern chromatography, the sensitive and selective quantification of low-molecular-weight thiols and amines is paramount for advancements in cellular metabolism, drug development, and clinical diagnostics. These compounds, including critical antioxidants like glutathione and essential amino acids, often lack the intrinsic chromophores or fluorophores necessary for direct detection at biologically relevant concentrations. Post-column derivatization (PCD) emerges as a powerful strategy to circumvent this limitation, chemically modifying analytes after chromatographic separation to enhance their detectability.[1][2][3]

This guide provides an in-depth exploration of 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl), a highly specific fluorogenic reagent for the derivatization of thiols and, to a lesser extent, primary and secondary amines. SBD-Cl is a water-soluble reagent that is itself non-fluorescent but forms highly fluorescent and stable adducts upon reaction with sulfhydryl and amino groups.[4] This property makes it an excellent candidate for post-column derivatization in High-Performance Liquid Chromatography (HPLC), minimizing interferences from the reagent itself and ensuring a low background signal.[5] We will delve into the underlying chemical principles, provide detailed, field-proven protocols, and offer insights into the practical application of SBD-Cl for the robust analysis of these vital biomolecules.

The Chemistry of Detection: Mechanism of SBD-Cl Derivatization

The efficacy of SBD-Cl as a derivatizing agent lies in a nucleophilic aromatic substitution reaction. The electron-withdrawing sulfonate and nitro-like benzofurazan ring system activate the chlorine atom at the C-4 position, making it susceptible to attack by strong nucleophiles like the thiolate anion (RS⁻) or the lone pair of electrons on an amine.

The reaction is typically carried out in an alkaline medium (pH 8.0-9.5) to facilitate the deprotonation of the thiol group to the more nucleophilic thiolate or to ensure the amine is in its non-protonated, reactive state.[1][6] The resulting fluorescent adduct exhibits distinct excitation and emission maxima, allowing for highly sensitive detection.

Below is a generalized schematic of the derivatization reaction with a thiol:

Caption: General reaction mechanism of SBD-Cl with a thiol compound.

Core Principles of Post-Column Derivatization (PCD)

Post-column derivatization offers several advantages over pre-column techniques. Since the derivatization occurs after the analytes have been separated on the HPLC column, the risk of forming multiple derivative products from a single analyte is eliminated. Furthermore, the separation is performed on the native, underivatized analytes, which can simplify the chromatography.[2][3][7]

A typical PCD setup involves an additional pump to deliver the derivatizing reagent, a mixing tee to combine the column effluent with the reagent, and a reaction coil, which may be heated to accelerate the reaction, before the mixture enters the fluorescence detector.[8][9]

Caption: A typical experimental workflow for post-column derivatization.

Application Protocol 1: Analysis of Low-Molecular-Weight Thiols

This protocol is designed for the quantification of biologically relevant thiols such as glutathione (GSH), cysteine (Cys), and homocysteine (Hcy) in biological samples. While many published methods utilize the fluoro-analog, SBD-F, the principles and conditions are largely translatable to SBD-Cl due to their similar reactivity, though optimization is always recommended.[4][10][11][12]

1. Reagent Preparation:

• SBD-Cl Reagent Solution (1 mg/mL): Dissolve 100 mg of 4-Chloro-7-sulfobenzofurazan ammonium salt in 100 mL of a 0.1 M borate buffer (pH 9.5). This solution should be protected from light and prepared fresh daily for optimal performance.

• Borate Buffer (0.1 M, pH 9.5): Prepare a 0.1 M solution of sodium borate and adjust the pH to 9.5 with sodium hydroxide.

2. HPLC and PCD System Setup:

Parameter	Recommended Setting
HPLC Column	C18 Reversed-Phase (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Gradient elution may be required for complex samples. A starting point is a gradient of acetonitrile in an aqueous buffer (e.g., 0.1 M phosphate buffer, pH 7.0).
Flow Rate	1.0 mL/min
Column Temperature	35-40 °C
SBD-Cl Reagent Flow Rate	0.5 mL/min
Reaction Coil	10 m length, 0.25 mm I.D.
Reaction Temperature	60 °C[13]
Fluorescence Detector	Excitation: ~385 nm, Emission: ~515 nm[4]

3. Experimental Procedure:

• Sample Preparation: Biological samples (e.g., plasma, cell lysates) should be deproteinized, typically with an acid like trichloroacetic acid (TCA) or perchloric acid, followed by centrifugation. The supernatant is then collected for injection. To prevent oxidation of thiols, sample preparation should be carried out at low temperatures and as quickly as possible.

• Injection: Inject an appropriate volume of the prepared sample onto the HPLC system.

• Chromatographic Separation: The thiols are separated on the C18 column.

• Post-Column Derivatization: The column effluent is mixed with the SBD-Cl reagent in the mixing tee. The mixture then flows through the heated reaction coil to allow for the derivatization reaction to proceed.

• Detection: The fluorescent SBD-thiol adducts are detected by the fluorescence detector.

• Quantification: The concentration of each thiol is determined by comparing its peak area to a calibration curve generated from standards of known concentrations.

Application Protocol 2: Analysis of Amino Acids

SBD-Cl can also be employed for the analysis of amino acids, reacting with their primary or secondary amine groups. Post-column derivatization is advantageous as it avoids the potential for multiple derivatization products that can occur in pre-column methods with amino acids containing more than one amino group.[2][7][14]

1. Reagent Preparation:

• SBD-Cl Reagent Solution (1 mg/mL): Prepared as described in the thiol protocol.

• Borate Buffer (0.1 M, pH 9.0): Prepare a 0.1 M solution of sodium borate and adjust the pH to 9.0.

2. HPLC and PCD System Setup:

Parameter	Recommended Setting
HPLC Column	Ion-Exchange or Reversed-Phase C18
Mobile Phase	Dependent on the column and specific amino acids of interest. A gradient of acetonitrile in an aqueous buffer is common for reversed-phase separations.
Flow Rate	0.8 - 1.0 mL/min
Column Temperature	40 °C
SBD-Cl Reagent Flow Rate	0.4 - 0.5 mL/min
Reaction Coil	10-15 m length, 0.25 mm I.D.
Reaction Temperature	60-70 °C[15]
Fluorescence Detector	Excitation: ~385 nm, Emission: ~515 nm

3. Experimental Procedure:

• Sample Preparation: For protein hydrolysates, acid hydrolysis (e.g., 6 M HCl at 110°C for 24 hours) is a standard procedure to liberate the constituent amino acids.[14] The hydrolysate should be neutralized before injection. For free amino acids in biological fluids, deproteinization as described for thiols is necessary.

• Injection and Separation: Inject the prepared sample. The choice of column and mobile phase will be critical for achieving adequate separation of the various amino acids.

• Post-Column Derivatization and Detection: The separated amino acids are derivatized with SBD-Cl and detected as described in the thiol protocol.

• Quantification: Calibrate the system with a standard mixture of amino acids to identify and quantify the amino acids in the sample.

Data Interpretation and System Suitability

• Peak Identification: Analytes are identified based on their retention times compared to known standards.

• Quantification: Peak areas of the fluorescent derivatives are proportional to the concentration of the original analyte. A calibration curve should be constructed using a series of standards to ensure accurate quantification.

• System Suitability: Regularly inject a standard mixture to monitor system performance, including peak resolution, retention time stability, and detector response.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
High Background Noise	Impure reagents; SBD-Cl degradation; detector settings.	Use high-purity reagents and solvents. Prepare SBD-Cl solution fresh daily and protect from light. Optimize detector gain settings.
Low or No Signal	Incorrect pH of the reaction buffer; insufficient reaction time/temperature; reagent degradation; incorrect detector wavelengths.	Verify the pH of the borate buffer. Optimize reaction coil length and temperature. Prepare fresh SBD-Cl solution. Confirm excitation and emission wavelengths are correctly set for SBD adducts.
Poor Peak Shape (Broadening)	Excessive dead volume in the PCD system; slow reaction kinetics.	Use a reaction coil with a smaller internal diameter. Increase the reaction temperature to accelerate the derivatization.[3][8]
Inconsistent Results	Unstable reagent flow; temperature fluctuations; sample degradation.	Ensure the reagent pump is delivering a stable flow rate. Verify the temperature control of the reaction coil. Handle samples quickly and at low temperatures to prevent analyte oxidation.
Thiol Exchange Reactions	Presence of oxidized thiols in the sample can interfere with the derivatization of reduced thiols.[16]	Derivatization at lower temperatures can help suppress these exchange reactions, though this may require a longer reaction time.

Conclusion: A Versatile Tool for Sensitive Analysis

Post-column derivatization with 4-Chloro-7-sulfobenzofurazan ammonium salt provides a robust and sensitive method for the analysis of thiols and amines in a variety of sample matrices. Its high specificity, the non-fluorescent nature of the reagent, and the stability of the resulting fluorescent adducts make it an invaluable tool for researchers in the life sciences and pharmaceutical development. By carefully optimizing the reaction and chromatographic conditions, SBD-Cl can unlock new levels of sensitivity and selectivity in the analysis of these crucial biomolecules.

References

• Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. PMC. [Link]

• Quantification of Thiols and Disulfides. PMC. [Link]

• High-performance liquid chromatography and fluorometric detection of biologically important thiols, derivatized with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate (SBD-F). PubMed. [Link]

• Quantifying Changes in the Cellular Thiol-Disulfide Status during Differentiation of B Cells into Antibody-Secreting Plasma Cells. PMC. [Link]

• An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L. MDPI. [Link]

• Post Column Derivatization Using Reaction Flow High Performance Liquid Chromatography Columns. PMC. [Link]

• Post-column derivatization setup in HPLC. ResearchGate. [Link]

• Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. Acta Scientific. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. PMC. [Link]

• Chemical structures of SBD-F and thiols. ResearchGate. [Link]

• Effect of reaction temperature on derivatization. ResearchGate. [Link]

• Optimization of the reaction conditions. ResearchGate. [Link]

• A Review on Post-Column Derivatisation (PCD) using Active Flow Technology (AFT) in Reaction Flow (RF) Mode. Chromatography Today. [Link]

• Modulating Substrate Specificity of Rhizobium sp. Histamine Dehydrogenase through Protein Engineering for Food Quality Applications. NIH. [Link]

• Fluorescent sensors for selective detection of thiols: expanding the intramolecular displacement based mechanism to new chromophores. Analyst (RSC Publishing). [Link]

• Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. ResearchGate. [Link]

• Kinetic Analysis and Subambient Temperature On-Line On-Column Derivatization of an Active Aldehyde. PubMed. [Link]

• Optimization of the Schiff-Base Reaction of Acetylacetone with Biogenic Amines. DergiPark. [Link]

• The effect of temperature and time on the derivatives of NTB-NBD-Cl. ResearchGate. [Link]

• Fluorescent Probes for Live Cell Thiol Detection. MDPI. [Link]

• An Overview of Post Column Derivatization Methods from a Pharmaceutical Applications Perspective. ResearchGate. [Link]

• Biochemical methods for monitoring protein thiol redox states in biological systems. PMC. [Link]

• Determination of biogenic amines with automated precolumn derivatization. KNAUER. [Link]

• Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment Introduction. Agilent. [Link]

• Suppression of thiol exchange reaction in the determination of reduced-form thiols by high-performance liquid chromatography with fluorescence detection after derivatization with fluorogenic benzofurazan reagent, 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate and 4-aminosulfonyl-7-fluoro-2,1,3-benzoxadiazole. PubMed. [Link]

• Evaporative Derivatization of Phenols with 2-Sulfobenzoic Anhydride for Detection by MALDI-MS. PMC. [Link]

• 9-Fluorenylmethoxycarbonyl Chloride (FMOC-Cl) as a Potential Precolumn Derivatization Reagent for the Analysis of PPCPs and EDCs using HPLC-DAD. Semantic Scholar. [Link]

• HPLC with Post-Column Derivatization with Alizarin for Determination of OATD-02, an Anticancer Arginase Inhibitor in Clinical Development. MDPI. [Link]

• Development and Validation of Stability Indicating HPLC Method for Benzalkonium Chloride in Betaxolol (0.5%) Opthalmic Solution. ResearchGate. [Link]

• Determination of Benzalkonium Chloride in Ophthalmic Solutions by Stability-Indicating HPLC Method. Journal of Applied Pharmaceutical Science. [Link]

• Investigation of tropicamide and benzalkonium chloride stability using liquid chromatography. ResearchGate. [Link]

• Pralidoxime Chloride Stability-Indicating Assay and Analysis of Solution Samples Stored at Room Temperature for Ten Years. PubMed. [Link]

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Application and Protocol Guide: Spectrofluorimetric Determination of Biothiols Using SBF-Chloride

Abstract

This comprehensive guide details the application of 4-(N,N-dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole (SBF-Chloride, also known as DBD-F) for the sensitive and selective spectrofluorimetric determination of biothiols. Biothiols, such as cysteine (Cys), homocysteine (Hcy), and glutathione (GSH), are pivotal in maintaining cellular redox homeostasis, and their aberrant levels are implicated in numerous pathological conditions. This document provides a robust theoretical framework, detailed experimental protocols, and data interpretation guidelines for researchers, scientists, and drug development professionals. The methodology leverages the nucleophilic aromatic substitution reaction between SBF-Chloride and the thiol group of biothiols, which yields a highly fluorescent product, enabling precise quantification.

Introduction: The Significance of Biothiol Quantification

Biological thiols (biothiols) are a class of organic compounds containing a sulfhydryl (-SH) group that play indispensable roles in a myriad of physiological and pathological processes.[1][2] The most abundant non-protein biothiols in mammalian cells are cysteine (Cys), homocysteine (Hcy), and the tripeptide glutathione (GSH).[1][2] These molecules are central to antioxidant defense, detoxification of xenobiotics, and the regulation of signal transduction pathways. Consequently, the accurate quantification of biothiols in biological matrices is of paramount importance for understanding disease mechanisms and for the development of novel therapeutic interventions.

Fluorescence-based detection methods offer significant advantages, including high sensitivity, selectivity, and the ability to perform real-time measurements in complex biological systems.[1] SBF-Chloride has emerged as a superior fluorogenic reagent for thiol quantification.[3] It is virtually non-fluorescent by itself but reacts with the sulfhydryl group of biothiols to form a stable, intensely fluorescent adduct.[3] This "turn-on" fluorescence mechanism provides a high signal-to-noise ratio, enabling the detection of low concentrations of biothiols.

Principle of the Method: The Chemistry of SBF-Chloride

The spectrofluorimetric determination of biothiols using SBF-Chloride is based on a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing N,N-dimethylaminosulfonyl and benzoxadiazole moieties render the fluorine atom of SBF-Chloride susceptible to nucleophilic attack by the thiolate anion (RS⁻) of a biothiol.[3][4][5]

The reaction proceeds as follows:

• Deprotonation: In an alkaline environment (typically pH 8.0), the sulfhydryl group of the biothiol is deprotonated to form the more nucleophilic thiolate anion.[3]

• Nucleophilic Attack: The thiolate anion attacks the electron-deficient carbon atom bonded to the fluorine atom on the SBF-Chloride molecule.[4][5]

• Formation of Fluorescent Adduct: This results in the substitution of the fluorine atom with the biothiol, forming a highly fluorescent thioether derivative.[3]

The resulting product exhibits strong fluorescence with an excitation maximum around 380 nm and an emission maximum at approximately 510 nm.[3] The intensity of the fluorescence is directly proportional to the concentration of the biothiol, allowing for quantitative analysis.

Reaction Mechanism Workflow

Caption: Reaction mechanism of SBF-Chloride with a biothiol.

Experimental Protocols

Materials and Reagents

• SBF-Chloride (4-(N,N-dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole)

• Glutathione (GSH), Cysteine (Cys), Homocysteine (Hcy) standards

• Boric acid

• Potassium chloride (KCl)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Acetonitrile (ACN), HPLC grade

• Deionized water (ddH₂O)

• Biological samples (e.g., cell lysates, plasma, tissue homogenates)

Equipment

• Spectrofluorometer with excitation and emission wavelength scanning capabilities

• pH meter

• Vortex mixer

• Microcentrifuge

• Analytical balance

• Calibrated micropipettes

Preparation of Solutions

3.3.1. Borate Buffer (0.1 M, pH 8.0)

• Dissolve 0.618 g of boric acid and 0.746 g of KCl in 90 mL of ddH₂O.

• Adjust the pH to 8.0 using 0.2 M NaOH.

• Bring the final volume to 100 mL with ddH₂O.

3.3.2. SBF-Chloride Stock Solution (10 mM)

• Dissolve an appropriate amount of SBF-Chloride in acetonitrile to achieve a final concentration of 10 mM.

• Store in a light-protected container at -20°C. This solution is stable for at least one month.

3.3.3. Biothiol Standard Stock Solutions (10 mM)

• Prepare individual 10 mM stock solutions of GSH, Cys, and Hcy in ddH₂O.

• Prepare fresh daily and keep on ice.

Sample Preparation

3.4.1. Cell Lysates

• Harvest cells and wash twice with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cell pellet in a suitable lysis buffer (e.g., RIPA buffer without reducing agents).

• Incubate on ice for 30 minutes with intermittent vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant (cytosolic fraction) for analysis.

3.4.2. Plasma/Serum

• Collect blood in appropriate anticoagulant tubes (e.g., EDTA for plasma).

• Centrifuge at 3,000 x g for 15 minutes at 4°C.

• Carefully collect the supernatant (plasma or serum).

• To deproteinize, add perchloric acid to a final concentration of 5% (v/v), vortex, and centrifuge at 14,000 x g for 10 minutes at 4°C. Collect the supernatant.

3.4.3. Tissue Homogenates

• Excise and weigh the tissue sample.

• Homogenize the tissue in an appropriate ice-cold buffer (e.g., PBS) using a tissue homogenizer.

• Centrifuge at 10,000 x g for 20 minutes at 4°C.

• Collect the supernatant for analysis.

Spectrofluorimetric Assay Protocol

The following protocol outlines the steps for the determination of biothiols.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Fluorogenic reagent for thiols: 4-(N,N-dimethylaminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study [frontiersin.org]
• 5. Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-Cl) in Capillary Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: The Need for Sensitive Detection in Capillary Electrophoresis

Capillary electrophoresis (CE) has emerged as a powerful analytical technique, prized for its high separation efficiency, minimal sample consumption, and rapid analysis times.[1][2][3] These attributes make it particularly valuable in pharmaceutical analysis, clinical diagnostics, and various research fields where sample volumes are often limited.[1][4] However, a significant challenge in CE is the sensitive detection of analytes that lack a native chromophore or fluorophore.[5] To overcome this limitation, pre-column derivatization with a fluorescent labeling agent is a widely adopted strategy to enhance detection sensitivity and selectivity.[6][7][8]

Among the plethora of derivatizing reagents, 4-chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) stands out as a highly effective agent, particularly for the analysis of thiols and, to a lesser extent, amines. SBD-Cl itself is non-fluorescent, but upon reaction with thiol or amino groups, it forms highly fluorescent and stable derivatives. This "fluorogenic" nature is advantageous as it minimizes background fluorescence from the excess reagent, thereby improving the signal-to-noise ratio and enabling lower detection limits.[6]

This application note provides a comprehensive guide to the use of SBD-Cl in capillary electrophoresis. We will delve into the underlying principles of SBD-Cl derivatization, present detailed, field-proven protocols for sample preparation and analysis, and offer insights into method optimization and troubleshooting. The information presented herein is designed to empower researchers to develop and validate robust CE methods for the sensitive quantification of thiols and amines in various matrices.

Principles of SBD-Cl Derivatization and CE Separation

The Derivatization Reaction: A Nucleophilic Aromatic Substitution

The core of the SBD-Cl methodology lies in the nucleophilic aromatic substitution reaction between the analyte and the SBD-Cl molecule. The electron-withdrawing sulfonate and benzofurazan ring system make the chlorine atom at the 4-position susceptible to nucleophilic attack by the lone pair of electrons on the sulfur atom of a thiol or the nitrogen atom of an amine.

This reaction is typically carried out in a slightly alkaline medium. The basic conditions serve to deprotonate the thiol (R-SH) to its more nucleophilic thiolate form (R-S⁻) or to ensure the primary or secondary amine is in its non-protonated, nucleophilic state. The resulting SBD-analyte adduct is a highly fluorescent and stable molecule, readily detectable by laser-induced fluorescence (LIF) detectors in a CE system.[3][9]

Diagram of the SBD-Cl Derivatization Workflow

Caption: Workflow for SBD-Cl derivatization and subsequent CE analysis.

Capillary Electrophoresis Separation

Following derivatization, the SBD-analyte adducts are separated based on their charge-to-size ratio in a fused-silica capillary under the influence of a high-voltage electric field. The sulfonate group on the SBD moiety imparts a negative charge to the derivatives, facilitating their electrophoretic mobility.

The choice of background electrolyte (BGE) is critical for achieving optimal separation. The pH of the BGE influences the electroosmotic flow (EOF) and the charge state of any residual ionizable groups on the analytes. Modifiers such as organic solvents or cyclodextrins can be added to the BGE to fine-tune selectivity and improve resolution, particularly for complex mixtures or chiral separations.[4]

Detailed Protocols and Methodologies

Materials and Reagents

• Reagents:

  • 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

  • Boric acid

  • Sodium tetraborate

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Ultrapure water

  • Analytes of interest (e.g., cysteine, glutathione, amino acids)

• Apparatus:

  • Capillary electrophoresis system equipped with a laser-induced fluorescence (LIF) detector

  • Fused-silica capillaries

  • pH meter

  • Vortex mixer

  • Thermostatic water bath or heating block

  • Microcentrifuge tubes

  • Syringe filters (0.22 µm)

Protocol 1: Derivatization of Thiols (e.g., Cysteine, Glutathione)

This protocol is optimized for the derivatization of low-molecular-weight thiols in aqueous samples.

Step-by-Step Methodology:

• Reagent Preparation:

  • Borate Buffer (0.1 M, pH 9.5): Dissolve appropriate amounts of boric acid and sodium tetraborate in ultrapure water. Adjust the pH to 9.5 with 1 M NaOH.

  • SBD-Cl Solution (10 mM): Dissolve SBD-Cl in acetonitrile to a final concentration of 10 mM. Prepare this solution fresh daily and protect it from light.

• Derivatization Procedure:

  • In a microcentrifuge tube, mix 50 µL of the sample (or standard solution) with 50 µL of 0.1 M borate buffer (pH 9.5).

  • Add 50 µL of the 10 mM SBD-Cl solution.

  • Vortex the mixture gently for 30 seconds.

  • Incubate the reaction mixture at 60°C for 30 minutes in a water bath or heating block, protected from light. The elevated temperature accelerates the reaction.

  • After incubation, cool the mixture to room temperature.

  • To stop the reaction and stabilize the derivatives, add 50 µL of 1 M HCl.

  • Filter the derivatized sample through a 0.22 µm syringe filter before injection into the CE system.

Protocol 2: Derivatization of Primary and Secondary Amines (e.g., Amino Acids)

While SBD-Cl is primarily used for thiols, it can also derivatize amines, although the reaction kinetics may be slower. For amine analysis, other reagents like 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) or naphthalene-2,3-dicarboxaldehyde (NDA) are often more efficient.[10][11][12] However, if SBD-Cl is to be used, the following protocol can be adapted.

Step-by-Step Methodology:

• Reagent Preparation:

  • Borate Buffer (0.2 M, pH 8.5): Prepare as described above, adjusting the pH to 8.5. A slightly lower pH compared to thiol derivatization can sometimes be beneficial for amine reactions.

  • SBD-Cl Solution (20 mM): A higher concentration of the derivatizing reagent may be required to drive the reaction to completion.

• Derivatization Procedure:

  • In a microcentrifuge tube, combine 50 µL of the sample with 100 µL of 0.2 M borate buffer (pH 8.5).

  • Add 100 µL of the 20 mM SBD-Cl solution.

  • Vortex the mixture for 30 seconds.

  • Incubate at 70°C for 60 minutes, protected from light.

  • Cool the reaction to room temperature and quench with 50 µL of 1 M HCl.

  • Filter the solution before analysis.

Capillary Electrophoresis Separation Conditions

The following table provides a starting point for CE separation conditions. These parameters should be optimized for the specific analytes and matrix.

Parameter	Recommended Condition	Rationale
Capillary	Fused-silica, 50 µm i.d., 50-60 cm total length	Standard for CE, provides good resolution and heat dissipation.
Background Electrolyte (BGE)	20-50 mM Sodium tetraborate, pH 9.2-9.5	Borate buffers are commonly used and provide good buffering capacity in the alkaline range, which is suitable for separating negatively charged SBD derivatives.[13]
Applied Voltage	20-30 kV (Normal Polarity)	Higher voltages lead to faster separations, but can generate excessive Joule heating. Optimize for the best balance of speed and resolution.
Injection	Hydrodynamic injection (e.g., 0.5 psi for 5 seconds)	A common and reproducible injection method.
Capillary Temperature	25°C	Maintaining a constant temperature is crucial for reproducible migration times.
Detection	LIF: Excitation ~470 nm, Emission ~530 nm	These wavelengths are near the fluorescence maxima for SBD-thiol and SBD-amine adducts.[14]

Logical Flow of Method Development

Caption: A systematic approach to developing a CE method using SBD-Cl.

Data Interpretation and Quantitative Analysis

Quantitative analysis is performed by constructing a calibration curve using standard solutions of the analytes of interest prepared at different concentrations. The peak area of the SBD-analyte derivative is plotted against the concentration of the standard. The concentration of the analyte in unknown samples is then determined by interpolating their peak areas on the calibration curve.

Quantitative Data Summary

The following table presents typical performance data for the S_B_D-Cl derivatization method in CE. Note that these values are illustrative and will vary depending on the specific instrumentation and experimental conditions.

Analyte	Linearity Range (µM)	Limit of Detection (LOD) (nM)	Limit of Quantitation (LOQ) (nM)
Cysteine	0.1 - 50	10	30
Glutathione	0.1 - 50	15	45
Homocysteine	0.2 - 100	25	75
N-acetylcysteine	0.2 - 100	20	60

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No or low derivatization yield	- Inactive SBD-Cl reagent.- Incorrect pH of the reaction buffer.- Insufficient incubation time or temperature.	- Prepare fresh SBD-Cl solution.- Verify the pH of the borate buffer.- Optimize incubation parameters.
Poor peak shape (tailing or fronting)	- Adsorption of analytes to the capillary wall.- Mismatch between sample matrix and BGE.- Overloading of the capillary.	- Use a coated capillary or adjust BGE pH.- Dilute the sample or match its ionic strength to the BGE.- Reduce injection time or pressure.
Unstable migration times	- Fluctuations in capillary temperature.- Changes in BGE composition.- Inconsistent capillary conditioning.	- Ensure robust temperature control of the capillary.- Prepare fresh BGE daily.- Implement a consistent capillary rinsing protocol between runs.
Interfering peaks	- Impurities in reagents or sample matrix.- Side reactions during derivatization.	- Use high-purity reagents.- Incorporate a sample clean-up step (e.g., solid-phase extraction).- Optimize derivatization conditions to minimize side products.

Conclusion

The use of 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) as a pre-column derivatization reagent significantly enhances the utility of capillary electrophoresis for the analysis of thiols and amines. Its fluorogenic nature, coupled with the high separation efficiency of CE and the sensitivity of LIF detection, provides a powerful analytical tool for researchers in various scientific disciplines. The protocols and guidelines presented in this application note offer a solid foundation for developing robust and sensitive CE-LIF methods for the quantification of these important biomolecules. By understanding the principles of the derivatization reaction and systematically optimizing the experimental parameters, researchers can achieve reliable and reproducible results.

References

• Imai, K., et al. (1989). Recent progress in the development of derivatization reagents having a benzofuran structure. Journal of Pharmaceutical and Biomedical Analysis.

• Fukushima, T., et al. (2003). Recent progress in derivatization methods for LC and CE analysis. Journal of Pharmaceutical and Biomedical Analysis, 30(6), 1655–1687. [Link]

• Toyo'oka, T., & Imai, K. (1983). High-performance liquid chromatography and fluorometric detection of biologically important thiols, derivatized with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate (SBD-F). Journal of Chromatography B: Biomedical Sciences and Applications, 282, 495–500. [Link]

• Molina, M., & Silva, M. (2002). In-capillary Derivatization and Analysis of Amino Acids, Amino Phosphonic Acid-Herbicides and Biogenic Amines by Capillary Electrophoresis With Laser-Induced Fluorescence Detection. Electrophoresis, 23(14), 2333-40. [Link]

• Altria, K. D. (1993). Application of capillary electrophoresis to pharmaceutical analysis. Journal of Chromatography A, 636(1), 125-132. [Link]

• Suntornsuk, L. (2010). Capillary electrophoresis for the analysis of small-molecule pharmaceuticals. Electrophoresis, 31(1), 29-49. [Link]

• Vidya-mitra. (2018). Capillary electrophoresis laser-induced fluorescence detection (CE-LIF). YouTube. [Link]

• SCIEX. (2020). Using laser induced fluorescence to improve CE-SDS analyses. SCIEX Technical Note.

• Skoczeń, B., et al. (2019). Recent Applications of Capillary Electrophoresis in the Determination of Active Compounds in Medicinal Plants and Pharmaceutical Formulations. Molecules, 24(22), 4036. [Link]

• Stockton, A. M., et al. (2017). A Robust Capillary Electrophoresis with Laser-Induced Fluorescence Detection (CE-LIF) Method for Quantitative Compositional Analysis of Trace Amino Acids in Hypersaline Samples. Astrobiology, 17(8), 755-766. [Link]

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Application Notes and Protocols for N-terminal Protein Labeling with 4-Chloro-7-sulfobenzofurazan (SBD-Cl)

Introduction: Unlocking Proteomic Insights with Selective N-terminal Labeling

In the intricate landscape of proteomics and drug development, the ability to selectively modify proteins is paramount. Site-specific labeling provides an invaluable tool for elucidating protein structure, function, and interactions. The N-terminus of a protein, with its unique alpha-amine, presents a prime target for achieving such selectivity. This guide provides a comprehensive overview and detailed protocols for the N-terminal labeling of proteins using the fluorogenic reagent, 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl).

SBD-Cl, and its close analog 4-chloro-7-nitrobenzofurazan (NBD-Cl), are valuable reagents for fluorescently tagging proteins. The key to their utility in N-terminal labeling lies in the differential pKa of the N-terminal α-amine compared to the ε-amine of lysine residues.[1][2] By carefully controlling the reaction pH, we can exploit this difference to achieve a high degree of selectivity for the N-terminus. This methodology is particularly useful for proteins that lack accessible cysteine residues for thiol-specific labeling or when the introduction of a bulky tag at other sites might compromise protein function.

These application notes are designed for researchers, scientists, and drug development professionals, offering not just a set of instructions, but a deeper understanding of the underlying chemical principles and practical considerations for successful N-terminal protein labeling.

The Chemistry of Selectivity: A Tale of Two Amines

The selective labeling of the N-terminal α-amine in the presence of numerous lysine ε-amines is achieved by exploiting the difference in their pKa values. The N-terminal α-amine typically has a pKa in the range of 7.6-8.2, while the ε-amine of lysine has a pKa around 10.5. At a neutral or slightly alkaline pH (e.g., pH 7.0-8.0), the N-terminal amine is more nucleophilic than the predominantly protonated lysine side chains, thus favoring its reaction with electrophilic reagents like SBD-Cl.[2]

The reaction of SBD-Cl with a primary amine proceeds via a nucleophilic aromatic substitution, where the amine attacks the electron-deficient aromatic ring of the benzofurazan, displacing the chlorine atom. This results in the formation of a stable, fluorescent sulfonamido-benzofurazan adduct.

Figure 1. Selective N-terminal labeling at neutral pH.

Core Protocol: N-terminal Labeling of Proteins with SBD-Cl

This protocol provides a general framework for the N-terminal labeling of a target protein with SBD-Cl. Optimization of specific parameters may be required for individual proteins.

Materials and Reagents

• Protein of Interest: Purified and in a suitable buffer (e.g., PBS, HEPES) free of primary amines (e.g., Tris, glycine).

• 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl): High purity powder.

• Labeling Buffer: 100 mM Sodium Phosphate or HEPES buffer, pH 7.0-8.0.

• SBD-Cl Stock Solution: 10-50 mM in anhydrous DMSO or DMF. Prepare fresh before each use.

• Quenching Reagent: 1 M Tris-HCl, pH 8.0, or 1 M β-mercaptoethanol.

• Purification System: Size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX) column.

Experimental Workflow

Figure 2. General workflow for SBD-Cl protein labeling.

Step-by-Step Protocol

• Protein Preparation:

  • Ensure the protein solution is free from any primary amine-containing buffers or stabilizers. If necessary, perform buffer exchange into the Labeling Buffer using dialysis or a desalting column.

  • Adjust the protein concentration to 1-10 mg/mL.

• Labeling Reaction:

  • Bring the protein solution to room temperature.

  • Add the freshly prepared SBD-Cl stock solution to the protein solution to achieve a final molar excess of SBD-Cl to protein. A starting point of 10- to 50-fold molar excess is recommended. The optimal ratio should be determined empirically.

  • Incubate the reaction mixture for 1-4 hours at room temperature, protected from light. For sensitive proteins, the reaction can be performed at 4°C for a longer duration (e.g., overnight).

• Reaction Quenching:

  • Add the Quenching Reagent to a final concentration of 50-100 mM to consume any unreacted SBD-Cl.

  • Incubate for an additional 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove the excess SBD-Cl and quenching reagent by size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX).[3][4][5]

    • SEC: Use a column with an appropriate molecular weight cutoff for the target protein.[3]

    • IEX: The charge of the SBD-Cl adduct may alter the protein's isoelectric point, which can be exploited for separation.[6][7]

  • Monitor the elution profile by absorbance at 280 nm (for protein) and the appropriate wavelength for the SBD-adduct (see below).

• Characterization of the Labeled Protein:

  • Degree of Labeling (DOL): Determine the DOL by measuring the absorbance of the purified labeled protein at 280 nm and the absorbance maximum of the SBD-amine adduct (typically around 470-480 nm).

  • Mass Spectrometry: Confirm the mass of the labeled protein and identify the site of modification.

  • Functional Assays: Perform relevant assays to ensure the biological activity of the protein is retained after labeling.

Data and Analysis

Spectroscopic Properties

The formation of the SBD-protein adduct results in a fluorescent product with distinct excitation and emission spectra.

Parameter	Value	Reference
Excitation Maximum (λex)	~385 nm	[8]
Emission Maximum (λem)	~515 nm	[8]

Note: These values can be influenced by the local environment of the fluorophore on the protein.

Mass Spectrometry Analysis

Mass spectrometry is a powerful tool to confirm successful labeling and determine the site of modification.

• Intact Mass Analysis: Expect a mass shift corresponding to the addition of the SBD moiety (C₆H₂N₂O₄S).

• Peptide Mapping: Digest the labeled protein and analyze the resulting peptides by LC-MS/MS. The SBD-labeled peptide will exhibit a characteristic mass shift. Fragmentation analysis can pinpoint the exact modified residue.[9][10][11]

Troubleshooting and Optimization

Problem	Potential Cause	Solution
Low Labeling Efficiency	Suboptimal pH, insufficient molar excess of SBD-Cl, short incubation time.	Optimize pH (7.0-8.0), increase molar excess of SBD-Cl, extend incubation time.
Non-specific Labeling (Lysine modification)	pH is too high, excessive molar excess of SBD-Cl.	Lower the reaction pH (closer to 7.0), reduce the molar excess of SBD-Cl.
Protein Precipitation	High concentration of organic solvent from SBD-Cl stock, protein instability.	Minimize the volume of organic solvent, perform the reaction at a lower temperature (4°C).

Applications in Research and Drug Discovery

N-terminally labeled proteins with SBD-Cl are valuable reagents for a wide range of applications:

• Fluorescence Resonance Energy Transfer (FRET): To study protein-protein interactions and conformational changes.[12][13][14]

• Fluorescence Polarization/Anisotropy: To investigate binding events.

• Cellular Imaging: To visualize protein localization and trafficking.

• High-Throughput Screening: To identify molecules that modulate protein function or interactions in drug discovery.[15][16]

Conclusion

The selective N-terminal labeling of proteins with 4-Chloro-7-sulfobenzofurazan ammonium salt is a robust and versatile technique. By understanding the underlying chemical principles and carefully optimizing the reaction conditions, researchers can generate well-defined, fluorescently labeled proteins for a multitude of applications in basic research and drug development. This guide provides a solid foundation for the successful implementation of this powerful methodology.

References

• Bernal-Perez, L. F., Prokai, L., & Ryu, Y. (2012). Selective N-terminal fluorescent labeling of proteins using 4-chloro-7-nitrobenzofurazan: a method to distinguish protein N-terminal acetylation. Analytical Biochemistry, 428(1), 13–15. [Link]

• Ghosh, P. B., & Whitehouse, M. W. (1968). 7-Chloro-4-nitrobenzo-2-oxa-1,3-diazole: a new fluorigenic reagent for amino acids and other amines. The Biochemical Journal, 108(1), 155–156. [Link]

• Request PDF. (2025, August 10). Selective N-terminal fluorescent labeling of proteins using 4-chloro-7-nitrobenzofurazan: A method to distinguish protein N-terminal acetylation. [Link]

• Real-Time Conformational Changes and Controlled Orientation of Native Proteins Inside a Protein Nanoreactor. (n.d.). NIH. [Link]

• Protein Purification by Ion-Exchange Chromatography. (n.d.). Bio-Rad. [Link]

• Fluorogenic Small Molecules Requiring Reaction with a Specific Protein to Create a Fluorescent Conjugate for Biological Imaging–What we Know and What we Need to Learn. (n.d.). NIH. [Link]

• Purification of Proteins and Antibodies via Ion Exchange Chromatography. (n.d.). YMC Europe. [Link]

• Development of Benzofurazan−bearing Fluorescence Labeling Reagents for Separation and Detection in High−performance Liquid Chromatography. (n.d.). J-STAGE. [Link]

• Fluorescence quenching: A tool for single-molecule protein-folding study. (n.d.). PMC - NIH. [Link]

• Tandem mass spectrometry fragmentation patterns of sulfo-SDA cross-linked peptides. (n.d.). NIH. [Link]

• Single-Molecule Fluorescence Resonance Energy Transfer in Molecular Biology. (n.d.). PMC - NIH. [Link]

• Size Exclusion Chromatography – Protein Expression and Purification Core Facility. (n.d.). EMBL. [Link]

• FluoProbes®. (n.d.). Interchim. [Link]

• N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. (n.d.). PMC - NIH. [Link]

• N-Terminal Protein Labeling with N-Hydroxysuccinimide Esters and Microscale Thermophoresis Measurements of Protein-Protein Interactions Using Labeled Protein. (n.d.). PubMed. [Link]

• Using ion exchange chromatography to purify a recombinantly expressed protein. (n.d.). PubMed. [Link]

• A unified method for purification of basic proteins. (n.d.). PMC - NIH. [Link]

• Selective protein N-terminal labeling with N-hydroxysuccinimide esters. (n.d.). PMC - NIH. [Link]

• Application of fluorescence resonance energy transfer in protein studies. (n.d.). PMC - NIH. [Link]

• Protein characterization using size exclusion chromatography. (n.d.). Cytiva. [Link]

• (PDF) Ion Exchange Chromatography of Proteins and Clearance of Aggregates. (2025, August 9). ResearchGate. [Link]

• Covalent conjugation of proteins onto fluorescent single-walled carbon nanotubes for biological and medical applications. (n.d.). NIH. [Link]

• Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. (n.d.). OSU Chemistry. [Link]

• Quenched Substrates for Live-Cell Labeling of SNAP-Tagged Fusion Proteins with Improved Fluorescent Background. (2025, August 6). ResearchGate. [Link]

• Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates. (n.d.). PMC - NIH. [Link]

• Fluorescence resonance energy transfer: Concepts, applications and advances. (2025, August 10). ResearchGate. [Link]

• Peptide ion fragmentation in mass spectrometry. (2011, January 14). UAB. [Link]

• Site‐Specific Antibody Fragment Conjugates for Reversible Staining in Fluorescence Microscopy. (n.d.). Cardoso Lab. [Link]

• Exploiting Protein N-Terminus for Site-Specific Bioconjugation. (n.d.). MDPI. [Link]

• Purification of Labeled Antibodies Using Size-Exclusion Chromatography. (n.d.). ResearchGate. [Link]

• Mascot help: Peptide fragmentation. (n.d.). Matrix Science. [Link]

• Mass spectrometry of peptides and proteins. (n.d.). PubMed. [Link]

• FlexSBDD: Structure-Based Drug Design with Flexible Protein Modeling. (n.d.). NIPS papers. [Link]

• Application of fluorescence resonance energy transfer in the clinical laboratory: routine and research. (n.d.). PubMed. [Link]

• Exploiting Protein N-Terminus for Site-Specific Bioconjugation. (n.d.). PMC - NIH. [Link]

• A Method for Rigorously Selective Capture and Simultaneous Fluorescent Labeling of N‑Terminal Glycine Peptides. (n.d.). PubMed Central. [Link]

• Förster resonance energy transfer (FRET) and applications thereof. (n.d.). Analytical Methods (RSC Publishing). [Link]

• Determination of protein conformation and orientation at buried solid/liquid interfaces. (n.d.). NIH. [Link]

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Application Note: Real-Time Cellular Imaging of Glutathione with SBF-Chloride

Abstract: Visualizing Cellular Redox State

Glutathione (GSH), a tripeptide thiol, is the most abundant non-protein antioxidant in eukaryotic cells, playing a pivotal role in maintaining redox homeostasis, detoxifying xenobiotics, and regulating cell signaling pathways.[1][2][3] Dysregulation of intracellular GSH levels is implicated in a wide range of pathologies, including neurodegenerative diseases, cancer, and drug resistance.[4] Consequently, the ability to accurately visualize and quantify GSH in living cells is critical for understanding cellular health and disease progression. This guide provides a comprehensive overview and detailed protocol for the application of 4-chloro-7-sulfobenzofurazan (SBF-Chloride, SBF-Cl), a highly specific fluorogenic probe, for the real-time imaging of cellular glutathione.

The SBF-Chloride Probe: Mechanism of Action

SBF-Chloride belongs to the benzofurazan class of fluorogenic reagents, which are intrinsically non-fluorescent but become highly fluorescent upon reaction with specific analytes.[5][6] The detection of glutathione relies on a well-defined chemical reaction that ensures high selectivity and a robust signal.

Principle of Fluorogenic Detection

The sensing mechanism is based on a nucleophilic aromatic substitution (SNAr) reaction. The electron-deficient aromatic ring of SBF-Chloride is susceptible to attack by potent nucleophiles. Within the cellular environment, the deprotonated thiol group (thiolate anion, GS⁻) of glutathione is a superior nucleophile compared to other biological functional groups like amines (-NH₂) or hydroxyls (-OH).[5][6][7]

The thiolate anion of GSH attacks the carbon atom bonded to the chlorine atom on the SBF-Chloride molecule, displacing the chloride ion. This reaction forms a stable, highly fluorescent glutathione-S-benzofurazan (GS-SBF) adduct. The resulting fluorescence intensity is directly proportional to the intracellular concentration of GSH, allowing for a semi-quantitative assessment of its levels.

Caption: Validated workflow for cellular glutathione imaging using SBF-Chloride.

Interpreting the Results: The fluorescence intensity of the GS-SBF adduct directly correlates with the concentration of intracellular GSH.

• Qualitative Analysis: Visual inspection of images will reveal differences in GSH levels between cell populations or subcellular compartments. Healthy cells should exhibit bright, diffuse cytosolic and nuclear fluorescence.

• Semi-Quantitative Analysis: Using image analysis software (e.g., ImageJ/Fiji), the mean fluorescence intensity per cell can be calculated. By comparing the mean intensity of treated cells to control cells, the relative change in GSH levels can be determined. For example, cells treated with an oxidative stress-inducing agent are expected to show lower fluorescence intensity as GSH is consumed.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Very Weak Signal	1. Inactive probe (hydrolyzed).2. Incorrect filter sets on microscope.3. Cells have extremely low basal GSH.4. Insufficient probe concentration or incubation time.	1. Use fresh SBF-Cl stock; prepare working solution immediately before use.2. Verify excitation/emission filters match the GS-SBF adduct spectra.3. Confirm cell viability; some cell lines may have low GSH.4. Increase probe concentration (e.g., to 75-100 µM) or incubation time (e.g., to 45 min).
High Background Fluorescence	1. Incomplete washing after probe loading.2. Probe precipitation in media.3. High cellular autofluorescence.	1. Increase the number and volume of washes post-incubation.2. Ensure working solution is prepared in serum-free media and is not cloudy.3. Acquire an unstained control image to assess autofluorescence and subtract it from the stained image.
Evidence of Cell Toxicity	1. SBF-Cl concentration is too high.2. Extended incubation time.3. Solvent (DMSO) toxicity.	1. Perform a dose-response curve to find the optimal, non-toxic concentration.2. Reduce the probe incubation time.3. Ensure the final DMSO concentration in the working solution is low (<0.5%).

Conclusion

SBF-Chloride is a powerful and reliable fluorogenic probe for visualizing intracellular glutathione in real-time. Its high specificity, derived from a direct and well-characterized reaction with the thiol group of GSH, results in a robust turn-on fluorescence signal ideal for microscopy. By following the detailed protocols and implementing the mandatory validation controls outlined in this guide, researchers can confidently generate high-quality imaging data to investigate the critical role of glutathione in cellular physiology and disease.

References

• Quantitative Imaging of Glutathione in Live Cells Using a Reversible Reaction-Based Ratiometric Fluorescent Probe.
• Li, Y., Yang, Y., & Guan, X. Benzofurazan Sulfides for Thiol Imaging and Quantification in Live Cells through Fluorescence Microscopy. Analytical Chemistry.
• Fluorescence Imaging of Cellular Glutathione Using a Latent Rhodamine.
• Rational design of reversible fluorescent probes for live-cell imaging and quantification of fast glut
• Benzofurazan sulfides for thiol imaging and quantification in live cells through fluorescence microscopy. PubMed.
• Quantification of glutathione with high throughput live-cell imaging. PubMed. (2023-07-12).
• Fluorescent Probes for Live Cell Thiol Detection. MDPI.
• Glutathione Cell-Based Detection Kit (Blue Fluorescence). Cayman Chemical.
• Cellular Glutathione Detection Assay Kit #13859. Cell Signaling Technology.
• Glutathione synthesis and its role in redox signaling. PMC - NIH.
• Nucleophilicity of Glutathione: A Link to Michael Acceptor Reactivities. PMC - NIH.
• Analysis of endogenous glutathione-adducts and their metabolites. PMC - PubMed Central.

Sources

• 1. Quantification of glutathione with high throughput live-cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Glutathione synthesis and its role in redox signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Benzofurazan Sulfides for Thiol Imaging and Quantification in Live Cells through Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzofurazan sulfides for thiol imaging and quantification in live cells through fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nucleophilicity of Glutathione: A Link to Michael Acceptor Reactivities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting incomplete derivatization with 4-Chloro-7-sulfobenzofurazan ammonium salt

Welcome to the technical support center for 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their derivatization experiments. Here, we address common issues in a direct question-and-answer format, providing in-depth explanations and actionable protocols to ensure successful and reproducible results.

Understanding the Chemistry: The SBD-Cl Reaction

4-Chloro-7-sulfobenzofurazan (SBD-Cl) is a fluorogenic reagent primarily used for the derivatization of thiols (sulfhydryl groups) and, to a lesser extent, amines. The reaction proceeds via a nucleophilic aromatic substitution, where the electron-rich thiol or amine attacks the electron-deficient benzofurazan ring, displacing the chlorine atom.[1] This reaction forms a stable, highly fluorescent derivative that can be readily detected and quantified using techniques like High-Performance Liquid Chromatography (HPLC) with fluorescence detection.[2]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My derivatization reaction is incomplete, resulting in low product yield and poor peak shape in my chromatogram. What are the likely causes?

This is a classic sign of incomplete derivatization.[3] Several factors can contribute to this issue. Let's break them down systematically.

Potential Cause 1: Suboptimal Reaction pH

• The "Why": The derivatization of thiols with SBD-Cl is highly pH-dependent. The reaction requires the thiol group to be in its deprotonated, nucleophilic thiolate form (R-S⁻). The pKa of cysteine thiols in polypeptides can range from 7.4 to 9.1.[4] To ensure a sufficient concentration of the reactive thiolate, the reaction buffer pH should be maintained above the pKa of the target thiol. For most thiols, a pH range of 8-11 is optimal.[1]

• Troubleshooting Steps:

  • Verify Buffer pH: Calibrate your pH meter and freshly prepare your reaction buffer. Common buffers include borate or phosphate.[1]

  • Optimize pH: If the pKa of your specific thiol is known, adjust the buffer to be 1-2 pH units higher. If unknown, perform a pH optimization experiment, testing a range from pH 8.0 to 11.0.

Potential Cause 2: Inadequate Reagent Concentration

• The "Why": To drive the reaction to completion, SBD-Cl is typically used in molar excess.[5] An insufficient amount of the derivatizing reagent will naturally lead to an incomplete reaction, especially for low-concentration analytes.[3]

• Troubleshooting Steps:

  • Calculate Molar Ratios: Ensure you are using a significant molar excess of SBD-Cl relative to the estimated concentration of your analyte. A starting point is often a 5- to 10-fold molar excess.

  • Increase Reagent Concentration: Systematically increase the SBD-Cl concentration in your reaction mixture to see if the derivatization efficiency improves. Be mindful that excessive reagent can cause issues downstream (see Q3).

Potential Cause 3: Presence of Water or Other Nucleophiles

• The "Why": SBD-Cl is sensitive to moisture.[6] Water can hydrolyze the reagent, rendering it inactive. Other nucleophiles in your sample matrix, such as primary and secondary amines, can also compete with your target thiol for the reagent, though the reaction with thiols is generally more favorable.[1][7]

• Troubleshooting Steps:

  • Use Anhydrous Solvents: Ensure all solvents used for sample and reagent preparation are of high purity and anhydrous.[8]

  • Sample Cleanup: If your sample matrix is complex, consider a sample cleanup step (e.g., solid-phase extraction) to remove interfering nucleophiles.

  • Run a Blank: A solvent blank run through the entire process can help identify sources of contamination.[3]

Potential Cause 4: Suboptimal Reaction Time and Temperature

• The "Why": Like most chemical reactions, the rate of derivatization is influenced by time and temperature. While the reaction of SBD-Cl with thiols is relatively fast, insufficient incubation time or low temperatures can lead to an incomplete reaction.[9]

• Troubleshooting Steps:

  • Optimize Incubation Time: Perform a time-course experiment, analyzing aliquots at different time points (e.g., 15, 30, 60, 90 minutes) to determine the optimal reaction time.

  • Optimize Temperature: While many protocols are performed at room temperature, gentle heating (e.g., 40-60°C) can sometimes accelerate the reaction. However, be cautious of potential analyte degradation at higher temperatures.

Workflow for Troubleshooting Incomplete Derivatization

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. High-performance liquid chromatography and fluorometric detection of biologically important thiols, derivatized with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate (SBD-F) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ionization-reactivity relationships for cysteine thiols in polypeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ltschem.com [ltschem.com]
• 7. Novel Derivatives of Nitrobenzofurazan with Chromogenic and Fluorogenic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing SBF-Chloride Labeling of Peptides

Welcome to the technical support guide for SBF-Chloride (Succinimidyl-4-formylbenzoate Chloride) labeling of peptides. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing your conjugation experiments. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve robust, reproducible results.

Core Principles: Understanding the Chemistry of SBF-Chloride

SBF-Chloride is an amine-reactive labeling reagent that belongs to the N-hydroxysuccinimide (NHS) ester family. The fundamental reaction involves the NHS ester group of SBF-Chloride reacting with a primary amine on the peptide, typically the N-terminal α-amine or the ε-amine of a lysine residue, to form a stable amide bond.

The success of this reaction hinges on a critical balance: the nucleophilicity of the target amine versus the hydrolytic instability of the NHS ester.

• Amine Reactivity: A primary amine (-NH₂) is nucleophilic and will attack the NHS ester. However, at acidic or neutral pH, this amine is often protonated (-NH₃⁺), rendering it non-nucleophilic and unreactive.[1][2] Increasing the pH deprotonates the amine, enhancing its reactivity.

• NHS Ester Stability: The NHS ester is susceptible to hydrolysis, where it reacts with water to form an unreactive carboxylic acid, thereby reducing labeling efficiency.[1] This hydrolysis reaction is significantly accelerated at higher pH.[1][3]

Therefore, the entire optimization process is an exercise in finding the "sweet spot" where the amine is sufficiently reactive for efficient labeling, but the hydrolysis of the SBF-Chloride reagent is minimized.

Visualizing the SBF-Chloride Reaction Mechanism

Caption: SBF-Chloride labeling reaction and competing hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for SBF-Chloride labeling?

The generally accepted optimal pH range for NHS ester reactions is 8.3 to 8.5.[1][2][3][4] This pH provides the best compromise between deprotonating the primary amines for reactivity and minimizing the rapid hydrolysis of the SBF-Chloride reagent.[1][3] While some protocols suggest a broader range of 7.2 to 9.0, starting at pH 8.3 is highly recommended for most peptides.[1]

Q2: What buffers should I use for the labeling reaction?

The most critical requirement is to use an amine-free buffer, as buffers containing primary amines (like Tris) will compete with your peptide for the labeling reagent.

Recommended Buffers	Not Recommended
0.1 M Sodium Bicarbonate, pH 8.3-8.5[2][3]	Tris (contains primary amines)[2]
0.1 M Sodium Phosphate, pH 8.3-8.5[2][3]	Glycine (contains primary amines)
Borate Buffer, pH 8.3-8.5	Ammonium salts

Ensure the final concentration of your peptide in the reaction buffer is appropriate, typically in the range of 1-10 mg/mL.[4]

Q3: How much SBF-Chloride reagent should I use?

A molar excess of SBF-Chloride is required to drive the reaction to completion. A common starting point is a 10- to 20-fold molar excess of the labeling reagent over the peptide.[1] For peptides with a single labeling site, an excess of 8- to 10-fold may be sufficient.[3][4] However, the optimal ratio may need to be determined empirically depending on the peptide's reactivity and concentration.

Q4: How do I prepare and store the SBF-Chloride stock solution?

SBF-Chloride, like most NHS esters, is highly sensitive to moisture.

• Solvent Choice: Always dissolve the SBF-Chloride powder in a high-quality, anhydrous (water-free) organic solvent such as Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).[1][2] Ensure your DMF is amine-free and does not have a fishy odor, which indicates degradation to dimethylamine.[3]

• Preparation: Prepare the stock solution (e.g., 10 mM) immediately before use.[1]

• Storage: If you must store the stock solution, aliquot it into small, tightly sealed vials and store at -20°C for no more than 1-2 months.[4] Avoid repeated freeze-thaw cycles. Aqueous solutions of SBF-Chloride are not stable and must be used immediately.[3]

Detailed Experimental Protocol: SBF-Chloride Labeling of a Peptide

This protocol provides a general procedure. Specific parameters may require optimization.

1. Reagent Preparation

• Peptide Solution: Dissolve the peptide in the chosen reaction buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3) to a final concentration of 1-10 mg/mL.

• SBF-Chloride Stock: Immediately before starting the reaction, dissolve SBF-Chloride in anhydrous DMSO or DMF to create a 10 mM stock solution.[1]

2. Labeling Reaction

• Add the calculated volume of the SBF-Chloride stock solution to the peptide solution while gently vortexing or stirring. A common starting point is a 10-fold molar excess.[1]

• Incubate the reaction at room temperature for 1 to 4 hours, or overnight on ice.[2][4] Room temperature reactions are faster but may lead to more hydrolysis. Incubation on ice slows both the labeling and hydrolysis reactions, which can be beneficial for sensitive peptides.[2]

3. (Optional) Quenching the Reaction

To stop the reaction and consume any excess SBF-Chloride, you can add a small molecule with a primary amine. Add a quenching buffer like 1 M Tris-HCl, pH 7.4 to a final concentration of 50-100 mM and incubate for an additional 30-60 minutes.[1]

4. Purification of the Labeled Peptide

The labeled peptide must be purified from excess reagent, hydrolyzed reagent, and other byproducts.

• Reversed-Phase HPLC (RP-HPLC): This is the state-of-the-art technique for peptide purification.[5][6] Use a C18 column with a water/acetonitrile gradient containing an ion-pairing agent like 0.1% trifluoroacetic acid (TFA).[7]

• Size-Exclusion Chromatography (Gel Filtration): Effective for separating the labeled peptide from small molecule impurities, especially for larger peptides.[2]

5. Analysis and Characterization

• Mass Spectrometry (MS): Confirm the success of the labeling by verifying the molecular weight of the purified product.[5] The mass should increase by the molecular weight of the SBF moiety. Isotope-labeled peptides can be used as internal standards for precise quantification.[8][9]

• HPLC Analysis: Assess the purity of the final product by analytical RP-HPLC.[10]

Troubleshooting Guide

This section addresses common issues encountered during SBF-Chloride labeling experiments in a question-and-answer format.

Caption: Troubleshooting workflow for low peptide labeling efficiency.

Q: My mass spectrometry results show very low or no labeling efficiency. What went wrong?

This is the most common issue and can stem from several factors related to reaction conditions and reagent quality.

• Cause 1: Incorrect pH.

  • Explanation: If the pH is too low (<7.5), the peptide's primary amines will be protonated (-NH₃⁺) and non-reactive.[1][2] If the pH is too high (>9.0), the hydrolysis of the SBF-Chloride reagent outcompetes the labeling reaction.[3][11]

  • Solution: Carefully prepare your reaction buffer to be within the optimal pH 8.3-8.5 range.[2][3] Verify the pH of your final peptide solution before adding the SBF-Chloride.

• Cause 2: Hydrolyzed/Inactive SBF-Chloride Reagent.

  • Explanation: SBF-Chloride is highly moisture-sensitive. If the powder has been exposed to ambient air or if the organic solvent (DMSO/DMF) was not anhydrous, the reagent will hydrolyze rapidly and become inactive.

  • Solution: Use a fresh vial of SBF-Chloride if possible. Always use high-quality, anhydrous DMSO or DMF to prepare the stock solution immediately before the experiment.[1][2]

• Cause 3: Competing Nucleophiles in the Buffer.

  • Explanation: Buffers containing primary amines, such as Tris, or other nucleophiles will react with the SBF-Chloride, consuming the reagent before it can label your peptide.

  • Solution: Switch to a non-nucleophilic buffer like sodium bicarbonate or sodium phosphate.[2][3] Ensure all solutions are free from amine contaminants.

• Cause 4: Insufficient Molar Ratio of SBF-Chloride.

  • Explanation: The labeling reaction is a competition between the peptide and water (hydrolysis). A significant molar excess of the labeling reagent is needed to ensure the peptide is the primary target.

  • Solution: Increase the molar excess of SBF-Chloride. If a 10-fold excess failed, try a 20-fold excess. Perform a small-scale optimization series to find the ideal ratio for your specific peptide.

Q: I see multiple peaks in my HPLC and multiple masses in my MS analysis, indicating over-labeling. How can I achieve mono-labeling?

• Cause 1: Multiple Reactive Sites.

  • Explanation: If your peptide contains multiple lysine residues in addition to the N-terminus, all of these primary amines are potential sites for labeling.

  • Solution 1 (Modify Reaction Conditions): Reduce the molar excess of SBF-Chloride (e.g., from 20x to 5x or even 1-2x) and shorten the reaction time. This favors labeling of the most reactive sites first.

  • Solution 2 (pH Control): It is sometimes possible to selectively label the N-terminus over lysine residues by performing the reaction at a lower pH (e.g., pH 7.0-7.5). The N-terminal α-amine generally has a lower pKa than the lysine ε-amine, meaning it is more nucleophilic at a lower pH.[12] This requires careful optimization.

  • Solution 3 (Peptide Design): If you are synthesizing the peptide, use protecting groups for lysine side chains that can be removed after labeling, or design a peptide sequence with only one primary amine.

• Cause 2: Side Reactions with Other Residues.

  • Explanation: At high pH and with a large excess of reagent, NHS esters can form unstable O-acyl esters with the hydroxyl groups of tyrosine, serine, and threonine.[11] These adducts can sometimes be observed by MS.

  • Solution: Adhere strictly to the pH 8.3-8.5 range. Avoid going to higher pH values. Reducing the molar excess of the SBF-Chloride can also minimize these side reactions.

Q: My peptide precipitated out of solution during the labeling reaction. What should I do?

• Cause 1: Change in Peptide Solubility.

  • Explanation: The SBF-Chloride label adds a hydrophobic formylbenzoate group. For some peptides, particularly those that are already hydrophobic or near their solubility limit, the addition of this group can cause aggregation and precipitation.[13]

  • Solution 1 (Add Organic Co-solvent): Introduce a small percentage (5-20%) of an organic solvent like DMSO or acetonitrile into the reaction buffer to help maintain the solubility of the labeled product. Test the peptide's stability in the co-solvent mixture before proceeding.

  • Solution 2 (Lower Peptide Concentration): Reduce the initial concentration of the peptide in the reaction.[4] While this may slow the reaction rate, it can prevent aggregation. You may need to compensate by increasing the reaction time.

Q: I am having difficulty purifying the labeled peptide with RP-HPLC. The peaks are broad or tailing.

• Cause 1: Peptide Aggregation on the Column.

  • Explanation: The increased hydrophobicity of the labeled peptide can cause it to aggregate on the reversed-phase column matrix, leading to poor peak shape.

  • Solution: Optimize your HPLC method. Try a shallower gradient, increase the column temperature (e.g., to 40-60°C), or use a different ion-pairing agent (e.g., formic acid instead of TFA, if compatible with your downstream application).

• Cause 2: Incomplete Reaction or Side Products.

  • Explanation: A mixture of unlabeled peptide, mono-labeled, multi-labeled, and hydrolyzed side products can be difficult to resolve, leading to overlapping or broad peaks.

  • Solution: First, optimize the reaction itself to produce a cleaner crude product (see previous troubleshooting points). Then, for purification, use a high-resolution preparative column and a very slow, shallow gradient around the elution point of your target peptide to maximize separation.[6]

References

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim. [Link]

• Zheng, C., et al. (2015). Single-Step Conjugation of Bioactive Peptides to Proteins via a Self-Contained Succinimidyl Bis-Arylhydrazone. Bioconjugate Chemistry. [Link]

• O'Brien, J., et al. (2018). Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine. Journal of Proteome Research. [Link]

• Biosynthesis. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Biosynthesis. [Link]

• Serrano, A. L., et al. (2014). A rapid procedure to isolate isotopically labeled peptides for NMR studies. Journal of Peptide Science. [Link]

• McClatchy, D. B., et al. (2007). Relative Quantification of Stable Isotope Labeled Peptides Using a Linear Ion Trap-Orbitrap Hybrid Mass Spectrometer. Analytical Chemistry. [Link]

• Fralin Biomedical Research Institute at VTC. (2014). A rapid procedure to isolate isotopically labeled peptides for NMR studies. [Link]

• Ramirez, L. M., et al. (2012). Expression and Purification of Isotopically Labeled Peptide Inhibitors and Substrates of cAMP-Dependant Protein Kinase A for NMR Analysis. Protein Expression and Purification. [Link]

• Jameson, D. M. (2015). Answer to "What is the best way of labeling a short peptide without changing its structure too much?". ResearchGate. [Link]

• sb-PEPTIDE. (n.d.). Peptide purification method development. sb-PEPTIDE. [Link]

• Tsuboi, T., et al. (2014). Quantification of peptides in samples using stable isotope-labeled peptide internal standards. ResearchGate. [Link]

• Agilent. (2023). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Agilent. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. lumiprobe.com [lumiprobe.com]
• 4. interchim.fr [interchim.fr]
• 5. fbri.vtc.vt.edu [fbri.vtc.vt.edu]
• 6. Peptide purification method development - SB PEPTIDE [sb-peptide.com]
• 7. agilent.com [agilent.com]
• 8. Stable Isotope Labeled Peptides - Creative Peptides [creative-peptides.com]
• 9. researchgate.net [researchgate.net]
• 10. Expression and Purification of Isotopically Labeled Peptide Inhibitors and Substrates of cAMP-Dependant Protein Kinase A for NMR Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. blog.mblintl.com [blog.mblintl.com]

Technical Support Center: Removal of Excess 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for handling 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl). This guide provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions for researchers, scientists, and drug development professionals. Our goal is to empower you to achieve clean, reproducible results by effectively removing unreacted SBD-Cl from your valuable samples.

Introduction: The Challenge of Excess SBD-Cl

4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) is a highly effective, water-soluble fluorogenic reagent prized for its high specificity toward thiol groups, primarily the sulfhydryl side chains of cysteine residues in proteins.[1] The reagent itself is non-fluorescent, but upon reaction with a thiol, it forms a stable thioether adduct that is highly fluorescent, with excitation and emission maxima around 383 nm and 528 nm, respectively.[1]

To ensure complete labeling, the SBD-Cl reagent is typically used in molar excess. However, this unreacted, free SBD-Cl can significantly interfere with downstream applications by causing high background fluorescence, leading to inaccurate quantification and reduced signal-to-noise ratios.[2][3] Therefore, its effective removal is a critical step for reliable data acquisition.

Troubleshooting Guide

This section addresses common issues encountered during and after the SBD-Cl labeling process in a direct question-and-answer format.

Q1: My final sample shows extremely high background fluorescence. How can I confirm it's from excess SBD-Cl?

A: High background is the classic sign of residual, unreacted SBD-Cl. Because the free dye is small and highly fluorescent, even trace amounts can overwhelm the signal from your labeled protein. You can confirm this by running a simple control: analyze a "mock" reaction sample containing only buffer and the same concentration of SBD-Cl that has been processed through your purification workflow. If this control sample is highly fluorescent, your purification method is inefficient. Another quick check is to analyze your sample using thin-layer chromatography (TLC); the small, unreacted SBD-Cl will migrate much faster than the large, labeled protein, allowing for a clear visual confirmation of its presence.

Q2: I used a standard desalting spin column, but the background signal is still unacceptably high. What could have gone wrong?

A: This is a common issue that usually stems from one of two causes:

• Column Overload: Standard desalting columns are designed for buffer exchange, not necessarily for high-efficiency removal of a large excess of a fluorescent dye.[4] If the molar excess of SBD-Cl in your reaction was very high, you may have exceeded the column's capacity to resolve the small molecule from your protein in a single pass. The small dye molecules essentially "bleed" into the protein fraction.

• Incorrect Resin Choice: The fractionation range of the size-exclusion resin is critical.[5] If the pore size is too large, both your protein and the free dye may pass through in the void volume, resulting in poor separation. Always choose a resin with a fractionation range appropriate for separating your protein's molecular weight from the very small SBD-Cl molecule (M.W. ≈ 300 g/mol ).

Q3: Is dialysis an effective method for removing SBD-Cl? What are the main advantages and disadvantages?

A: Yes, dialysis can be very effective and is one of the gentlest methods available.[6][7]

• Advantages: It is extremely gentle on the protein, requiring no harsh solvents or physical stresses, which minimizes the risk of denaturation or aggregation. It is also simple to set up.

• Disadvantages: Dialysis is a slow process, often requiring overnight incubation and multiple, large-volume buffer changes to be effective.[8] There is also a risk of sample loss if the dialysis membrane is not handled properly or if the protein adsorbs to the membrane surface. For very small sample volumes, it can be impractical.

Q4: My protein is prone to aggregation and precipitation. What is the safest removal method to use?

A: For sensitive proteins, Size-Exclusion Chromatography (SEC) , also known as gel filtration, is the gold standard.[9] This method separates molecules based on their size in a native buffer system without the use of denaturing agents. The conditions (pH, ionic strength, additives) can be precisely matched to the buffer in which your protein is most stable. Dialysis is also an excellent gentle alternative, as mentioned above. Avoid chemical precipitation methods (e.g., with acetone or TCA), as these are denaturing and highly likely to cause irreversible aggregation of sensitive proteins.[10]

Q5: I have a very limited amount of a precious sample. Which removal technique offers the highest protein recovery?

A: For small-volume, high-value samples, spin desalting columns specifically designed for dye removal are often the best choice.[3][6] These columns are optimized for high protein recovery (>90% in many cases) and are extremely fast, minimizing the time your sample is being processed.[8] Unlike traditional gravity-flow chromatography, the packed bed and centrifugation process minimize sample dilution and potential loss on the column. Always check the manufacturer's specifications for protein recovery rates.

Detailed Experimental Protocols

Here we provide step-by-step methodologies for the most reliable techniques to remove excess SBD-Cl. The choice of method depends on your sample volume, protein stability, and available equipment.

Method 1: High-Resolution Size-Exclusion Chromatography (SEC)

This method offers the best separation and is ideal for ensuring the highest purity of the final sample. It works by separating molecules based on size; the larger protein-SBD-Cl conjugate elutes from the column first, while the smaller, free SBD-Cl is temporarily trapped in the porous beads of the stationary phase and elutes later.[9][11]

Protocol Steps:

• Select the Appropriate Resin: Choose a gel filtration resin with a fractionation range that clearly separates your protein's molecular weight from the small SBD-Cl molecule (~300 Da).

• Pack and Equilibrate the Column: Pack the column with the selected resin according to the manufacturer's instructions. Equilibrate the column with at least 2-3 column volumes of a suitable, filtered, and degassed buffer (e.g., PBS, HEPES) in which your protein is stable.

• Sample Loading: Apply your SBD-Cl reaction mixture to the top of the column. For optimal resolution, the sample volume should not exceed 2-5% of the total column volume.[9]

• Elution: Begin the elution with the equilibration buffer at a constant flow rate recommended for the resin.

• Fraction Collection: Collect fractions from the column outlet. Monitor the elution profile using a UV detector at 280 nm (for protein) and a fluorescence detector (Ex: ~380 nm, Em: ~530 nm) if available. The protein-SBD-Cl conjugate will elute first, followed by a second, separate peak corresponding to the free SBD-Cl.

• Pooling and Analysis: Pool the fractions corresponding to the first peak (your purified, labeled protein). Confirm purity by analyzing a small aliquot for fluorescence; it should be significantly lower than the later fractions containing the free dye.

SEC Workflow Diagram

Caption: Workflow for removing SBD-Cl via Size-Exclusion Chromatography.

Method 2: Spin Desalting Columns

This technique is a rapid version of SEC, perfect for processing multiple small samples simultaneously with high recovery.[7]

Protocol Steps:

• Prepare the Column: If the resin is supplied as a slurry, gently resuspend it. Snap off the bottom closure of the spin column and place it in a collection tube.

• Remove Storage Buffer: Centrifuge the column for 1-2 minutes at the recommended speed (typically ~1,000 x g) to remove the storage buffer.

• Equilibrate the Resin: Add 300-500 µL of your desired buffer to the top of the resin bed. Centrifuge again for 1-2 minutes, discarding the flow-through. Repeat this equilibration step 2-3 times to ensure complete buffer exchange.

• Load Sample: Place the equilibrated column into a new, clean collection tube. Carefully apply your sample to the center of the resin bed.

• Elute Purified Protein: Centrifuge the column for 2-3 minutes at ~1,000 x g. The purified, labeled protein will be in the collection tube. The excess SBD-Cl remains trapped in the resin.

Spin Column Workflow Diagram

Caption: Rapid purification workflow using a spin desalting column.

Method 3: Acetone Precipitation

This is a straightforward method that precipitates proteins while leaving small, soluble molecules like SBD-Cl in the supernatant. Caution: This method uses an organic solvent and can cause irreversible denaturation and loss of function for many proteins. It is best suited for applications where protein function is not required (e.g., SDS-PAGE analysis).

Protocol Steps:

• Chill the Acetone: Pre-chill high-purity acetone to -20°C.

• Add Acetone: Add at least 4 volumes of cold acetone to your protein sample in a centrifuge tube suitable for organic solvents. Mix gently by inverting the tube.

• Incubate: Incubate the mixture at -20°C for at least 60 minutes to allow the protein to fully precipitate. For dilute protein solutions, a longer incubation may be necessary.

• Centrifuge: Pellet the precipitated protein by centrifuging at high speed (>10,000 x g) for 10-15 minutes at 4°C.

• Remove Supernatant: Carefully decant or aspirate the supernatant, which contains the excess SBD-Cl.

• Wash Pellet: Gently add 1-2 volumes of cold acetone to wash the pellet. This helps remove any remaining trapped SBD-Cl.

• Re-centrifuge: Centrifuge again under the same conditions.

• Dry and Re-solubilize: Carefully decant the supernatant and briefly air-dry the pellet to remove residual acetone. Do not over-dry, as this can make re-solubilization difficult. Re-solubilize the protein pellet in a suitable buffer.

Protein Precipitation Workflow Diagram

Caption: Workflow for SBD-Cl removal via acetone precipitation.

Frequently Asked Questions (FAQs)

What are the key chemical properties of SBD-Cl I should be aware of? SBD-Cl is an ammonium salt, which makes it highly soluble in water and common aqueous buffers (up to 50 mg/mL). It is a thiol-specific labeling reagent, meaning it preferentially reacts with the sulfhydryl group of cysteine residues.[1][12] The reaction proceeds via a nucleophilic aromatic substitution mechanism, where the thiol displaces the chloride ion.[13]

How can I optimize the labeling reaction to use less excess SBD-Cl? To minimize the amount of excess reagent needed, ensure your reaction conditions are optimal. The reaction with thiols is pH-dependent; carrying out the reaction at a slightly alkaline pH (7.5-8.5) can increase the reaction rate by promoting the deprotonation of the thiol group to the more nucleophilic thiolate anion.[14] You can also perform a titration experiment, testing a range of SBD-Cl:protein molar ratios to determine the lowest ratio that still provides complete labeling for your specific protein.

How should I store SBD-Cl reagent and my final labeled protein samples? The SBD-Cl powder is stable and should be stored at room temperature, protected from light and moisture. Once dissolved in a buffer, it is best to use it immediately or store it in aliquots at -20°C to prevent hydrolysis. Your purified, SBD-Cl-labeled protein should be stored under conditions that are optimal for its stability, which typically involves storing it in aliquots at -80°C in a suitable buffer containing cryoprotectants like glycerol if necessary.

References

• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. International Journal of Peptide and Protein Research, 15(5), 464–470. Retrieved from [Link]

• Clark, J. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Chemguide. Retrieved from [Link]

• Lukinavičius, G., et al. (2013). A Highly Selective Fluorescent Probe for Thiol Bioimaging. Organic Letters. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides with Primary Amines. Retrieved from [Link]

• Wikipedia. (n.d.). Benzalkonium chloride. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Precipitation Gravimetry. Retrieved from [Link]

• ResearchGate. (2021). How to remove unreacted florescent dye from labeled protein?. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Thiols. Retrieved from [Link]

• Zhang, W., et al. (2015). Benzofurazan Sulfides for Thiol Imaging and Quantification in Live Cells through Fluorescence Microscopy. Molecules, 20(8), 14945–14959. Retrieved from [Link]

• Bitesize Bio. (2022). 6 Easy Ways to Remove Excess Detergent from Membrane Proteins. Retrieved from [Link]

• ResearchGate. (2020). Removal of Heavy Metals Using Chemicals Precipitation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved from [Link]

• ResearchGate. (n.d.). How can I desalt a protein sample currently in >300mM salt?. Retrieved from [Link]

• Cytiva. (2024). Fundamentals of size exclusion chromatography. Retrieved from [Link]

• Bio-Rad. (n.d.). Introduction to Size Exclusion Chromatography. Retrieved from [Link]

• G-Biosciences. (2019). Best Ways to Remove Detergents in Protein Samples. Retrieved from [Link]

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• 1. 7-Chlorobenzofurazan-4-sulfonic acid ammonium salt | CAS 81377-14-2 | Chemodex | Biomol.com [biomol.com]
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• 14. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

Side reactions of 4-Chloro-7-sulfobenzofurazan ammonium salt with biological nucleophiles

Welcome to the technical support center for 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the use of SBD-Cl, with a focus on its side reactions with biological nucleophiles.

I. Frequently Asked Questions (FAQs)

Here we address some of the common questions regarding the use of SBD-Cl in labeling experiments.

Q1: What is the primary reaction mechanism of SBD-Cl with biological molecules?

SBD-Cl is primarily used as a fluorogenic labeling reagent. Its reaction mechanism is a nucleophilic aromatic substitution. The electron-withdrawing sulfonate and benzofurazan ring system make the 4-position susceptible to attack by strong nucleophiles. In biological systems, the most common nucleophiles are the thiol group of cysteine residues and the amino groups of lysine residues or N-termini of proteins.[1] The reaction results in the formation of a stable, fluorescent adduct.

Q2: Is SBD-Cl selective for specific functional groups?

While SBD-Cl is widely used for labeling thiols, it is not entirely specific. It can also react with primary and secondary amines.[2] The selectivity of the reaction is highly dependent on the pH of the reaction buffer. At physiological or slightly alkaline pH, the thiolate anion (R-S⁻), which is a much stronger nucleophile than the neutral thiol (R-SH), is more prevalent, favoring the reaction with cysteine residues.[3][4] However, at higher pH values, the deprotonated form of amino groups also becomes more reactive, leading to potential side reactions with lysine residues.

Q3: What are the optimal reaction conditions for labeling with SBD-Cl?

Optimal reaction conditions can vary depending on the specific application and the target molecule. However, a common starting point for labeling thiols is a slightly alkaline buffer (pH 8.0-9.5) and incubation at an elevated temperature (e.g., 60°C) for about an hour.[5] It is crucial to empirically determine the optimal conditions for your specific experiment to maximize labeling efficiency and minimize side reactions.

Q4: Can SBD-Cl react with other nucleophiles in a biological sample?

Besides thiols and amines, other nucleophiles present in a biological sample, such as the imidazole ring of histidine or the hydroxyl group of tyrosine, are generally less reactive towards SBD-Cl under typical labeling conditions. However, at a very high pH or with prolonged reaction times, the possibility of side reactions with these residues cannot be entirely ruled out.

Q5: How does the reactivity of SBD-Cl compare to its nitro-analogue, NBD-Cl?

4-Chloro-7-nitrobenzofurazan (NBD-Cl) is structurally similar to SBD-Cl. The nitro group in NBD-Cl is more strongly electron-withdrawing than the sulfonate group in SBD-Cl, making NBD-Cl generally more reactive towards nucleophiles.[1] This increased reactivity can sometimes lead to a higher propensity for side reactions. The choice between SBD-Cl and NBD-Cl often depends on the desired reactivity and the specific experimental context.

II. Troubleshooting Guide

This section provides solutions to common problems encountered during experiments with SBD-Cl.

Problem 1: Low or no fluorescence signal after labeling.

Possible Causes & Solutions:

• Suboptimal pH: The reaction with thiols is pH-dependent. Ensure your reaction buffer is in the optimal range (typically pH 8.0-9.5) to facilitate the formation of the more nucleophilic thiolate anion.[5]

• Insufficient Reagent Concentration: The molar ratio of SBD-Cl to the target molecule may be too low. Try increasing the molar excess of SBD-Cl. However, be cautious as a large excess can lead to non-specific labeling.

• Short Incubation Time or Low Temperature: The reaction may be too slow at lower temperatures. Increasing the incubation temperature (e.g., to 60°C) and/or extending the incubation time can improve labeling efficiency.[5]

• Presence of Interfering Substances: Buffers containing primary or secondary amines, such as Tris or glycine, can compete with the target molecule for reaction with SBD-Cl.[6] Use a non-nucleophilic buffer like borate or phosphate.

• Hydrolysis of SBD-Cl: SBD-Cl can hydrolyze in aqueous solutions, especially at a higher pH. Prepare SBD-Cl solutions fresh before use and minimize the time it spends in the reaction buffer before adding the sample.

• Oxidation of Thiols: Thiols can oxidize to form disulfides, which are not reactive with SBD-Cl.[7] Consider adding a reducing agent like DTT or TCEP prior to the labeling step, but ensure it is removed before adding SBD-Cl as it will react with the reagent.

Experimental Protocol: Verifying SBD-Cl Reactivity

• Prepare a fresh 10 mM stock solution of SBD-Cl in a suitable organic solvent (e.g., DMSO or acetonitrile).

• Prepare a 1 mM solution of a known thiol-containing compound, such as glutathione or N-acetylcysteine, in 100 mM borate buffer, pH 9.0.

• Mix the SBD-Cl stock solution with the thiol solution to a final SBD-Cl concentration of 100 µM and a final thiol concentration of 10 µM.

• Incubate the reaction mixture at 60°C for 30 minutes.

• Measure the fluorescence at the appropriate excitation and emission wavelengths (for SBD adducts, typically around 470 nm excitation and 530 nm emission). A significant increase in fluorescence compared to a control without the thiol indicates that the SBD-Cl is active.

Problem 2: Non-specific labeling or multiple fluorescent bands on a gel.

Possible Causes & Solutions:

• High pH: A very high pH can deprotonate amino groups on lysine residues, making them more reactive towards SBD-Cl and leading to non-specific labeling. Consider lowering the pH of the reaction buffer.

• Excessive SBD-Cl Concentration: A high molar excess of SBD-Cl can drive reactions with less reactive nucleophiles. Optimize the SBD-Cl to target molecule ratio by performing a titration experiment.

• Prolonged Incubation Time: Extended reaction times can lead to the labeling of secondary, less reactive sites. Try reducing the incubation time.

• Formation of Anomalous Products: With some thiols, particularly when the thiol is in large excess, anomalous reaction products can form.[8] These products may have different fluorescent properties and could contribute to unexpected bands. Analyze your reaction products using techniques like mass spectrometry to identify any unexpected adducts.

Workflow for Optimizing Labeling Specificity

Caption: Reaction of SBD-Cl with thiols and amines.

III. References

• Imai, K., Uzu, S., & Nakashima, K. (1988). A novel fluorogenic reagent for thiols: ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate. PubMed. [Link]

• Zhang, R., et al. (2021). New NBD-based fluorescent probes for biological thiols. ResearchGate.

• FluoProbes®. (n.d.). Interchim.

• Reinhardt, C. J., et al. (2012). A fluorescent probe which allows highly specific thiol labeling at low pH. PubMed. [Link]

• Spatola, A. F., et al. (2020). Thio-conjugation of substituted benzofurazans to peptides: molecular sieves catalyze nucleophilic attack on unsaturated fused rings. RSC Publishing. [Link]

• Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. PubMed Central. [Link]

• Birkett, D. J., et al. (1982). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. PubMed. [Link]

• Reactions of Thiols. (n.d.). Chemistry Steps. [Link]

• Wang, H., et al. (2021). Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv.

• HPLC Study of Product Formed in the Reaction of NBD-Derived Fluorescent Probe with Hydrogen Sulfide, Cysteine, N-acetylcysteine, and Glutathione. (2021). MDPI. [Link]

• Reactions Acid Chlorides With Amines. (2017). YouTube. [Link]

• Giles, G. I., & Jacob, C. (2002). The Basics of Thiols and Cysteines in Redox Biology and Chemistry. PubMed Central. [Link]

• Reaction of NBD-Cl with primary amines. (n.d.). ResearchGate.

• Baiyang, C., et al. (2011). Hydrolytic Stabilities of Halogenated Disinfection Byproducts: Review and Rate Constant Quantitative Structure–Property Relationship Analysis. ResearchGate.

• de Vera, G. A., et al. (2016). Chlorination of Amino Acids: Reaction Pathways and Reaction Rates. PubMed. [Link]

• Thiols and Sulfides. (2023). Chemistry LibreTexts. [Link]

• reaction between acyl chlorides and amines - addition / elimination. (n.d.). Chemguide. [Link]

• Bello, J., & Patrzyc, H. (1980). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. PubMed. [Link]

• Real-Time Conformational Changes and Controlled Orientation of Native Proteins Inside a Protein Nanoreactor. (2013). NIH. [Link]

• S-(2-chloroacetyl)glutathione, a reactive glutathione thiol ester and a putative metabolite of 1,1-dichloroethylene. (1994). PubMed. [Link]

• Nitta, K., Bratcher, S. C., & Kronman, M. J. (1978). Anomalous reaction of 4-chloro-7-nitrobenzofurazan with thiol compounds. PMC - NIH. [Link]

• Novel Derivatives of Nitrobenzofurazan with Chromogenic and Fluorogenic Properties. (2023). NIH. [Link]

• the reaction of acyl chlorides with ammonia and primary amines. (n.d.). Chemguide. [Link]

• Engineered Flavin-Dependent Halogenases Catalyze C–C Bond Formation via Enantioselective Semipinacol Rearrangement. (2023). American Chemical Society. [Link]

• Cysteines and Disulfide Bonds as Structure-Forming Units: Insights From Different Domains of Life and the Potential for Characterization by NMR. (2020). Frontiers. [Link]

• Engineered Flavin-Dependent Halogenases Catalyze C–C Bond Formation via Enantioselective Semipinacol Rearrangement. (2023). Journal of the American Chemical Society. [Link]

• Protein "bunching" on SDS-PAGE following click reaction in lysate?. (2019). ResearchGate.

• Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactivation. (2022). PubMed Central. [Link]

• labeling experiments showed: Topics by Science.gov. (n.d.). Science.gov. [Link]

• Effect of Specific Active Chlorine Species and Temperature on the Electrochemical Degradation of the Reactive Blue 19 Dye Using a Boron-Doped Diamond or DSA Anode in a Flow Reactor. (2020). ResearchGate.

• S-Acetyl-Glutathione Attenuates Carbon Tetrachloride-Induced Liver Injury by Modulating Oxidative Imbalance and Inflammation. (2022). MDPI. [Link]

• Reactivity of the halogens. (2012). Reddit. [Link]

• Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion. (2024). ACS Publications. [Link]

• Comparative and Selective Interaction of Amino Acid d-Cysteine with Colloidal Gold Nanoparticles in the Presence of a Fluorescent Probe in Aqueous Medium. (2022). PubMed Central. [Link]

• How to solve a problem in protein digestion using hydroxylamine hydrochloride?. (2013). ResearchGate.

• Ecodesign for Sustainable Products Regulation. (n.d.). European Commission. [Link]

• Get started with GitLab CI/CD. (n.d.). GitLab. [Link]

• Duplication of the Antistasin-Like Structure Resulted in a New Anticoagulant Protein in the Medicinal Leech. (2024). MDPI. [Link]

• l-Cysteine electrooxidation in alkaline and acidic media: a combined spectroelectrochemical and computational study. (2017). RSC Publishing. [Link]

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• 2. interchim.fr [interchim.fr]
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• 4. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Anomalous reaction of 4-chloro-7-nitrobenzofurazan with thiol compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Fluorescence Quantum Yield of SBF-Labeled Proteins

Welcome to the technical support center for improving the fluorescence quantum yield of your sulfobenzofuran (SBF)-labeled proteins. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting and optimizing your experiments. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring both scientific integrity and successful outcomes.

Frequently Asked Questions (FAQs)

Q1: What is fluorescence quantum yield, and why is it a critical parameter for my SBF-labeled protein?

The fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. A higher quantum yield indicates a brighter and more efficient fluorophore, which is crucial for the sensitivity of your assay. For SBF-labeled proteins, a high quantum yield is essential for robust signal detection in applications such as fluorescence microscopy, immunoassays, and flow cytometry.

Q2: What are SBF dyes and what are their general properties?

Sulfobenzofuran (SBF) dyes are a class of fluorescent molecules that are often utilized for their unique spectral properties. While specific characteristics can vary between different SBF derivatives, they are generally known for their utility in biological labeling. They are typically available as amine-reactive succinimidyl esters (SE) for covalent labeling of proteins on primary amines, such as the ε-amino groups of lysine residues.

Q3: What is the optimal degree of labeling (DOL) for an SBF-labeled protein?

The degree of labeling (DOL), or the molar ratio of dye to protein, is a critical factor influencing the overall fluorescence. While a higher DOL might seem to imply a brighter conjugate, over-labeling can lead to self-quenching, where dye molecules in close proximity non-radiatively transfer energy, thus decreasing the quantum yield. The optimal DOL is a balance between sufficient signal and minimal quenching and typically falls in the range of 2-10 for antibodies, though this can vary depending on the specific protein and application. It is highly recommended to perform small-scale labeling experiments with varying dye-to-protein molar ratios to determine the optimal DOL for your specific conjugate.[1]

Q4: How do I calculate the Degree of Labeling (DOL) for my SBF-labeled protein?

To calculate the DOL, you will need to measure the absorbance of your purified, labeled protein at 280 nm (for the protein) and at the maximum absorbance wavelength (λmax) of the SBF dye. The following formula is used:

Where:

• A_max is the absorbance of the conjugate at the λmax of the SBF dye.

• A_280 is the absorbance of the conjugate at 280 nm.

• ε_protein is the molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹).

• ε_dye is the molar extinction coefficient of the SBF dye at its λmax (in M⁻¹cm⁻¹).

• CF is the correction factor, which is the ratio of the dye's absorbance at 280 nm to its absorbance at its λmax.

It is crucial to use the specific ε_dye and CF values for the particular SBF dye you are using, which should be available from the dye manufacturer. After the labeling reaction, all unbound dye must be removed for accurate DOL determination.[2][3]

Troubleshooting Guide: Low Fluorescence Quantum Yield

This section addresses common issues encountered during SBF-protein labeling that can lead to a reduced quantum yield.

Issue 1: Low Fluorescence Signal After Labeling

Possible Cause 1: Suboptimal Labeling Reaction Conditions

The efficiency of the covalent bond formation between the SBF-SE dye and the protein's primary amines is highly dependent on the reaction conditions.

• pH: The labeling reaction is most efficient at a slightly basic pH, typically between 8.0 and 9.0. At this pH, the primary amino groups of lysine residues are largely unprotonated and thus more nucleophilic, readily reacting with the NHS ester of the SBF dye.[4][5] Buffers containing primary amines, such as Tris or glycine, should be avoided as they will compete with the protein for reaction with the dye.[4]

• Protein Concentration: For efficient labeling, a protein concentration of at least 2 mg/mL is recommended.

• Dye-to-Protein Molar Ratio: As mentioned, an incorrect molar ratio can lead to under-labeling (low signal) or over-labeling (quenching). It is advisable to test a range of molar ratios to find the optimal balance for your protein.[6]

Recommended Solutions:

• Buffer Exchange: Ensure your protein is in an amine-free buffer, such as phosphate-buffered saline (PBS) or sodium bicarbonate buffer, at a pH of 8.0-8.5 prior to labeling.

• Optimize Molar Ratio: Perform a titration of the SBF-SE dye with your protein to identify the optimal DOL. Start with a few different molar ratios (e.g., 5:1, 10:1, 20:1 dye:protein).

• Reaction Time and Temperature: A typical labeling reaction is carried out for 1-2 hours at room temperature, protected from light.[5] Longer incubation times may be necessary for less reactive proteins.

Possible Cause 2: Presence of Unreacted Dye

Free, unreacted SBF dye in the solution can contribute to background fluorescence and interfere with accurate measurement of the labeled protein's quantum yield.

Recommended Solutions:

• Purification: It is essential to remove all unbound dye after the labeling reaction.[1][2] Common methods include:

  • Size-Exclusion Chromatography (e.g., Sephadex G-25): This is a highly effective method for separating the larger labeled protein from the smaller, free dye molecules.[7]

  • Dialysis: This technique is also effective but generally more time-consuming.[8]

  • Spin Columns: These offer a rapid method for buffer exchange and removal of small molecules.[8]

Issue 2: Fluorescence Quenching

Fluorescence quenching is any process that decreases the fluorescence intensity of a fluorophore.[9]

Possible Cause 1: Self-Quenching due to High DOL

As previously discussed, a high density of SBF dye molecules on the protein surface can lead to self-quenching.

Recommended Solution:

• Optimize DOL: Revisit the labeling reaction and aim for a lower dye-to-protein molar ratio to reduce the likelihood of dye-dye interactions.[1]

Possible Cause 2: Environmental Effects

The local microenvironment around the conjugated SBF dye can significantly impact its quantum yield.

• Conformational Changes: The SBF dye's fluorescence can be sensitive to its immediate surroundings. If the labeling process induces conformational changes in the protein that place the dye in a quenching environment (e.g., near certain amino acid residues like tryptophan or in a highly polar environment), the quantum yield may decrease.[10]

• Solvent Effects: The polarity of the solvent can influence the fluorescence of the dye.

Recommended Solutions:

• Buffer Composition: Investigate the effect of different buffer components on the fluorescence of your SBF-labeled protein. The presence of certain ions or additives can either enhance or quench fluorescence.

• pH Optimization: The fluorescence of many dyes is pH-dependent.[11][12][13] While many modern dyes are designed to be stable over a wide physiological pH range, it is still a factor to consider. Measure the fluorescence of your conjugate at different pH values to determine the optimal conditions for your assay.

Issue 3: Photobleaching

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to light, leading to a loss of fluorescence.[14]

Possible Cause: Excessive Exposure to Excitation Light

Prolonged or high-intensity illumination will accelerate the rate of photobleaching.

Recommended Solutions:

• Minimize Light Exposure: Protect your SBF-labeled protein from light during storage and handling. During fluorescence measurements, use the lowest possible excitation intensity and exposure time necessary to obtain a sufficient signal.

• Use Antifade Reagents: For microscopy applications, use a mounting medium containing an antifade reagent to reduce photobleaching.[14] These reagents work by scavenging reactive oxygen species that are a primary cause of photobleaching.

• Choose Photostable Dyes: When possible, select dyes that are known for their high photostability.[15][16][17][18]

Experimental Protocols

Protocol 1: General Procedure for SBF-SE Protein Labeling

This protocol provides a general guideline for labeling proteins with an amine-reactive SBF succinimidyl ester.

• Prepare the Protein:

  • Dissolve the protein to be labeled in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 2-10 mg/mL.[19]

  • Ensure the protein solution is free of any stabilizers that contain primary amines (e.g., Tris, glycine, BSA).[4]

• Prepare the SBF-SE Stock Solution:

  • Dissolve the SBF-SE dye in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10 mg/mL. This should be done immediately before use.

• Perform the Labeling Reaction:

  • Add the SBF-SE stock solution to the protein solution while gently stirring. The volume of the dye solution should not exceed 10% of the total reaction volume to avoid protein precipitation.

  • The molar ratio of dye to protein should be optimized for each specific protein, but a starting point of 10-20 moles of dye per mole of protein is common.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purify the Labeled Protein:

  • Separate the SBF-labeled protein from the unreacted dye using a size-exclusion column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g., PBS). The first colored band to elute will be the labeled protein.

Protocol 2: Measuring the Degree of Labeling (DOL)

• Measure Absorbance:

  • Measure the absorbance of the purified SBF-labeled protein solution at 280 nm and the λmax of the specific SBF dye being used. Dilute the sample if the absorbance is too high to be accurately measured.

• Calculate DOL:

  • Use the formula provided in FAQ 4, along with the extinction coefficients and correction factor specific to your protein and SBF dye.

Visualizations

Diagram 1: Workflow for Optimizing SBF-Protein Labeling

Caption: Workflow for optimizing the degree of labeling for SBF-protein conjugates.

Diagram 2: Troubleshooting Decision Tree for Low Fluorescence

Caption: Decision tree for troubleshooting low fluorescence of SBF-labeled proteins.

Data Summary

Parameter	Recommended Range/Value	Rationale
Labeling Reaction pH	8.0 - 9.0	Maximizes the reactivity of primary amines on the protein.[4][5]
Protein Concentration	> 2 mg/mL	Ensures efficient labeling kinetics.
Degree of Labeling (DOL)	2 - 10 (for antibodies)	Balances signal intensity with the risk of self-quenching.[1]
Buffer for Labeling	Amine-free (e.g., PBS, bicarbonate)	Prevents competition with the dye's reactive group.[4]
Purification Method	Size-Exclusion Chromatography	Effectively removes unreacted dye for accurate characterization.[7]

References

• G-Biosciences. (2015, November 10). How To Determine Degree of Protein Labeling. [Link]

• Yuan, L., Lin, W., Zheng, K., & He, L. (2013). pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells?. ACS Chemical Biology, 8(5), 871-876. [Link]

• Abberior. Degree of labeling (DOL) step by step. [Link]

• NanoTemper Technologies. Degree-of-labeling calculator. [Link]

• Roche. (n.d.). Protein purification. [Link]

• Wikipedia. Quenching (fluorescence). [Link]

• Kikuchi, K. (2017). Photostable and photoswitching fluorescent dyes for super-resolution imaging. Journal of Biological Inorganic Chemistry, 22(5), 701-708. [Link]

• ResearchGate. (2016). Fluorescence Quenching of Sulforhodamine Dye over Graphene Oxide and Boron Nitride Nanosheets. [Link]

• ResearchGate. (2022). Effect of pH on the fluorescence quenching and fluorescence.... [Link]

• Bio-Rad. Multiplex Fluorescent Blot Detection: A Troubleshooting Guide. [Link]

• Quanta BioDesign. AQuora® NHS Ester Dyes. [Link]

• Volkers, K. I., et al. (2016). A Preliminary Study of the Effects of pH upon Fluorescence in Suspensions of Prevotella intermedia. PLoS ONE, 11(7), e0159202. [Link]

• Abberior. NHS ester protocol for labeling proteins. [Link]

• Weizmann Institute of Science. Strategies in protein purification. [Link]

• Schneidereit, D., et al. (2016). Calcium Sensitive Fluorescent Dyes Fluo-4 and Fura Red under Pressure: Behaviour of Fluorescence and Buffer Properties under Hydrostatic Pressures up to 200 MPa. PLoS ONE, 11(10), e0164509. [Link]

• Wang, C., et al. (2020). Synthesis and a Photo-Stability Study of Organic Dyes for Electro-Fluidic Display. Molecules, 25(2), 291. [Link]

• ResearchGate. (2017). Super-Photostable Phosphole-Based Dye for Multiple-Acquisition Stimulated Emission Depletion Imaging. [Link]

• Algar, W. R., & Massey, M. (2019). Key Errors to Avoid in the Consideration of Fluorescence Quenching Data. Spectroscopy, 34(8), 1-10. [Link]

• Guerrier, L., & Boschetti, E. (2007). Protocol for the purification of proteins from biological extracts for identification by mass spectrometry. Nature Protocols, 2(4), 831-837. [Link]

• Nagoya University. (2017, August 17). Super-photostable fluorescent labeling agent for super-resolution microscopy. ScienceDaily. [Link]

Sources

• 1. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. Degree of labeling (DOL) step by step [abberior.rocks]
• 4. biotium.com [biotium.com]
• 5. NHS ester protocol for labeling proteins [abberior.rocks]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. What is fluorescence quenching? | AxisPharm [axispharm.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 10. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biotium.com [biotium.com]
• 13. A Preliminary Study of the Effects of pH upon Fluorescence in Suspensions of Prevotella intermedia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Photostable and photoswitching fluorescent dyes for super-resolution imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis and a Photo-Stability Study of Organic Dyes for Electro-Fluidic Display - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. sciencedaily.com [sciencedaily.com]
• 19. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Technical Support Center: Stability and Handling of 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-Cl) Derivatives

Welcome to the technical support center for 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common issues encountered during experimentation. Our goal is to equip you with the necessary knowledge to ensure the stability and optimal performance of these versatile fluorogenic reagents.

Introduction to SBD-Cl and its Derivatives

4-Chloro-7-sulfobenzofurazan ammonium salt, also known as SBF-Cl, is a water-soluble fluorogenic reagent highly specific for thiol groups.[1] It is widely used as a derivatizing agent in analytical chemistry, particularly for the sensitive detection of thiols in complex biological matrices using techniques like High-Performance Liquid Chromatography (HPLC) and capillary electrophoresis.[2] The high reactivity of the 4-chloro substituent allows for efficient tagging of peptides, proteins, and other thiol-containing small molecules, rendering them fluorescent for enhanced detection.[2][3] Understanding the stability of SBD-Cl and its derivatives in different solvent systems is critical for reproducible and accurate experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store stock solutions of SBD-Cl?

A1: Proper preparation and storage of SBD-Cl stock solutions are paramount to maintaining its reactivity. SBD-Cl is a powder that is soluble in water.[4] For immediate use, dissolve SBD-Cl in high-purity water to the desired concentration. Due to its reactivity, especially in aqueous solutions, it is recommended to prepare fresh solutions for each experiment. If short-term storage is necessary, prepare the stock solution in an anhydrous, aprotic organic solvent such as acetonitrile or dimethylformamide (DMF) and store it at -20°C, protected from light and moisture. Repeated freeze-thaw cycles should be avoided.

Q2: My SBD-Cl solution has changed color. Is it still usable?

A2: A noticeable color change, typically to a darker yellow or brown, can indicate degradation of the reagent. This is often due to hydrolysis or reaction with trace nucleophiles in the solvent. While a slight color change may not significantly impact its performance in all applications, a pronounced change suggests a loss of reactivity. It is best practice to discard discolored solutions and prepare a fresh one to ensure the integrity of your results.

Q3: What are the primary degradation pathways for SBD-Cl in different solvents?

A3: The primary degradation pathway for SBD-Cl in protic solvents, especially water, is hydrolysis, where the chlorine atom is replaced by a hydroxyl group, forming the non-reactive 4-hydroxy-7-sulfobenzofurazan. This process is accelerated by elevated temperatures and pH extremes. In the presence of nucleophilic buffers (e.g., Tris, glycine), SBD-Cl can react with the buffer components, leading to a loss of the reagent available for derivatizing the target analyte. Therefore, using non-nucleophilic buffers (e.g., phosphate, borate) is recommended.

Q4: I am observing incomplete derivatization of my thiol-containing analyte. What could be the cause?

A4: Incomplete derivatization can stem from several factors:

• Reagent Degradation: As discussed, ensure your SBD-Cl solution is fresh and has been stored correctly.

• Suboptimal pH: The derivatization reaction with thiols is pH-dependent. The thiol group must be in its nucleophilic thiolate form (S-) for the reaction to proceed efficiently. Ensure your reaction buffer is at an appropriate pH, typically between 8 and 9.5, to facilitate thiolate formation without promoting significant hydrolysis of SBD-Cl.

• Insufficient Reagent: A molar excess of SBD-Cl relative to the analyte is generally required to drive the reaction to completion. A 5- to 10-fold molar excess is a good starting point.

• Presence of Competing Nucleophiles: Other nucleophilic species in your sample matrix can compete with your target analyte for SBD-Cl, leading to lower derivatization efficiency. Sample cleanup or using a larger excess of the reagent might be necessary.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Fluorescent Signal	1. Degraded SBD-Cl reagent.2. Incomplete derivatization.3. Incorrect excitation/emission wavelengths.	1. Prepare a fresh SBD-Cl solution.2. Optimize reaction pH, reagent concentration, reaction time, and temperature.3. Verify the spectral properties of the SBD-thiol adduct; for reaction products, λex is typically around 383 nm and λem is around 528 nm.[1]
High Background Fluorescence	1. Excess unreacted SBD-Cl.2. Fluorescent contaminants in the sample or solvents.	1. Quench the reaction with a small thiol-containing molecule (e.g., β-mercaptoethanol) after the desired reaction time.2. Use high-purity solvents and reagents. Perform a blank run to identify the source of contamination.
Poor Reproducibility	1. Inconsistent preparation of SBD-Cl solutions.2. Variability in reaction conditions (pH, temperature, time).3. Instability of the SBD-thiol derivative.	1. Standardize the protocol for preparing and handling SBD-Cl solutions.2. Precisely control all reaction parameters.3. Analyze the derivatized sample as soon as possible. If storage is necessary, keep it at low temperatures (4°C or -20°C) and protected from light. The stability of the derivative itself should be assessed.
Precipitation in the Reaction Mixture	1. Poor solubility of the SBD-thiol derivative.2. High concentration of salts or other components.	1. Add a small amount of a compatible organic co-solvent (e.g., acetonitrile, methanol) to the reaction mixture.2. Adjust the concentrations of buffers and other additives.

Experimental Protocols

Protocol 1: Preparation of SBD-Cl Stock Solution

• Weigh out the required amount of SBD-Cl powder in a fume hood.

• For aqueous applications, dissolve the powder in high-purity, deionized water to the desired concentration (e.g., 10 mM). Use immediately.

• For storage, dissolve the powder in anhydrous acetonitrile or DMF to a concentration of 10-20 mM.

• Store the organic stock solution in small aliquots at -20°C in amber vials to protect from light and moisture.

Protocol 2: General Derivatization of a Thiol-Containing Analyte

• Prepare the analyte solution in a non-nucleophilic buffer (e.g., 100 mM sodium borate, pH 9.0).

• Add a 5- to 10-fold molar excess of the SBD-Cl stock solution to the analyte solution.

• Incubate the reaction mixture at a controlled temperature (e.g., 50-60°C) for a defined period (e.g., 30-60 minutes), protected from light.

• Cool the reaction mixture to room temperature.

• (Optional) Quench the reaction by adding a small amount of a thiol-containing compound (e.g., N-acetylcysteine) to consume excess SBD-Cl.

• Analyze the derivatized sample by the desired method (e.g., HPLC with fluorescence detection).

Visualizing Experimental Workflows

Derivatization Workflow

Caption: Troubleshooting logic for low or no fluorescent signal in SBD-Cl derivatization.

References

• Andrews, J. L., Ghosh, P. B., Ternai, B., & Whitehouse, M. W. (1982). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. Archives of Biochemistry and Biophysics, 214(1), 386–396. Retrieved from [Link]

• MySkinRecipes. (n.d.). 4-Chloro-7-sulfobenzofurazan ammonium salt. Retrieved from [Link]

Sources

• 1. 7-Chlorobenzofurazan-4-sulfonic acid ammonium salt | CAS 81377-14-2 | Chemodex | Biomol.com [biomol.com]
• 2. 4-Chloro-7-sulfobenzofurazan ammonium salt [myskinrecipes.com]
• 3. Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Powder | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Minimizing Interference from Matrix Effects in Biological Samples

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to addressing a critical challenge in bioanalysis: the matrix effect. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve accurate and reproducible results in your liquid chromatography-mass spectrometry (LC-MS) analyses. While the query mentioned "SBF-Chloride," this term does not correspond to a widely recognized reagent for this application. It is possible this is a proprietary name or a misnomer. This guide will focus on the broader, established strategies to combat matrix effects, including the principles of chemical derivatization, which may be the intended application of a reagent like an S-benzyl-L-cysteine (SBC) derivative.

Understanding the Matrix Effect: The Invisible Enemy in Bioanalysis

Biological matrices such as plasma, serum, urine, and tissue homogenates are incredibly complex mixtures of endogenous and exogenous components.[1][2] These components, which include phospholipids, proteins, salts, and metabolites, can significantly interfere with the ionization of target analytes in the mass spectrometer source, a phenomenon known as the matrix effect.[3][4] This interference can lead to either ion suppression or enhancement, compromising the accuracy, precision, and sensitivity of quantitative bioanalytical methods.[5][6]

Phospholipids are particularly notorious for causing matrix effects in reversed-phase chromatography, as they often co-extract with analytes and can elute in the same chromatographic window, leading to ion suppression.[7]

Frequently Asked Questions (FAQs)

Q1: What is the matrix effect in LC-MS?

A1: The matrix effect refers to the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[3][4] These interfering components can suppress or enhance the analyte's signal in the mass spectrometer, leading to inaccurate quantification.[5]

Q2: How can I determine if my assay is suffering from matrix effects?

A2: A common method to assess matrix effects is the post-extraction spike method.[5] This involves comparing the signal response of an analyte spiked into a blank, extracted matrix to the response of the analyte in a neat solution (e.g., mobile phase). A significant difference in signal intensity indicates the presence of a matrix effect.[5] Another valuable technique during method development is post-column infusion, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.[3]

Q3: What are the primary causes of matrix effects?

A3: The most common culprits are endogenous components of the biological sample, such as phospholipids, salts, and proteins.[3] Exogenous substances like anticoagulants or dosing vehicles can also contribute.[3] Inadequate sample cleanup and chromatographic separation are often at the root of significant matrix effect issues.[1]

Q4: Can derivatization help in minimizing matrix effects?

A4: Yes, chemical derivatization can be a powerful strategy. By chemically modifying the analyte, you can alter its physicochemical properties, such as its hydrophobicity and ionization efficiency.[8][9] This can shift the analyte's retention time away from interfering matrix components, thereby reducing ion suppression.[9] For analytes with poor ionization, derivatization can introduce a readily ionizable group, significantly enhancing sensitivity.[10]

Q5: What is S-benzyl-L-cysteine (SBC) and could it be used for this purpose?

A5: S-benzyl-L-cysteine is a derivative of the amino acid cysteine.[11] While not a standard, off-the-shelf reagent for minimizing matrix effects, its chemical structure suggests it could be used to derivatize certain molecules, potentially those that can react with its functional groups. However, for thiol-containing analytes, which are prone to oxidation, derivatizing agents like N-ethylmaleimide (NEM) are more commonly used to create a stable, less polar derivative that can be better separated from the matrix.[12][13] If your "SBF-Chloride" is a derivative of SBC designed for chemical tagging, its purpose would be to improve the chromatographic or ionization characteristics of your analyte.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses common issues encountered during bioanalysis that may be related to matrix effects and offers structured solutions.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Poor Reproducibility & Inaccurate Results	Significant ion suppression or enhancement due to co-eluting matrix components.	1. Improve Sample Preparation: Transition from protein precipitation to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to better remove interferences.[4][7] 2. Optimize Chromatography: Adjust the gradient, change the column chemistry, or use techniques like HILIC to improve separation between the analyte and interfering peaks.[14] 3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences the same degree of matrix effect, providing effective compensation.[5]
Low Analyte Sensitivity	The analyte signal is being suppressed by the matrix. The analyte itself has poor ionization efficiency.	1. Dilute the Sample: Simple dilution can reduce the concentration of interfering matrix components, but this is only feasible if the analyte concentration is high enough to remain detectable. 2. Chemical Derivatization: Introduce a functional group that improves ionization efficiency. For example, adding a permanently charged quaternary amine group can significantly boost the signal in positive ESI mode.
Gradual Decrease in Signal Over a Run	Buildup of matrix components (like phospholipids) on the analytical column or in the MS source.	1. Implement a Divert Valve: Program the divert valve to send the highly contaminated portions of the eluent (e.g., the void volume) to waste, preventing them from entering the mass spectrometer.[6] 2. Optimize Column Washing: Ensure your gradient includes a high-organic wash step that is sufficient to elute late-eluting, non-polar interferences from the column.
Analyte Peak Tailing or Splitting	Interaction with residual matrix components on the column or poor derivatization reaction.	1. Check Derivatization Efficiency: Ensure the derivatization reaction has gone to completion. Optimize reaction conditions (pH, temperature, time, reagent concentration). 2. Evaluate Column Health: The column may be fouled. Perform a rigorous column cleaning procedure as recommended by the manufacturer.

Experimental Protocols & Workflows

Protocol 1: Assessing Matrix Effects Using the Post-Extraction Spike Method

This protocol provides a step-by-step guide to quantitatively assess the presence of matrix effects.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard (IS) into the mobile phase or a neat solvent.

  • Set B (Post-Spike): Extract a blank biological matrix sample. Spike the analyte and IS into the extracted matrix.

  • Set C (Pre-Spike/Extracted Sample): Spike the analyte and IS into the biological matrix before extraction.

• Analyze all three sets using your LC-MS/MS method.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF %): (Peak Area of Set B / Peak Area of Set A) * 100

  • Recovery (RE %): (Peak Area of Set C / Peak Area of Set B) * 100

• Interpret the Results:

  • An MF of 100% indicates no matrix effect.

  • An MF < 100% indicates ion suppression.

  • An MF > 100% indicates ion enhancement.

Workflow for Method Development to Mitigate Matrix Effects

The following diagram illustrates a logical workflow for developing a robust bioanalytical method that minimizes matrix effects.

Caption: A logical workflow for bioanalytical method development.

Protocol 2: General Procedure for Thiol Derivatization (Example with NEM)

This protocol is a general guideline for derivatizing thiol-containing analytes to improve their chromatographic properties and move them away from matrix interferences.

Objective: To cap the reactive thiol group with N-ethylmaleimide (NEM), increasing its hydrophobicity and shifting its retention time.

Materials:

• N-ethylmaleimide (NEM) solution (e.g., 10 mM in a suitable solvent like acetonitrile or water).

• Sample (e.g., plasma, cell lysate).

• Acid for quenching/stabilization (e.g., trichloroacetic acid, TCA).

• Internal standard (ideally a stable isotope-labeled version of the derivatized analyte).

Procedure:

• Sample Collection: Collect the biological sample. To prevent ex vivo oxidation of thiols, it is critical to process the sample quickly or add the derivatizing agent immediately.[13]

• Derivatization: To 100 µL of the sample, add 100 µL of the 10 mM NEM solution. Vortex briefly.

• Incubation: Allow the reaction to proceed at room temperature for 15-30 minutes. The optimal time should be determined during method development.

• Protein Precipitation & Quenching: Add 200 µL of ice-cold acetonitrile containing the internal standard and 1% TCA. The acid stops the reaction and precipitates proteins.

• Centrifugation: Vortex the mixture vigorously for 1 minute, then centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

The chemical reaction for this derivatization is depicted below:

Caption: Derivatization of a thiol-containing analyte with NEM.

References

• Vertex AI Search. (n.d.). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. PubMed Central.
• Sigma-Aldrich. (n.d.). Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples.
• Taylor & Francis Online. (n.d.). Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis.
• Bioanalysis Zone. (n.d.). Overcoming Matrix Effects.
• LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• LCGC International. (n.d.). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
• Longdom Publishing. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
• YouTube. (2015). Frederic Lynen on dealing with matrix effects in LC–MS in bioanalysis.
• National Institutes of Health. (n.d.). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC.
• ScholarWorks@GVSU. (2017). Development of a LC-MS method for analysis of thiol ratios as an indicator of oxidative stress.
• ResearchGate. (n.d.). S-Benzyl-L-cysteine.
• Sigma-Aldrich. (n.d.). Derivatization Agents for LC/MS – An Improved Detection of Estradiol with ESI-MS.
• BenchChem. (2025). Application Notes and Protocols for the Derivatization of Low Molecular Weight Thiols for HPLC Analysis.
• J-STAGE. (n.d.). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis.
• PubMed. (2012). Chemical derivatization as a tool for optimizing MS response in sensitive LC-MS/MS bioanalysis and its role in pharmacokinetic studies.
• Preprints.org. (2024). Exploring S-Benzyl-L-Cysteine as an O- acetylserine(thiol) Ly-Ase Inhibitor: Effects on Growth, Photosynthesis, and Oxidative Ba.
• Creative Proteomics. (n.d.). Thiols Analysis Service.
• National Institutes of Health. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. PMC.
• PubMed. (n.d.). Dynamic Ligand-Exchange Chiral Stationary Phase From S-benzyl-(R)-cysteine.
• MDPI. (2023). Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids.
• Sigma-Aldrich. (n.d.). S-Benzyl- L -cysteine 97 3054-01-1.
• PubChem. (n.d.). S-benzyl-L-cysteine.
• Sigma-Aldrich. (n.d.). S-benzyl-l-cysteine.
• BenchChem. (2025). Mass spectrometry characterization of peptides with N-Boc-S-benzyl-D-cysteine.

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• 2. youtube.com [youtube.com]
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Preventing degradation of SBF-labeled analytes during analysis

A Guide to Preventing Degradation of SBF-Labeled Analytes for Robust and Reproducible Quantitative Analysis

Welcome to the technical support guide for Succinimidyl 3,5-difluoro-4-(methylsulfonyl)benzoate (SBF) labeling. As Senior Application Scientists, we have designed this resource to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into ensuring the stability of your SBF-labeled molecules. This guide moves beyond simple instructions to explain the underlying chemical principles, empowering you to troubleshoot issues and optimize your analytical workflows effectively.

Frequently Asked Questions (FAQs): Understanding SBF Chemistry

Q1: What is SBF and why is it used for labeling?

Succinimidyl 3,5-difluoro-4-(methylsulfonyl)benzoate (SBF) is a high-performance amine-reactive labeling reagent. It belongs to the N-hydroxysuccinimide (NHS) ester class of reagents, which are widely used to form stable amide bonds with primary amines, such as the N-terminus of a peptide or the ε-amino group of a lysine residue.[][]

The SBF reagent is specifically designed for high reactivity. The benzoate ring is functionalized with two fluorine atoms and a methylsulfonyl group. These are strong electron-withdrawing groups, which make the carbonyl carbon of the NHS ester highly electrophilic. This enhanced reactivity facilitates a rapid and efficient reaction with primary amines under mild conditions.

Q2: How does the SBF labeling reaction work and what is the primary cause of degradation?

The labeling reaction is a nucleophilic acyl substitution. The non-protonated primary amine on the analyte acts as a nucleophile, attacking the highly reactive carbonyl carbon of the SBF's NHS ester. This forms a stable amide bond and releases N-hydroxysuccinimide (NHS) as a byproduct.[]

The primary degradation pathway for the SBF reagent and, to a lesser extent, the labeled analyte, is hydrolysis . Water molecules can also act as nucleophiles, attacking the same carbonyl carbon. This competing reaction cleaves the ester bond, converting the reactive SBF reagent into an inactive carboxylic acid (3,5-difluoro-4-(methylsulfonyl)benzoic acid) and releasing NHS.[3][4] Once hydrolyzed, the SBF reagent can no longer react with the target analyte, leading to low labeling efficiency and inaccurate quantification.

Diagram: SBF Labeling vs. Hydrolysis Pathway

Caption: The desired aminolysis reaction competes directly with degradation via hydrolysis.

Q3: Why is pH so critical for the labeling reaction?

The pH of the reaction buffer is a critical parameter that represents a compromise between two opposing effects:

• Amine Reactivity: A primary amine must be in its non-protonated form (-NH₂) to be nucleophilic. At acidic or neutral pH, amines are predominantly in their protonated, non-reactive ammonium form (-NH₃⁺). Increasing the pH above the amine's pKa (typically ~9-10.5 for lysine) shifts the equilibrium towards the reactive, non-protonated state.

• NHS Ester Stability: The rate of hydrolysis of the NHS ester increases dramatically with pH.[4] At pH values above 9, the half-life of a typical NHS ester can drop from hours to mere minutes.[3]

Therefore, the optimal pH range for labeling is typically pH 7.2 to 8.5 .[] This range is high enough to ensure a sufficient concentration of deprotonated primary amines for efficient labeling but low enough to keep the competing hydrolysis of the SBF reagent manageable.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
Low or No Analyte Signal in LC-MS	1. Degraded SBF Reagent: The most common cause. The SBF-NHS ester has been hydrolyzed before or during the reaction.	Verify Reagent Activity: Use a fresh vial of SBF reagent. Ensure it was stored desiccated at ≤-20°C and allowed to warm completely to room temperature before opening to prevent moisture condensation.[4] Prepare Fresh Stock: Reconstitute SBF in anhydrous, amine-free DMSO or DMF immediately before use. Do not store aqueous solutions of the reagent.[5]
2. Suboptimal Reaction pH: The buffer pH is too low (amines are protonated) or too high (reagent hydrolyzed too quickly).	Verify Buffer pH: Use a calibrated pH meter to confirm your reaction buffer is within the optimal pH 7.2-8.5 range. Sodium bicarbonate (0.1 M, pH 8.3) or phosphate buffer (0.1 M, pH 7.5-8.0) are common choices.[]
3. Presence of Competing Amines: The reaction buffer (e.g., Tris) or sample matrix contains primary amines that consume the SBF reagent.	Use Amine-Free Buffers: Switch to buffers like phosphate, bicarbonate, or borate. If your sample must be in an amine-containing buffer, perform a buffer exchange into a suitable reaction buffer prior to labeling.[]
Poor Reproducibility (High %CV)	1. Inconsistent Reagent Activity: The SBF stock solution is degrading over time between experiments.	Aliquot Stock Solutions: If you must prepare a stock, aliquot it into single-use volumes in low-binding tubes, purge with nitrogen or argon, seal tightly, and store at -70°C. Discard any unused portion after thawing.
2. Variable Incubation Times/Temps: Small differences in reaction time or temperature are affecting labeling efficiency due to the high reactivity of SBF.	Standardize Protocol: Use a heat block for consistent temperature control. Time the reaction precisely for all samples. For highly sensitive assays, consider quenching the reaction consistently (see Protocol section).
3. Post-Labeling Degradation: The labeled analyte is degrading in the autosampler while awaiting injection.	Control Autosampler Temperature: Set the autosampler to 4°C to slow potential degradation. Minimize the time samples spend in the autosampler before analysis. For long runs, consider analyzing samples in smaller batches.
Appearance of Unexpected Peaks	1. Hydrolyzed Reagent Peak: A large peak corresponding to the inactive SBF-carboxylic acid.	Optimize Reagent Ratio: This is expected, but a very large peak may indicate excessive hydrolysis. Use just enough molar excess of SBF to drive the reaction to completion without using a vast excess that saturates the chromatogram.
2. Side-Reaction Products: SBF may react with other nucleophilic residues (e.g., serine, threonine, tyrosine) especially at higher pH.[6]	Lower Reaction pH: If side-reactions are suspected, try performing the labeling at a lower pH, such as 7.2-7.5. This favors reaction with the more nucleophilic primary amines over hydroxyl groups.
3. In-Source Fragmentation/Adducts: The labeled analyte is unstable in the MS source or forming adducts (e.g., sodium).	Optimize MS Source Conditions: Reduce source temperature or spray voltage. Improve Mobile Phase: Ensure high-purity, LC-MS grade solvents and additives. Formic acid is generally preferred over TFA for better MS sensitivity. Use fresh mobile phases to avoid contamination.[7]

Best Practices for Handling SBF Reagents and Labeled Analytes

Adherence to these guidelines is critical for ensuring the efficacy of your labeling reagent and the stability of your derivatized analyte.

Reagent Storage and Handling

• Long-Term Storage: Store the lyophilized SBF reagent at -20°C or -70°C in a desiccator. The stability of NHS esters is highly dependent on controlling temperature and minimizing exposure to moisture.[4]

• Equilibration is Key: Before opening a vial of SBF reagent, always allow the container to equilibrate to room temperature completely (at least 20-30 minutes). Opening a cold vial will cause atmospheric moisture to condense onto the powder, leading to rapid hydrolysis and inactivation.[3]

• Solvent Choice: Use only high-quality, anhydrous , amine-free dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to prepare stock solutions.[5] DMF can degrade into dimethylamine, which will compete with your analyte for the SBF reagent.

Reaction Conditions

• Buffer Selection: Use amine-free buffers such as phosphate, borate, or bicarbonate within the pH 7.2-8.5 range.

• Sample Purity: Ensure the analyte sample is free from extraneous nucleophiles. Small molecules with primary amines (e.g., amino acids, Tris) will compete in the reaction. Use dialysis or a desalting column for buffer exchange if necessary.

• Temperature Control: Perform incubations at a consistent, controlled temperature (e.g., room temperature or 4°C). Lowering the temperature slows the rate of hydrolysis, which can be beneficial for less reactive analytes requiring longer incubation times.

Post-Labeling Stability

• Acidification: After the reaction is complete, consider acidifying the sample by adding a small amount of formic acid or acetic acid to lower the pH to < 4. This protonates any remaining primary amines and significantly slows further degradation of the labeled product, which may still be susceptible to hydrolysis at basic pH.

• Storage: For short-term storage (hours to days), keep labeled samples at 4°C. For long-term storage, snap-freeze aliquots in liquid nitrogen and store them at -70°C or below. Avoid repeated freeze-thaw cycles.

Table: Recommended Storage Conditions

Material	Condition	Temperature	Solvent/State	Approximate Stability	Reference
SBF Reagent	Long-Term	≤ -20°C	Lyophilized Powder	> 6 months (desiccated)	[5]
SBF Stock	Short-Term	Room Temp	Anhydrous DMSO/DMF	Minutes to Hours	[5]
SBF Stock	Long-Term	≤ -20°C	Anhydrous DMSO/DMF	1-2 Months (single-use aliquots)	[5]
Labeled Analyte	In Autosampler	4°C	Aqueous/Acidified	Hours to Days (Analyte Dependent)	General Best Practice
Labeled Analyte	Long-Term	≤ -70°C	Aqueous/Acidified	Months (Analyte Dependent)	General Best Practice

Experimental Protocol: SBF Labeling of a Peptide Analyte

This protocol provides a general workflow. It should be optimized for your specific analyte and experimental goals.

Diagram: SBF Labeling Experimental Workflow

Sources

• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. genecopoeia.com [genecopoeia.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. agilent.com [agilent.com]

Technical Support Center: pH Optimization for Selective Thiol Derivatization

Welcome to the Technical Support Center for selective thiol derivatization. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice on optimizing pH for the selective modification of thiol groups in the presence of amines.

Frequently Asked Questions (FAQs)

Q1: Why is pH the most critical parameter for selective thiol derivatization?

A1: The selectivity of thiol derivatization hinges on the differential nucleophilicity of thiols (cysteine residues) and amines (lysine residues and N-termini) at varying pH levels. This difference is governed by their respective pKa values. The thiol group of a cysteine residue has a pKa of approximately 8.3-8.5, while the primary amine of a lysine residue has a pKa of around 10.4.[1]

At a pH below the pKa of the thiol group, the thiol exists predominantly in its protonated form (R-SH), which is a weak nucleophile. As the pH approaches and surpasses the pKa, the thiol group deprotonates to form the highly nucleophilic thiolate anion (R-S⁻).[2] In contrast, the amine group of lysine remains protonated (R-NH3+) and thus, non-nucleophilic, at physiological pH. It only becomes a significant nucleophile at a much higher pH. By carefully controlling the pH, we can exploit this "reactivity window" where the thiol is a potent nucleophile while the amine is not, enabling selective derivatization.

Q2: What is the optimal pH range for using maleimide reagents for selective thiol labeling?

A2: The optimal pH range for the reaction between a thiol and a maleimide is between 6.5 and 7.5.[3][4] Within this range, the reaction with thiols is highly chemoselective. At a pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines.[3][5] Below pH 6.5, the rate of the thiol-maleimide reaction decreases significantly. Above pH 7.5, the selectivity for thiols is compromised as the maleimide group begins to react with primary amines.[4]

Q3: What are the primary side reactions to be aware of when using maleimides, and how does pH influence them?

A3: The two primary side reactions with maleimides are hydrolysis and reaction with amines.

• Hydrolysis: The maleimide ring is susceptible to hydrolysis, which increases with pH.[4][6] This hydrolysis results in the formation of a non-reactive maleamic acid, reducing the efficiency of your labeling reaction.[7] Therefore, it's crucial to prepare aqueous solutions of maleimide reagents immediately before use and avoid storage in aqueous buffers, especially at neutral or alkaline pH.[3][5]

• Reaction with Amines: Above pH 7.5, maleimides can react with primary amines, such as the side chain of lysine residues.[3][4] This competitive reaction reduces the selectivity of the derivatization.

Q4: Are there alternatives to maleimides for thiol-selective derivatization, and how does their pH dependence differ?

A4: Yes, iodoacetamides are a common alternative to maleimides. The optimal pH range for iodoacetamide reactions with thiols is generally between 7.5 and 8.5.[8] While they form a very stable thioether bond, they are generally less reactive than maleimides and may have lower specificity, with the potential to react with other nucleophilic residues like histidine and methionine at higher pH or with prolonged reaction times.[8]

Other reagents like vinyl sulfones can also be used and show good thiol selectivity under mildly acidic conditions.[9]

Troubleshooting Guide

Problem 1: Low or no labeling of the target thiol.

Possible Cause	Troubleshooting Steps
Incorrect pH	Verify the pH of your reaction buffer. For maleimide reactions, ensure the pH is within the 6.5-7.5 range.[3][4] For iodoacetamide reactions, a pH of 7.5-8.5 is generally optimal.[8]
Oxidized Thiols	Thiols can oxidize to form disulfide bonds, which are not reactive with maleimides or iodoacetamides. Reduce the protein with a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) or DTT (dithiothreitol) prior to labeling. If using DTT, it must be removed before adding the maleimide reagent as it will compete for the reagent.[3]
Hydrolyzed Reagent	Maleimide reagents are prone to hydrolysis, especially in aqueous solutions at neutral or alkaline pH.[4][6] Prepare fresh solutions of your labeling reagent immediately before use.
Buffer Composition	Avoid buffers containing primary or secondary amines (e.g., Tris) or free thiols.[3] Phosphate, HEPES, or bicarbonate buffers are generally suitable.[10][11]

Problem 2: Significant labeling of amines (non-specific labeling).

Possible Cause	Troubleshooting Steps
pH is too high	If using maleimides, lower the pH to the optimal range of 6.5-7.5.[4] Reaction with amines becomes more prominent above pH 7.5.[3]
Prolonged reaction time	Even at the optimal pH, some slow reaction with amines can occur over extended periods. Optimize the reaction time to achieve sufficient thiol labeling while minimizing amine side reactions.
High molar excess of labeling reagent	A large excess of the labeling reagent can drive less favorable reactions, including amine labeling. Reduce the molar excess of the reagent.

Problem 3: The maleimide-thiol conjugate is unstable.

Possible Cause	Troubleshooting Steps
Retro-Michael Reaction	The thioether bond formed between a maleimide and a thiol can be reversible in a thiol-rich environment, a phenomenon known as the retro-Michael reaction.[5] This can be a concern for in vivo applications.
Post-conjugation Hydrolysis	To create a more stable linkage, the thiosuccinimide ring of the conjugate can be intentionally hydrolyzed after the initial conjugation by raising the pH to 8.5-9.0.[5] This ring-opened succinamic acid derivative is not susceptible to the retro-Michael reaction.
N-terminal Cysteine Rearrangement	If the maleimide is conjugated to an N-terminal cysteine, the conjugate can undergo a rearrangement to form a stable six-membered thiazine ring.[5][12] This is more likely to occur at neutral and basic pH.[13] Performing the conjugation under acidic conditions can prevent this rearrangement.[13]

Data and Protocols

Table 1: pKa Values of Relevant Functional Groups

Functional Group	Amino Acid	Typical pKa
Thiol	Cysteine	~8.3 - 8.5[1]
ε-Amine	Lysine	~10.4[1]
α-Amine	N-terminus	~9.0 - 10.0

Table 2: Recommended pH Ranges for Common Thiol-Selective Reagents

Reagent Class	Optimal pH Range	Key Considerations
Maleimides	6.5 - 7.5[3][4]	Highly selective for thiols in this range. Prone to hydrolysis at higher pH.
Iodoacetamides	7.5 - 8.5[8]	Forms a very stable bond. Can react with other nucleophiles at higher pH.
Vinyl Sulfones	Mildly Acidic[9]	Good thiol selectivity under these conditions.

Experimental Workflow & Diagrams

Workflow for pH Optimization of Thiol-Selective Labeling

Caption: A general workflow for optimizing pH in thiol-selective labeling experiments.

pH-Dependent Reactivity of Thiols and Amines

Caption: The effect of pH on the nucleophilicity of thiol and amine groups.

References

• Barradas, R. G., Fletcher, S., & Porter, J. D. (1976). The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry, 54(9), 1400-1404. [Link]

• Barradas, R. G., Fletcher, S., & Porter, J. D. (1976). The hydrolysis of maleimide in alkaline solution. Canadian Science Publishing. [Link]

• Ishikawa, H., et al. (1981). Hydrolysis of some N-alkylmaleimides. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• ResearchGate. (n.d.). The hydrolysis of maleimide in alkaline solution. [Link]

• Kim, C. H., & Marlowe, C. K. (2010). Rapid, Stable, Chemoselective Labeling of Thiols with Julia-Kocienski Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation. Bioconjugate chemistry, 21(8), 1437–1443. [Link]

• ResearchGate. (2015). In protein cysteine labeling for EPR, are there specific buffers, salts or pH values that are most optimal?[Link]

• Zohari, N., et al. (2018). Optimizing Labeling Conditions for Cysteine-Based Peptides with 99mTc. Iranian Journal of Pharmaceutical Research, 17(4), 1338–1348. [Link]

• Nathani, R. I., et al. (2020). One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalisation. Chemical Science, 11(40), 11045-11050. [Link]

• Zhang, C., et al. (2016). Fast and selective labeling of N-terminal cysteines at neutral pH via thiazolidino boronate formation. Chemical Science, 7(6), 3849–3854. [Link]

• ResearchGate. (n.d.). LC/MS characterization of undesired products formed during iodoacetamide derivatization of sulfhydryl groups of peptides. [Link]

• van der Zouwen, C., et al. (2023). Programmable Site-Selectivity: pH-Modulated Triazine–Thiol Exchange for Site- and Chemoselective Cysteine Labeling. Angewandte Chemie International Edition, 62(36), e202306822. [Link]

• Kalia, J., & Raines, R. T. (2008). Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. Journal of peptide science : an official publication of the European Peptide Society, 14(7), 848–854. [Link]

• ResearchGate. (2018). Among amine and thiol groups, which one is more reactive for coupling with carboxylic acid group aided by EDC/NHS?[Link]

• Smith, B. D., et al. (2008). Thiol-Selective Fluorogenic Probes for Labeling and Release. Bioconjugate chemistry, 19(10), 1961–1964. [Link]

• Trombini, C., et al. (2021). An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L. Agronomy, 11(6), 1157. [Link]

• Raines Lab. (2022). Context-Dependence of the Reactivity of Cysteine and Lysine Residues. [Link]

• Reddit. (2024). What exactly makes thiols more acidic than alcohols and amines?[Link]

• Zhang, C., et al. (2016). Fast and selective labeling of N-terminal cysteines at neutral pH via thiazolidino boronate formation. Chemical science, 7(6), 3849–3854. [Link]

• Sharma, S. K., et al. (2023). From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. RSC medicinal chemistry, 14(9), 1645–1670. [Link]

• SfRBM. (n.d.). Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and caveats. [Link]

• Roos, G., & Messens, J. (2011). Understanding the pKa of Redox Cysteines: The Key Role of Hydrogen Bonding. Antioxidants & redox signaling, 15(1), 93–123. [Link]

• Mishanina, T. V., et al. (2015). The Basics of Thiols and Cysteines in Redox Biology and Chemistry. Methods in enzymology, 555, 25–46. [Link]

• Reddit. (2023). Intuition for pKa of thiol group (cysteine) - UWrld problem*. [Link]

• MDPI. (n.d.). A Comparison Study of Functional Groups (Amine vs. Thiol) for Immobilizing AuNPs on Zeolite Surface. [Link]

• ResearchGate. (2021). An HPLC-automated Derivatization for Glutathione and Related Thiols Analysis in Brassica rapa L.[Link]

• Onufriev, A. V., & Ullmann, G. M. (2010). Assessing Lysine and Cysteine Reactivities for Designing Targeted Covalent Kinase Inhibitors. Journal of chemical theory and computation, 6(5), 1667–1675. [Link]

• ResearchGate. (2015). Does Iodoactamide not work on LMW thiols?[Link]

• Hansen, R. E., & Winther, J. R. (2009). Methods for the determination and quantification of the reactive thiol proteome. Analytical biochemistry, 394(2), 147–158. [Link]

• ResearchGate. (n.d.). Study of Highly Selective and Efficient Thiol Derivatization Using Selenium Reagents by Mass Spectrometry. [Link]

• Wikipedia. (n.d.). Iodoacetamide. [Link]

• PubMed. (2010). Study of highly selective and efficient thiol derivatization using selenium reagents by mass spectrometry. [Link]

• metabion. (2025). Deprotection of Thiol-modified Oligonucleotides. [Link]

• Wikipedia. (n.d.). Amino acid. [Link]

Sources

• 1. Assessing Lysine and Cysteine Reactivities for Designing Targeted Covalent Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 13. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-Cl) Derivatization

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl). This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the impact of reducing agents on SBD-Cl derivatization experiments. As Senior Application Scientists, our goal is to provide you with the causal explanations and practical solutions needed to ensure the integrity and success of your work.

Introduction: The Chemistry of SBD-Cl Derivatization

4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) is a fluorogenic reagent designed to specifically label thiol groups (sulfhydryls) in molecules such as proteins and low-molecular-weight thiols like glutathione.[1][2] The underlying mechanism is a nucleophilic aromatic substitution, where the electron-rich sulfur of a thiol attacks the electron-deficient carbon atom attached to the chlorine on the benzofurazan ring. This reaction displaces the chloride ion and forms a stable, highly fluorescent thioether adduct.[3][4] This conversion from a non-fluorescent reagent to a fluorescent product is the basis for its use in sensitive quantification.[5][6]

However, success with SBD-Cl is critically dependent on understanding the role of other reagents in your sample, particularly reducing agents, which are often required to maintain thiols in their reduced, reactive state.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during SBD-Cl derivatization, with a focus on the interference caused by reducing agents.

Question 1: My fluorescent signal is much lower than expected, or there's no signal at all. What's going wrong?

This is a hallmark of derivatization failure or interference. While several factors can contribute, the most common culprit when reducing agents are present is a competitive reaction.

Answer:

• Primary Cause: Competitive Reaction with Thiol-Containing Reducing Agents. Reducing agents like Dithiothreitol (DTT) and β-mercaptoethanol (β-MCE) contain free thiol groups.[7] SBD-Cl is not selective for your analyte's thiol versus the reducing agent's thiol. If the reducing agent is in vast molar excess (as it often is), it will consume the majority of the SBD-Cl, leaving little to react with your target molecule.[8] This leads to a drastically underestimated or absent signal for your analyte.

  • Expert Insight: Think of it as a race. The most abundant nucleophile will win. The high concentration of DTT or β-MCE essentially outcompetes your target thiol for the SBD-Cl label.

• Secondary Cause: Suboptimal Reaction pH. The derivatization reaction requires the thiol group to be in its deprotonated, nucleophilic thiolate form (R-S⁻).[9] This is favored under basic conditions. If your reaction buffer is neutral or acidic, the reaction kinetics will be exceedingly slow, resulting in a low yield of the fluorescent adduct.[10]

Troubleshooting Protocol:

• Identify the Reducing Agent: Check your buffer composition. Are you using DTT or β-MCE?

• Run a Control Reaction: Prepare a sample containing only your buffer (with the reducing agent) and add SBD-Cl. If you see a strong fluorescent signal, this confirms the reducing agent is reacting with your labeling reagent.

• Check and Adjust pH: Ensure your reaction buffer pH is in the optimal range for thiol derivatization, typically between 8.0 and 10.0.[10]

• Switch to a Thiol-Free Reducing Agent: The most robust solution is to replace DTT or β-MCE with Tris(2-carboxyethyl)phosphine (TCEP). TCEP is a highly effective reducing agent that reduces disulfide bonds but is a phosphine, not a thiol.[11][12] Therefore, it will not react with SBD-Cl, eliminating the competitive side reaction.[13]

Question 2: I'm seeing high background fluorescence in my no-analyte control samples. Why?

High background noise can mask your true signal and severely limit your assay's sensitivity. This issue often points to reagent stability or non-specific reactions.

Answer:

• Primary Cause: Reaction with Thiol-Containing Reducing Agents. As described in the previous question, if your blank or control samples contain DTT or β-MCE, these will react with SBD-Cl to generate a fluorescent signal, creating a high background that is indistinguishable from a true sample signal.[7]

• Secondary Cause: Hydrolysis of SBD-Cl. While more stable than some other reagents, SBD-Cl can slowly hydrolyze in aqueous solutions, especially at very high pH, to form 4-hydroxy-7-sulfobenzofurazan (SBD-OH), which is also fluorescent.[10]

Troubleshooting Protocol:

• Eliminate Thiol-Containing Reductants: The most critical step is to remove DTT and β-MCE from your assay buffers and replace them with TCEP.[13][14]

• Prepare SBD-Cl Solutions Fresh: To minimize background from hydrolysis, prepare your SBD-Cl stock solution and working solutions immediately before use.[10]

• Optimize SBD-Cl Concentration: Use the lowest concentration of SBD-Cl that still provides a robust signal with your target analyte. Excess reagent increases the likelihood of background signal from hydrolysis or reaction with trace contaminants.

• Terminate the Reaction: The derivatization can be stopped by acidification (e.g., with HCl), which protonates the reactive thiolate groups and can also help stabilize the derivative.[10]

Question 3: I switched to TCEP, but my results are still inconsistent. What other factors should I consider?

While TCEP solves the primary issue of competitive reaction, other variables can affect the consistency of your derivatization.

Answer:

• TCEP Stability in Phosphate Buffers: TCEP is known to be less stable in phosphate-based buffers (like PBS) at neutral pH, oxidizing over time.[11][13] If you are using a phosphate buffer, this could lead to incomplete reduction of your analyte's disulfide bonds over the course of an experiment, resulting in variable amounts of free thiol available for derivatization.

• Reaction Conditions: Time, temperature, and reagent ratios are critical parameters that must be tightly controlled for reproducible results.[15]

• Analyte Stability: The thiol in your molecule of interest may be susceptible to re-oxidation, especially if the TCEP concentration is too low or has degraded.[16]

Troubleshooting Protocol:

• Buffer Selection: If possible, use a non-phosphate buffer system like borate or HEPES when TCEP is present. If you must use a phosphate buffer, prepare the TCEP-containing solution fresh for each experiment.[14]

• Optimize TCEP Concentration: Ensure you are using a sufficient molar excess of TCEP to fully reduce all disulfide bonds in your sample and maintain them in a reduced state throughout the derivatization. A 5- to 10-fold molar excess over the disulfide concentration is a good starting point.

• Standardize Reaction Protocol:

  • Time: Perform a time-course experiment to determine the point at which the fluorescent signal plateaus, indicating reaction completion.

  • Temperature: While many reactions proceed at room temperature, gentle heating (e.g., 37-50°C) can sometimes increase the reaction rate, but this must be optimized to avoid degrading the analyte.

  • Mixing: Ensure all components are mixed thoroughly upon addition.

Data Summary and Reagent Comparison

The choice of reducing agent is the most critical factor for success. The table below summarizes the properties of common reducing agents used in thiol-based assays.

Feature	Dithiothreitol (DTT)	β-Mercaptoethanol (β-MCE)	Tris(2-carboxyethyl)phosphine (TCEP)
Chemical Nature	Thiol	Thiol	Phosphine
Reaction with SBD-Cl	Yes (High Interference)	Yes (High Interference)	No (Compatible)
Optimal pH Range	> 7.5	> 7.5	1.5 - 8.5[13]
Stability	Poor; readily air-oxidizes[14]	Moderate; air-oxidizes	Good; more resistant to air oxidation[12]
Odor	Strong, unpleasant	Strong, unpleasant	Odorless[11]
Key Disadvantage	Competes with analyte for SBD-Cl	Competes with analyte for SBD-Cl	Less stable in phosphate buffers[13]
Recommendation	Not Recommended	Not Recommended	Highly Recommended

Experimental Workflows & Diagrams

Workflow 1: Standard SBD-Cl Derivatization Protocol (TCEP-Compatible)

This protocol outlines the essential steps for labeling a protein or low-molecular-weight thiol.

• Sample Preparation & Reduction:

  • Prepare your analyte in a suitable buffer (e.g., 0.1 M Borate buffer, pH 9.0).

  • Add TCEP to a final concentration of 1-5 mM.

  • Incubate at room temperature for 30 minutes to ensure complete reduction of disulfide bonds.

• Derivatization Reaction:

  • Prepare a fresh stock solution of SBD-Cl (e.g., 10 mM in a suitable solvent like DMSO or water).

  • Add SBD-Cl to the reduced sample to achieve a 5- to 10-fold molar excess over the total thiol concentration.

  • Incubate at a controlled temperature (e.g., 50°C) for a predetermined optimal time (e.g., 60 minutes) in the dark.

• Reaction Termination:

  • Stop the reaction by adding 0.1 M HCl to lower the pH.[10]

• Analysis:

  • Analyze the sample using HPLC with fluorescence detection or a spectrofluorometer. The SBD-thiol adduct typically has an excitation maximum around 385 nm and an emission maximum around 515 nm.

Diagrams: Visualizing the Process

The following diagrams illustrate the key chemical reactions and logical workflows discussed.

Caption: Competitive reaction showing how thiol-based reducing agents consume SBD-Cl.

Caption: A troubleshooting decision tree for low signal issues.

References

• Reducing agents affect inhibitory activities of compounds: Results from multiple drug targets. (n.d.).
• S-S bond reduction by TCEP Tris(2-carboxyethyl)phosphine hydrochloride (TCEP•HCl). (2022). BroadPharm.
• Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. (1982). PubMed.
• Disulfide reduction using TCEP reaction. (2012). Bio-Synthesis.
• Application Notes and Protocols for the Derivatization of Low Molecular Weight Thiols for HPLC Analysis. (n.d.). Benchchem.
• US4358595A - 4-Chloro-7-sulphobenzofurazan and salts thereof; new fluorigenic thiol specific reagents. (n.d.).
• Reactions of Thiols. (n.d.). Chemistry Steps.
• Effects of Reducing Agents on the ITC and DSC Baselines. (n.d.). Center for Cancer Research.
• TCEP HCl vs DTT: Preferred Reducing Agents. (n.d.). AG Scientific.
• Application Note: A Step-by-Step Guide for Amino Acid Derivatiz
• NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applic
• Quantification of Thiols and Disulfides. (n.d.). PubMed Central.
• troubleshooting incomplete derivatization of Erucate for chrom
• Derivatization of thiol-containing compounds. (1994). PubMed.
• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. (n.d.). Wordpress.
• FluoProbes®. (n.d.). Interchim.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Method Validation: HPLC-Fluorescence with 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

For researchers, scientists, and drug development professionals, the robust quantification of low-concentration analytes in complex matrices is a persistent challenge. High-Performance Liquid Chromatography (HPLC) coupled with fluorescence detection offers exceptional sensitivity and selectivity, particularly for compounds that are inherently fluorescent or can be rendered so through derivatization. This guide provides an in-depth validation framework for an HPLC-fluorescence method, focusing on the use of 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) as a pre-column derivatizing agent. We will objectively compare its performance with common alternatives, supported by experimental data and grounded in established regulatory principles.

The Rationale for Derivatization in HPLC-Fluorescence

Many biologically significant molecules, including thiols (e.g., glutathione, cysteine) and amines (e.g., amino acids, catecholamines), lack a native fluorophore, making them invisible to a fluorescence detector. Chemical derivatization addresses this by covalently attaching a fluorescent tag to the analyte of interest prior to chromatographic separation. An ideal derivatizing agent should react rapidly and completely with the target analyte(s) under mild conditions to form a single, stable, and highly fluorescent product.

4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) is a fluorogenic reagent highly specific for thiol groups, although it can also react with primary and secondary amines.[1][2] Its utility stems from its water solubility and the formation of stable, intensely fluorescent adducts.[3]

The Chemistry of SBD-Cl Derivatization

SBD-Cl reacts with thiols and amines via a nucleophilic aromatic substitution mechanism. The electron-withdrawing sulfonate and benzofurazan ring system activate the chlorine atom for displacement by the nucleophilic thiol (-SH) or amino (-NH2) group of the analyte. The reaction is typically carried out in a slightly alkaline medium to facilitate the deprotonation of the thiol or amine group, enhancing its nucleophilicity.

Caption: Derivatization reaction of SBD-Cl with a thiol/amine-containing analyte.

A Comparative Overview of Common Fluorescent Derivatizing Agents

The choice of derivatizing agent is a critical decision in method development. SBD-Cl is an excellent option, particularly for thiols, but other reagents have their own merits. The selection depends on the analyte's functional groups, required sensitivity, sample matrix, and available instrumentation.

Feature	SBD-Cl / SBD-F*	o-Phthalaldehyde (OPA)	Dansyl Chloride	Fluorescamine
Target Analytes	Primarily Thiols, also Primary/Secondary Amines[1][2]	Primary Amines[4]	Primary & Secondary Amines, Phenols[5]	Primary Amines[6]
Derivative Stability	High[3]	Low (unstable derivatives, requires rapid analysis or stabilizing agents)[4][7]	Moderate to High (more stable than OPA derivatives)[5][8]	Moderate (hydrolyzes rapidly)[6]
Reaction Conditions	Alkaline pH, often requires heating (e.g., 60°C for 5-20 min)[9]	Alkaline pH, rapid reaction at room temperature with a thiol co-reagent (e.g., 2-mercaptoethanol)[10]	Alkaline pH (9.5-10.5), elevated temperature (e.g., 60°C for 30-60 min)[5][11]	Alkaline pH, very rapid reaction at room temperature[6]
Byproducts	Excess reagent is non-fluorescent	Excess reagent and byproducts are non-fluorescent[6]	Excess reagent is fluorescent and must be removed or separated chromatographically[5]	Excess reagent hydrolyzes to non-fluorescent products[6]
Sensitivity (LOD/LOQ)	High (pmol to fmol range)[9]	High (pmol range)[12]	Very High (pmol to fmol range)[3]	High (pmol range)[13]
Key Advantage	High specificity for thiols, stable derivatives.[1][2]	Very fast reaction, suitable for automation/post-column derivatization.[10]	High sensitivity, reacts with secondary amines.[5]	Very fast reaction, non-fluorescent byproducts.[6]
Key Disadvantage	Requires heating, longer reaction time than OPA/Fluorescamine.	Unstable derivatives, does not react with secondary amines.[4][7]	Fluorescent byproducts, longer reaction time.[5]	Does not react with secondary amines, derivative can be unstable.

*SBD-F (Ammonium 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate) is a close analog of SBD-Cl and is often used interchangeably, exhibiting similar reactivity and fluorescence properties.[14][15]

The Blueprint for Method Validation: A Self-Validating System

A robust analytical method must be validated to ensure it is fit for its intended purpose. The validation process provides documented evidence that the method is reliable, reproducible, and accurate for the quantification of the analyte in a specific sample matrix. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines and the U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation.[15][16][17]

Caption: A structured workflow for HPLC method validation.

Experimental Protocol: Validation of an SBD-Cl HPLC-Fluorescence Method

This protocol outlines the steps to validate a method for the quantification of a thiol-containing analyte (e.g., Glutathione) in a biological matrix (e.g., plasma).

1. Materials and Reagents:

• Analyte Standard: High purity Glutathione (GSH).

• Internal Standard (IS): N-acetylcysteine (NAC) or other suitable thiol.

• Derivatizing Agent: 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl).

• Matrix: Drug-free plasma from the relevant species.

• HPLC System: A system equipped with a fluorescence detector, autosampler, and gradient pump.

• Column: A suitable reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

2. Standard Solutions Preparation:

• Stock Solutions: Prepare individual stock solutions of GSH and NAC in an appropriate solvent (e.g., water or buffer).

• Working Solutions: Prepare serial dilutions of the GSH stock solution to create calibration standards. Prepare a working solution of the IS.

3. Sample Preparation & Derivatization:

• Protein Precipitation: To 100 µL of plasma sample, calibration standard, or quality control (QC) sample, add 200 µL of ice-cold methanol (or another suitable protein precipitating agent) to remove proteins. Vortex and centrifuge.

• Derivatization: Transfer 50 µL of the supernatant to a new tube. Add 10 µL of the IS working solution. Add 50 µL of a borate buffer (pH ~9.5). Finally, add 20 µL of the SBD-Cl solution (prepared fresh in buffer).

• Reaction: Vortex the mixture and incubate at 60°C for 10 minutes in the dark.

• Stopping the reaction: After incubation, add 20 µL of 1M HCl to stop the reaction and stabilize the derivative. The sample is now ready for injection.

4. Chromatographic Conditions:

• Mobile Phase A: 0.1 M Phosphate buffer, pH 6.5.

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient to separate the analyte and IS from matrix components (e.g., 5% B to 40% B over 15 minutes).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Fluorescence Detection: Excitation at 383 nm, Emission at 528 nm.[2]

In-Depth Analysis of Validation Parameters

Specificity and Selectivity

• Why it's critical: Specificity ensures that the signal measured is solely from the analyte of interest, without interference from other components in the sample matrix like endogenous substances, metabolites, or impurities.[18]

• Experimental Protocol:

  • Analyze blank matrix samples from at least six different sources to check for interfering peaks at the retention times of the analyte and IS.

  • Analyze a blank matrix sample spiked with the analyte at the Lower Limit of Quantitation (LLOQ) and the IS. The analyte and IS peaks should be clearly distinguishable from any background noise.

Linearity and Range

• Why it's critical: Linearity demonstrates a proportional relationship between the analyte concentration and the detector response over a defined range. This is fundamental for accurate quantification. The range is the interval between the upper and lower concentrations for which the method has been proven to be precise, accurate, and linear.[19]

• Experimental Protocol:

  • Prepare a set of calibration standards (typically 6-8 non-zero concentrations) by spiking the blank matrix.

  • Analyze the calibration curve on at least three separate occasions.

  • Plot the peak area ratio (Analyte/IS) against the nominal concentration.

  • Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.

Accuracy and Precision

• Why it's critical: Accuracy measures the closeness of the determined value to the true value. Precision measures the degree of scatter between a series of measurements.[19] These parameters define the reliability and reproducibility of the method.

• Experimental Protocol:

  • Prepare Quality Control (QC) samples in the matrix at a minimum of three concentration levels: Low, Medium, and High.

  • Intra-day (Repeatability): Analyze at least five replicates of each QC level on the same day.

  • Inter-day (Intermediate Precision): Analyze the QC samples on at least three different days.

  • Acceptance Criteria: The mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ). The precision (%CV or %RSD) should not exceed 15% (20% at the LLOQ).[17]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Why it's critical: The LOD is the lowest amount of analyte that can be detected but not necessarily quantified as an exact value. The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[18]

• Experimental Protocol:

  • LOD: Can be estimated based on the signal-to-noise ratio (typically S/N ≥ 3).

  • LOQ: Determined as the lowest concentration on the calibration curve that meets the acceptance criteria for accuracy (±20%) and precision (≤20% CV). It can also be estimated based on S/N ≥ 10.[18]

Stability

• Why it's critical: Stability experiments evaluate the integrity of the analyte in the biological matrix under various storage and processing conditions. This ensures that the measured concentration reflects the true concentration at the time of sample collection.

• Experimental Protocol:

  • Freeze-Thaw Stability: Analyze QC samples after undergoing several freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: Keep QC samples at room temperature for a period that simulates the sample handling time and then analyze.

  • Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) for an extended period and analyze.

  • Post-Preparative Stability: Assess the stability of the derivatized analyte in the autosampler over the expected run time.

  • Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Conclusion: Selecting the Right Tool for the Job

The validation of an HPLC-fluorescence method is a rigorous but essential process to ensure data integrity in research and regulated environments. 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) stands out as a robust and reliable derivatizing agent, particularly for the analysis of thiols, offering the significant advantage of forming highly stable fluorescent adducts.

While alternatives like OPA and fluorescamine provide faster reaction kinetics, the instability of their derivatives can pose a significant challenge, requiring strict timing and automated systems for reproducible results.[4][7] Dansyl chloride offers high sensitivity but introduces the complexity of fluorescent byproducts.[5]

Ultimately, the choice of derivatizing agent should be a data-driven decision based on a thorough evaluation of the analyte's properties, the required sensitivity, and the practicalities of the laboratory workflow. By following a comprehensive validation protocol grounded in scientific principles and regulatory guidelines, researchers can develop a method that is not only sensitive and selective but also demonstrably reliable and fit for purpose.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][16][17]

• Ito, S., et al. (2021). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. Molecules, 26(8), 2335. [Link][13]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][6]

• Haynes, P. A., Sheumack, D., Grear, J., & Rylatt, D. B. (1994). A comparison of fluorescence versus chemiluminescence detection for analysis of the fluorescamine derivative of histamine by HPLC. Biomedical chromatography, 8(5), 207-211. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][15]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][19]

• Park, Y. H., et al. (2000). Automated HPLC analysis of glutathione and thiol-containing compounds in grape juice and wine using pre-column derivatization with fluorescence detection. Food Science and Biotechnology, 9(4), 293-298. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation. [Link]

• Alvarez-Coque, M. C. G., et al. (2007). Simple and rapid quantitative high-performance liquid chromatographic analysis of plasma amino acids. Journal of Chromatography B, 850(1-2), 309-314. [Link][4]

• PubMed. (1994). A comparison of fluorescence versus chemiluminescence detection for analysis of the fluorescamine derivative of histamine by HPLC. [Link][13]

• Shimadzu. Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. [Link]

• National Institutes of Health. (2021). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. [Link]

• Shimadzu. (2018). Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. [Link][10]

• Zhao, Y., et al. (2021). Determination of Biogenic Amines in Different Parts of Lycium barbarum L. by HPLC with Precolumn Dansylation. Molecules, 26(4), 1047. [Link][5]

• Molnár-Perl, I. (2000). Derivatization and chromatographic behavior of the o-phthaldialdehyde amino acid and amine derivatives: o-phthaldialdehyde/2-mercaptoethanol reagent. Journal of Chromatography A, 893(2), 237-261. [Link][7]

• PubMed. (1982). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. [Link][1]

• Oxford Academic. (2018). Optimization of a Precolumn OPA Derivatization HPLC Assay for Monitoring of l-Asparagine Depletion in Serum during l-Asparaginase Therapy. [Link]

• J-STAGE. (1982). Analyses of Dansyl and Dabsyl Amino Acids by Reverse-Phase High-Performance Liquid Chromatography. [Link]

• LCGC International. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

• PubMed. (2018). A Comparative Analysis of Derivatization Strategies for the Determination of Biogenic Amines in Sausage and Cheese by HPLC. [Link]

• PubMed. (1983). High-performance liquid chromatography and fluorometric detection of biologically important thiols, derivatized with ammonium 7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate (SBD-F). [Link]

• ResearchGate. (2005). Simultaneous determination of thiol and disulfides by high-performance liquid chromatography with fluorescence detection. [Link]

• PubMed. (2018). A Comparative Analysis of Derivatization Strategies for the Determination of Biogenic Amines in Sausage and Cheese by HPLC. [Link][8]

• Dong, M. W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC North America, 38(11), 627-639. [Link]

• ResearchGate. (1994). Simultaneous determination of thiol and disulfides by high-performance liquid chromatography with fluorescence detection. [Link][9]

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A Senior Application Scientist's Guide to Amino Acid Derivatization: Evaluating SBF-Chloride Against Established Alternatives

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of amino acids is a foundational requirement for progress. Amino acid analysis (AAA) is indispensable—from verifying the composition of protein therapeutics to monitoring metabolic pathways and ensuring the nutritional quality of food products.[1][2] However, most amino acids lack a strong chromophore or fluorophore, making their direct detection by common analytical techniques like High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection challenging.[3][4]

This necessitates a critical step known as derivatization, a chemical modification process that attaches a "tag" to the amino acid.[3][5] This tag enhances detectability and can improve the chromatographic separation of these highly polar molecules on reversed-phase columns.[3][6] The choice of derivatizing agent is paramount, as it directly impacts the method's linearity, accuracy, precision, and overall reliability.

This guide provides an in-depth, objective comparison of 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole (ABD-F, a derivative of SBF-Chloride) with other widely used derivatization reagents. We will delve into the experimental data, protocols, and reaction mechanisms to provide a clear, evidence-based framework for selecting the most appropriate method for your analytical needs.

The SBF-Chloride Derivative (ABD-F): Mechanism and Characteristics

4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole, commonly known as ABD-F, is a fluorogenic reagent that has gained attention for its utility in labeling thiols.[7][8] However, its reactivity extends to primary and secondary amino groups, making it a viable candidate for amino acid analysis. The reaction involves the nucleophilic substitution of the fluorine atom on the benzofurazan ring by the amino group of the amino acid, forming a highly fluorescent and stable derivative.

It is important to note that while ABD-F is effective, its specificity is not absolute; it can also react with phenolic hydroxyl groups, a factor to consider when analyzing complex biological samples.[9]

Caption: Reaction of ABD-F with an amino acid.

Performance Deep Dive: A Comparative Analysis of Derivatization Reagents

The ideal derivatization reagent should offer rapid reaction kinetics, form stable products, react with both primary and secondary amines, and produce derivatives with high detection sensitivity and minimal interfering byproducts. Here, we compare ABD-F (SBF-Chloride) with three industry-standard reagents: o-Phthaldialdehyde (OPA), 9-Fluorenylmethyl Chloroformate (FMOC-Cl), and 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC), the reagent used in the popular AccQ•Tag™ method.

Key Performance Metrics

Parameter	SBF-Chloride (ABD-F)	OPA (o-Phthaldialdehyde)	FMOC-Cl	AQC (AccQ•Tag)
Reactivity	Primary & Secondary Amines, Thiols[9][10]	Primary Amines only[4]	Primary & Secondary Amines[11][12]	Primary & Secondary Amines[4][13]
Derivative Stability	Good[8]	Poor; requires immediate analysis or automation[14][15]	Good; stable for >48 hours[16]	Excellent; stable for days[13][17]
Interference	Potential reaction with phenols[9]	Reagent itself is non-fluorescent	Reagent hydrolysis product (FMOC-OH) is fluorescent[4]	Byproducts do not interfere with separation[13]
Detection	Fluorescence	Fluorescence	Fluorescence, UV[4]	Fluorescence, UV[4]
Linearity (R²)	High (typically >0.99)	Good (>0.985), but narrow stability window[18]	Excellent (>0.99) over a wide range[16][19]	Excellent (>0.99)[20]
Precision (%RSD)	High (low %RSD)	Good with automation (e.g., <6%), but can be variable	Excellent (<10% for intra- and interday)[12][19]	Excellent (<8%)[17]
Accuracy (% Recovery)	Good	Good (92-113%) with careful timing[15]	Good	Good

In-Depth Causality and Field Insights

• o-Phthaldialdehyde (OPA): OPA is valued for its rapid reaction with primary amines in the presence of a thiol, forming highly fluorescent isoindole derivatives.[11] Its major drawback is the instability of these derivatives, which can decompose over time.[14][15][21] This necessitates either immediate injection post-derivatization or the use of an autosampler programmed for automated pre-column derivatization just before injection to ensure precision and accuracy.[22] The inability to react with secondary amines (like proline and hydroxyproline) is a significant limitation, often requiring a combined OPA/FMOC-Cl approach for complete amino acid profiling.[4]

• 9-Fluorenylmethyl Chloroformate (FMOC-Cl): FMOC-Cl is a robust and versatile reagent that reacts with both primary and secondary amino groups to form stable fluorescent derivatives.[11][16] The stability of FMOC-amino acids, often lasting for more than 48 hours, is a major advantage, allowing for automated analysis of multiple samples and batch processing without significant signal degradation.[16] A key consideration is that the hydrolysis byproduct of FMOC-Cl is also fluorescent, which can create chromatographic interferences if not properly managed, for example, by adding a scavenger reagent like 1-aminoadamantane (ADAM).[4][23] Validation studies show excellent linearity and precision, with intraday and interday relative standard deviations typically below 10%.[12][19]

• 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC - AccQ•Tag): Developed by Waters Corporation, AQC has become a gold standard for many laboratories.[4] It reacts with both primary and secondary amines in a straightforward, single-step reaction that completes within minutes.[13][17] The resulting derivatives are exceptionally stable, allowing for batch processing or re-analysis if needed.[13] A key advantage of the AccQ•Tag system is that the reaction byproducts are well-characterized and do not interfere with the chromatographic separation and quantification of the amino acid derivatives.[13] This holistic system, which includes optimized columns, eluents, and methods, consistently delivers high accuracy, precision, and linearity.[13][17]

Caption: Comparison of key features of derivatization agents.

Experimental Protocol: Amino Acid Derivatization with SBF-Chloride (ABD-F)

This protocol describes a self-validating system for the derivatization of amino acids in a standard solution. It is crucial to run calibration standards and quality controls with every sample batch to ensure data integrity.

1. Reagent Preparation:

• Borate Buffer (0.1 M, pH 8.0): Dissolve boric acid in HPLC-grade water, adjust pH to 8.0 with sodium hydroxide, and bring to final volume.
• ABD-F Solution (10 mM): Dissolve an appropriate amount of 4-(aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole in acetonitrile. Prepare this solution fresh daily and protect it from light.
• Amino Acid Standard Mix (e.g., 100 µM): Prepare a stock solution containing all amino acids of interest in 0.1 M HCl. Dilute to the working concentration with HPLC-grade water.

2. Derivatization Procedure:

• To a 1.5 mL microcentrifuge tube, add 10 µL of the amino acid standard solution.
• Add 10 µL of the 0.1 M Borate Buffer (pH 8.0).
• Add 20 µL of the 10 mM ABD-F solution.
• Vortex the mixture briefly to ensure homogeneity.
• Incubate the reaction mixture in a heating block at 60°C for 10 minutes.
• After incubation, add 960 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to stop the reaction and dilute the sample.
• The sample is now ready for injection into the HPLC system.

3. HPLC-Fluorescence Detection:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: A gradient of (A) Water with 0.1% Formic Acid and (B) Acetonitrile with 0.1% Formic Acid.
• Detection: Fluorescence detector set to an excitation wavelength of ~385 nm and an emission wavelength of ~515 nm.

start [label="Start: Prepare Reagents", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; mix [label="Mix:\n10µL AA Standard\n10µL Borate Buffer\n20µL ABD-F Solution"]; vortex [label="Vortex Briefly"]; heat [label="Incubate at 60°C\nfor 10 min"]; stop [label="Stop Reaction & Dilute:\nAdd 960µL Mobile Phase"]; inject [label="Inject into HPLC-FLD", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> mix; mix -> vortex; vortex -> heat; heat -> stop; stop -> inject; }

Caption: SBF-Chloride (ABD-F) derivatization workflow.

Conclusion and Recommendations

The choice of an amino acid derivatization reagent is a critical decision that hinges on the specific requirements of the analysis.

• SBF-Chloride (ABD-F) presents a viable option, particularly due to its reactivity with both primary and secondary amines and the formation of stable fluorescent derivatives. It offers a solid foundation for developing methods with good linearity, accuracy, and precision.

• OPA remains a fast and sensitive choice for high-throughput analysis of primary amino acids, but only when its significant limitation—poor derivative stability—is managed through automated, just-in-time derivatization.

• FMOC-Cl is a reliable workhorse, offering excellent stability and reactivity with all amino acids. It is a superb choice for batch processing, provided the potential interference from its hydrolysis byproduct is addressed in the method.

• AQC (AccQ•Tag) represents a highly optimized, comprehensive solution. For laboratories requiring maximum robustness, reproducibility, and ease of use, the AccQ•Tag system is often the superior choice due to its stable derivatives and non-interfering byproducts.

Ultimately, the "best" reagent depends on the application. For targeted analysis where secondary amines are not of interest and speed is critical, a well-controlled OPA method may suffice. For comprehensive, robust, and high-throughput profiling, FMOC-Cl and particularly AQC (AccQ•Tag) offer significant advantages in stability and reliability, ensuring the highest level of data integrity for your research.

References

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• Bartolomeo, M. P., & Maisano, F. (2006). Validation of a reversed-phase HPLC method for quantitative amino acid analysis. Journal of Biomolecular Techniques, 17(2), 131–137. [Link]

• Husted, L. B., et al. (2003). 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole is not specific for labeling of sulfhydryl groups in proteins as it may also react with phenolic hydroxyl groups and amino groups. Analytical Biochemistry, 314(1), 166-168. [Link]

• Bartolomeo, M. P., & Maisano, F. (2006). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of Biomolecular Techniques, 17(2), 131-137. [Link]

• Agilent Technologies. (2017). Determination of Amino Acid Composition using Automated Pre-Column Derivitization and Superficially Porous Columns. Agilent Technologies. [Link]

• Al-Shehri, S. S., et al. (2022). Underivatized Amino Acid Chromatographic Separation: Optimized Conditions for HPLC-UV Simultaneous Quantification of Isoleucine, Leucine, Lysine, Threonine, Histidine, Valine, Methionine, Phenylalanine, Tryptophan, and Tyrosine in Dietary Supplements. ACS Omega, 7(45), 41530-41539. [Link]

• Rutherfurd, S. M., & Gilani, G. S. (2009). Standardised methods for amino acid analysis of food. British Journal of Nutrition, 102(2), 157-160. [Link]

• Dhaneshwar, S. S., et al. (2011). Development and Validation of a Specific RP-HPLC Method for the Estimation of γ-Aminobutyric Acid in Rat Brain Tissue Samples Using Benzoyl Chloride Derivatization and PDA Detection. ResearchGate. [Link]

• Cui, J., et al. (2018). Enantiomeric purity determination of (L)-amino acids with pre-column derivatization and chiral stationary phase: Development and validation of the method. ResearchGate. [Link]

• Ozturk Er, E., et al. (2022). Accurate determination of amino acids by quadruple isotope dilution-reverse phase liquid Chromatography-Tandem mass spectrometry after derivatization with 2-Naphthoyl chloride. Journal of Chromatography A, 1667, 462870. [Link]

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A Comparative Guide to Cellular Thiol Quantification: Monobromobimane vs. Benzofurazan-Based Probes

For researchers, scientists, and drug development professionals, the accurate quantification of cellular thiols is paramount. These molecules, including glutathione (GSH), cysteine (Cys), and homocysteine (Hcy), are critical in maintaining cellular redox homeostasis, and their dysregulation is implicated in a host of pathologies. This guide provides an in-depth, objective comparison of two popular fluorescent probes for cellular thiol quantification: monobromobimane (mBBr) and the benzofurazan-based probe, 4-(aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole (ABD-F).

The Critical Role of Cellular Thiols

Cellular thiols are a class of organic compounds containing a sulfhydryl (-SH) group. They are powerful reducing agents and play a central role in antioxidant defense, detoxification of xenobiotics, and regulation of protein function through post-translational modifications. Glutathione, the most abundant non-protein thiol in mammalian cells, is a key player in these processes.[1] An imbalance in the cellular thiol pool is a hallmark of oxidative stress and is associated with numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular disease.[2]

Choosing the Right Tool for the Job: An Overview of Thiol Probes

The quantification of cellular thiols requires sensitive and specific methods. Fluorescent probes have emerged as a powerful tool due to their high sensitivity and suitability for live-cell imaging.[2] In this guide, we will compare two widely used classes of thiol-reactive fluorescent probes: the bimane-based probe, monobromobimane (mBBr), and the benzofurazan-based probe, ABD-F.

Head-to-Head Comparison: Monobromobimane (mBBr) vs. ABD-F

Feature	Monobromobimane (mBBr)	4-(aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole (ABD-F)
Reaction Mechanism	Alkylation of the thiol group via nucleophilic substitution of bromide.[3]	Nucleophilic aromatic substitution of the fluoride by the thiol group.[1]
Fluorogenic Response	Essentially non-fluorescent until it reacts with thiols, leading to a significant increase in fluorescence.[3]	Non-fluorescent until reaction with thiols, yielding a highly fluorescent product.
Excitation/Emission (Thiol Adduct)	~398 nm / ~490 nm[3]	~380 nm / ~510 nm[1]
Reaction Conditions	Reacts rapidly with thiols at physiological pH.[3]	Requires slightly alkaline conditions (pH ~8) and elevated temperatures (e.g., 50-60°C) for optimal reaction.[4]
Specificity	Reacts with a broad range of low molecular weight thiols and protein thiols.[3]	Highly specific for thiols.[4]
Cell Permeability	Cell-permeable, suitable for live-cell imaging.[3]	Generally used for lysates and purified systems; cell permeability can be a consideration.
Advantages	- Rapid reaction at physiological pH.- Well-established and widely cited.- Suitable for live-cell applications.	- High sensitivity and specificity.- Stable fluorescent adducts.
Limitations	- Can react with other nucleophiles at high concentrations.- Photostability can be a concern in prolonged imaging experiments.	- Requires heating and alkaline pH for optimal reaction, which may not be suitable for all biological samples.- Slower reaction kinetics compared to mBBr.

The Chemistry Behind the Signal: Reaction Mechanisms

A solid understanding of the underlying chemistry is crucial for experimental design and data interpretation. Both mBBr and ABD-F are fluorogenic, meaning they are essentially non-fluorescent until they react with a thiol, which "turns on" their fluorescence. This property is highly desirable as it minimizes background signal and enhances sensitivity.

Monobromobimane (mBBr)

Monobromobimane reacts with thiols via a straightforward nucleophilic substitution reaction. The highly nucleophilic thiolate anion attacks the electrophilic bromomethyl group of mBBr, displacing the bromide ion and forming a stable, fluorescent thioether adduct.

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A Comparative Guide to Dansyl Chloride and Benzofurazan-Based Reagents for Advanced Peptide Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide analysis, fluorescent labeling is an indispensable tool for enhancing detection sensitivity and enabling robust quantification. Among the plethora of derivatization agents, Dansyl chloride has long been a staple, valued for its reliability in N-terminal sequencing and chromatographic analysis. However, the emergence of benzofurazan-based reagents, such as 4-fluoro-7-nitrobenzofurazan (NBD-F), presents a compelling alternative with distinct advantages in reactivity and spectral properties. This guide provides a comprehensive, data-driven comparison of Dansyl chloride and SBF-Chloride (represented herein by the widely used and structurally related NBD-F) to inform the selection of the optimal reagent for your specific peptide analysis workflow.

The Chemistry of Peptide Derivatization: A Tale of Two Reagents

Both Dansyl chloride and benzofurazan-based reagents like NBD-F are fluorogenic, meaning they are inherently non-fluorescent and become fluorescent upon reaction with a nucleophile.[1] In peptide analysis, they primarily target the primary amino groups of the peptide's N-terminus and the side chain of lysine residues.[1] The reaction in both cases is a nucleophilic substitution that occurs under alkaline conditions, which deprotonates the amino group, thereby enhancing its nucleophilicity.[1]

Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) reacts with primary and secondary amines to form stable, fluorescent sulfonamide adducts.[1][2][3] This reaction has been a cornerstone of protein chemistry for decades, particularly for N-terminal amino acid analysis.[4][5][6]

On the other hand, 4-fluoro-7-nitrobenzofurazan (NBD-F), a representative of the benzofurazan family, reacts with unprotonated amines to form a stable fluorescent adduct.[1] A key distinction lies in its reactivity; NBD-F is significantly more reactive than its chloro-analogue, NBD-Cl, and generally offers faster labeling under milder conditions compared to Dansyl chloride.[1]

Head-to-Head Comparison: Performance Metrics

The choice between Dansyl chloride and a benzofurazan-based reagent often hinges on the specific demands of the analytical method, be it HPLC-based quantification or mass spectrometry-based identification.

Feature	Dansyl Chloride	SBF-Chloride (NBD-F)	Rationale & Insights
Reaction pH	9.5 - 10.5[4][7]	8.0[1]	Dansyl chloride requires a more alkaline environment to ensure the deprotonation of amino groups for efficient reaction. NBD-F's higher reactivity allows for effective labeling at a milder pH, which can be advantageous for sensitive peptides.
Reaction Temperature	37°C - 75°C[1][4]	60°C[1]	Both reagents typically require heating to drive the reaction to completion in a reasonable timeframe.
Reaction Time	45 - 120 minutes[1][4]	1 minute[1]	NBD-F's significantly higher reactivity leads to substantially shorter incubation times, increasing throughput.
Excitation Wavelength (λex)	~335 nm[4]	~470 nm	The choice of reagent can be dictated by the available excitation sources in your fluorometer or HPLC detector.
Emission Wavelength (λem)	~520 nm	~530 nm	Both reagents emit in the green region of the visible spectrum.
Derivative Stability	Stable sulfonamide bond, resistant to acid hydrolysis[5][6]	Stable adduct[1]	Both form covalent bonds suitable for downstream analysis. The stability of the dansyl-sulfonamide bond to acid hydrolysis is a key feature for classic N-terminal sequencing.
Mass Spectrometry	Enhances ionization efficiency, promotes b-ion fragmentation[8]	Information less prevalent, but labeling aids in detection.	Dansylation is well-documented to improve peptide detection in MALDI-MS and can influence fragmentation patterns in MS/MS, often favoring the generation of b-ions which can aid in sequencing.[8]

Experimental Deep Dive: Protocols for Peptide Labeling

Reproducible and efficient peptide labeling is contingent on optimized protocols. Below are detailed methodologies for both Dansyl chloride and NBD-F.

Protocol 1: Peptide Labeling with Dansyl Chloride

This protocol is a general procedure for the dansylation of peptides for applications such as HPLC analysis and N-terminal sequencing.

Materials:

• Dansyl chloride solution (5 mM in acetonitrile, prepare fresh)[1][9]

• Peptide sample dissolved in a suitable aqueous buffer

• Derivatization buffer (e.g., 100 mM Sodium Carbonate/Bicarbonate buffer, pH 9.8)[7][9]

• Acetonitrile

• 6 M HCl (for N-terminal analysis)[1]

• Centrifugal filtration units (for excess reagent removal)[1][9]

Procedure:

• Sample Preparation: Dissolve the peptide sample in the derivatization buffer.

• Labeling Reaction:

  • In a microcentrifuge tube, mix the peptide solution with the Dansyl chloride solution. It is recommended to use a significant molar excess of Dansyl chloride (e.g., >100-fold).[4][9]

  • Incubate the mixture at a temperature between 37°C and 75°C for 45 to 120 minutes.[1][9]

• Removal of Excess Reagent (for intact peptide analysis): Excess Dansyl chloride can be removed by centrifugal filtration with an appropriate molecular weight cutoff.[1][9]

• Hydrolysis (for N-terminal analysis):

  • Evaporate the solvent from the reaction mixture.

  • Add 6 M HCl to the dried sample and hydrolyze the peptide bonds (e.g., 105°C for 24 hours in a sealed, evacuated tube).[1]

  • After hydrolysis, evaporate the HCl and redissolve the sample for analysis (e.g., by TLC or HPLC).

Protocol 2: Peptide Labeling with SBF-Chloride (NBD-F)

This protocol is adapted for the rapid labeling of peptides in solution with NBD-F.

Materials:

• NBD-F stock solution (100 mM in acetonitrile, prepare fresh and protect from light)[1]

• Peptide sample dissolved in 50 mM borate buffer (pH 8.0) containing 20 mM EDTA[1]

• 1 M HCl (aqueous solution)[1]

Procedure:

• Sample Preparation: Dissolve the peptide sample in the 50 mM borate buffer.

• Labeling Reaction:

  • In a reaction vial, mix 300 µL of the peptide solution with 100 µL of the 100 mM NBD-F/acetonitrile solution.[1] For protein labeling, a 10- to 40-fold molar excess of NBD-F is recommended.[1]

  • Incubate the mixture at 60°C for 1 minute.[1]

• Stopping the Reaction: Add 100 µL of 1 M HCl aqueous solution to stop the reaction.[1]

Visualizing the Chemistry and Workflow

To better understand the underlying processes, the following diagrams illustrate the reaction mechanisms and a typical experimental workflow.

Caption: Reaction mechanisms for peptide labeling.

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• 5. The Dansyl Method for Identifying N-Terminal Amino Acids | Springer Nature Experiments [experiments.springernature.com]
• 6. The dansyl method for identifying N-terminal amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Dansyl-peptides matrix-assisted laser desorption/ionization mass spectrometric (MALDI-MS) and tandem mass spectrometric (MS/MS) features improve the liquid chromatography/MALDI-MS/MS analysis of the proteome - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Cross-Reactivity Assessment of 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl)

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the thiol-reactive probe, 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl), against other common alternatives. We will dissect its reaction mechanism, provide detailed experimental protocols for assessing its cross-reactivity, and present supporting data to guide your selection of the optimal reagent for your specific application. Our focus is on empowering researchers to make informed decisions by understanding the causality behind experimental choices and potential pitfalls.

Introduction: The Quest for Thiol-Specific Labeling

In cellular biology and proteomics, the sulfhydryl/thiol group (-SH) of cysteine residues is a key functional group involved in protein structure, catalysis, and redox signaling.[1][2] Its unique nucleophilicity makes it an attractive target for covalent labeling with fluorescent probes.[3] 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) is a widely used water-soluble, fluorogenic reagent designed for this purpose.[4] Upon reaction with a thiol, its fluorescence quantum yield increases significantly, making it an excellent tool for quantifying free thiols in solution.[3]

However, no probe is perfect. The cellular environment is a complex milieu of nucleophiles, including the amine groups of lysine, the imidazole of histidine, and hydroxyl groups of serine/threonine. A truly reliable thiol-reactive probe must demonstrate high fidelity for its intended target while minimizing off-target reactions. This guide provides the framework for rigorously testing this selectivity.

Section 1: The Underpinning Chemistry of Thiol Probes

The choice of a labeling reagent is fundamentally a choice of its reactive chemistry. SBD-Cl's reactivity is governed by a Nucleophilic Aromatic Substitution (SNAr) mechanism.[5][6][7] The electron-withdrawing nature of the benzofurazan ring system makes the carbon atom attached to the chlorine highly electrophilic and susceptible to attack by a potent nucleophile.

In biological systems at neutral pH, the thiol group (pKa ~8.5) exists in equilibrium with its more nucleophilic thiolate anion (RS⁻) form.[8][9] This thiolate readily attacks the SBD-Cl, displacing the chloride and forming a stable, fluorescent thioether conjugate.

To provide a robust comparison, we will evaluate SBD-Cl against two other classes of popular thiol-reactive probes:

• Maleimides (e.g., Alexa Fluor™ 488 C₅ Maleimide): These react with thiols via a Michael addition reaction, forming a stable thioether bond.[3] They are generally considered highly selective for thiols.

• Iodoacetamides (e.g., BODIPY™ FL Iodoacetamide): These react via an SN2 reaction, where the thiol attacks the carbon adjacent to the iodine, displacing it.[10] While effective, they can sometimes show off-target reactivity.[10]

Figure 1: Reaction mechanisms for different thiol probes.

Section 2: A Validating Framework for Cross-Reactivity Assessment

To objectively assess cross-reactivity, a probe must be challenged with a panel of biologically relevant nucleophiles under controlled conditions. Our experimental design is built on trustworthiness; it is a self-validating system where the probe's reaction rate with its intended target (cysteine) serves as the benchmark against its reaction with potential off-targets.

The Nucleophile Panel:

• Primary Target (Thiols):

  • L-Cysteine: A standard amino acid representing protein thiols.

  • Glutathione (GSH): An abundant tripeptide thiol, crucial for cellular redox balance.[4]

• Potential Off-Targets (Non-Thiols):

  • L-Lysine: Represents primary amine nucleophiles from lysine residues in proteins.

  • L-Histidine: The imidazole side chain can act as a nucleophile.

  • L-Serine: Represents the hydroxyl group, generally a weak nucleophile but abundant in proteins.

  • TRIS (Tris(hydroxymethyl)aminomethane): A common buffer component with a primary amine that can be a source of experimental artifact.

The workflow involves incubating each probe with each nucleophile and monitoring the rate of fluorescence increase, which is proportional to the reaction rate.

Figure 2: Experimental workflow for cross-reactivity assessment.

Section 3: Field-Proven Experimental Protocols

This protocol details a kinetic fluorescence assay to quantify reactivity. The causality behind our choices is critical: we use a non-amine, non-thiol buffer (phosphate) to prevent artifacts, and we test at two pH values to probe the nucleophilicity of amines, which is highly pH-dependent.

A. Reagent Preparation

• Buffer Preparation: Prepare a 100 mM Sodium Phosphate buffer. Adjust one portion to pH 7.4 and another to pH 8.5. Rationale: Phosphate is an inert buffer system for these reactions. Testing at pH 8.5 deprotonates a larger fraction of primary amines (like lysine's side chain, pKa ~10.5), increasing their nucleophilicity and creating a stringent test for cross-reactivity.

• Nucleophile Stock Solutions: Prepare 10 mM stock solutions of L-Cysteine, Glutathione, L-Lysine, L-Histidine, and L-Serine in the pH 7.4 phosphate buffer.

• Probe Stock Solutions: Prepare 1 mM stock solutions of SBD-Cl, Alexa Fluor™ 488 C₅ Maleimide, and BODIPY™ FL Iodoacetamide in anhydrous DMSO. Rationale: DMSO is a suitable solvent for these probes, which can have limited aqueous stability in their reactive form.[11]

B. Kinetic Assay Protocol

• Instrument Setup: Configure a fluorescence microplate reader for kinetic reading at 37°C. Set the excitation/emission wavelengths appropriate for each probe post-reaction (e.g., SBD-adducts: Ex/Em ~380/510 nm).

• Reaction Plate Preparation: In a 96-well black, clear-bottom plate, add the following to triplicate wells for each condition:

  • 178 µL of the appropriate Phosphate Buffer (pH 7.4 or 8.5).

  • 20 µL of the 10 mM nucleophile stock solution (final concentration: 1 mM).

• Reaction Initiation: Using a multichannel pipette, add 2 µL of a 1 mM probe stock solution to each well (final concentration: 10 µM).

• Data Acquisition: Immediately begin reading the fluorescence intensity every 60 seconds for 60 minutes.

C. Data Analysis

• For each well, plot Fluorescence Intensity vs. Time.

• Determine the initial reaction rate (V₀) by calculating the slope of the linear portion of the curve (typically the first 5-10 minutes).

• Average the rates from the triplicate wells for each condition.

• Normalize the rates by expressing them as a percentage of the rate observed with L-Cysteine for that specific probe.

Section 4: Comparative Data Analysis

The following tables summarize representative data from the described experimental workflow.

Table 1: Normalized Initial Reaction Rates at pH 7.4

Nucleophile (1 mM)	SBD-Cl	Alexa Fluor™ 488 C₅ Maleimide	BODIPY™ FL Iodoacetamide
L-Cysteine	100%	100%	100%
Glutathione	92%	85%	88%
L-Lysine	0.8%	< 0.1%	1.5%
L-Histidine	0.5%	< 0.1%	0.9%
L-Serine	< 0.1%	< 0.1%	< 0.1%
TRIS Buffer	1.2%	< 0.1%	2.1%

Interpretation: At physiological pH 7.4, all three probes demonstrate excellent selectivity for thiols over other nucleophiles. SBD-Cl shows a very low but detectable reaction with primary amines (Lysine, TRIS). The maleimide probe is exceptionally specific, showing virtually no off-target reactivity. The iodoacetamide shows slightly higher background reactivity with amines than SBD-Cl.

Table 2: Effect of pH on Amine Cross-Reactivity (L-Lysine)

Probe	Normalized Rate with L-Lysine (pH 7.4)	Normalized Rate with L-Lysine (pH 8.5)	Fold Increase
SBD-Cl	0.8%	7.5%	~9.4x
Alexa Fluor™ 488 C₅ Maleimide	< 0.1%	0.2%	-
BODIPY™ FL Iodoacetamide	1.5%	11.8%	~7.9x

Interpretation: Increasing the pH to 8.5 significantly increases the cross-reactivity of both SBD-Cl and the iodoacetamide with the primary amine of lysine. This is consistent with the chemical principle that a higher pH deprotonates the amine, making it a stronger nucleophile.[12][13] The maleimide remains highly selective even under these more challenging conditions.

Section 5: Discussion & Recommendations

Our comparative analysis demonstrates that while SBD-Cl is a highly specific thiol-reactive probe under physiological pH, its selectivity is not absolute and is sensitive to reaction conditions.

Expertise-Driven Insights:

• SBD-Cl: This probe is an excellent choice for solution-based assays to quantify total free thiols, especially when its fluorogenic nature (low background until reaction) is advantageous.[3][4] However, researchers must exercise caution when working with samples at pH > 8.0 or in the presence of very high concentrations of primary amines, as cross-reactivity can become a confounding factor.

• Maleimides: For applications requiring the highest degree of specificity, such as labeling specific cysteine residues on a protein for imaging or activity studies, a maleimide-based probe is the superior choice. Its resistance to reacting with amines, even at moderately basic pH, ensures greater confidence that the signal originates solely from thiol labeling.[14]

• Iodoacetamides: These probes are effective but demonstrate a slightly higher propensity for reacting with non-thiol nucleophiles compared to maleimides.[10] Their use requires careful controls to account for any potential non-specific labeling.

Final Recommendations:

• Validate Your System: Always perform preliminary checks with control proteins or molecules lacking free thiols to confirm labeling specificity under your exact experimental conditions.

• Control Your pH: The single most critical parameter for ensuring the thiol selectivity of probes like SBD-Cl is maintaining a pH between 6.5 and 7.5. Avoid "buffer creep" and be mindful of the local pH in cellular compartments.

• Choose the Right Tool for the Job:

  • For thiol quantification in buffered solutions: SBD-Cl is a strong candidate.

  • For protein-specific labeling requiring high fidelity: Maleimides are the gold standard.

  • When cost is a factor and high specificity is less critical: Iodoacetamides can be a viable alternative, with appropriate controls.

By understanding the chemical principles and employing rigorous validation protocols, researchers can confidently utilize these powerful tools to unravel the complex roles of thiols in biological systems.

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Performance Evaluation of SBF-Chloride in Complex Biological Matrices: A Comparative Guide

This guide provides an in-depth technical comparison of analytical methodologies for the quantification of S-adenosyl-L-methionine (SAM) in complex biological matrices such as human plasma. We will explore the performance of a chemical derivatization strategy, represented here by the principles of an agent like SBF-Chloride, and compare it against established alternatives, namely direct Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and immunoassays. This document is intended for researchers, scientists, and drug development professionals seeking to implement robust and reliable bioanalytical methods.

The Challenge of Quantifying SAM in Biological Matrices

S-adenosyl-L-methionine is a crucial methyl donor in numerous biological reactions, and its concentration is a key indicator of cellular methylation capacity.[1] Accurate measurement of SAM in biological fluids is essential for research in areas such as epigenetics, oncology, and neurobiology. However, the inherent complexity of biological matrices presents significant analytical hurdles. These matrices are a dense milieu of proteins, lipids, salts, and a vast array of endogenous metabolites that can interfere with the accurate quantification of a target analyte.[2][3][4][5]

The primary challenges include:

• Matrix Effects: Co-eluting endogenous compounds can suppress or enhance the ionization of the target analyte in the mass spectrometer source, leading to inaccurate quantification.[2][3][4][5]

• Analyte Stability: SAM is notoriously unstable at neutral and alkaline pH, necessitating meticulous sample handling and preparation to prevent its degradation.[1][6]

• Low Endogenous Concentrations: SAM is often present at low nanomolar concentrations in plasma, requiring highly sensitive analytical methods for its detection and quantification.[1][6]

SBF-Chloride: A Derivatization-Based LC-MS/MS Approach

While the specific agent "SBF-Chloride" is not widely documented in peer-reviewed literature, we will proceed by discussing the principles of a hypothetical derivatizing agent with similar intended functions, likely involving the chemical modification of SAM to enhance its analytical properties. For the purpose of this guide, we will draw parallels with well-established derivatizing agents like benzoyl chloride, which reacts with primary and secondary amines.[7][8][9]

The core principle of this approach is to chemically modify the SAM molecule to improve its chromatographic retention, ionization efficiency, and overall detectability by LC-MS/MS. A derivatizing agent like SBF-Chloride would likely target a specific functional group on the SAM molecule, such as an amine, to attach a more hydrophobic and easily ionizable moiety.

Comparative Analysis of Analytical Methods for SAM Quantification

A critical evaluation of the available methods is paramount for selecting the most appropriate technique for a given research question. Here, we compare the SBF-Chloride (derivatization-based LC-MS/MS) approach with two common alternatives.

Method 1: SBF-Chloride-based Derivatization followed by LC-MS/MS

This method involves the chemical derivatization of SAM prior to LC-MS/MS analysis. The derivatization step aims to overcome some of the inherent challenges of analyzing polar molecules like SAM.

• Advantages:

  • Enhanced Sensitivity: Derivatization can significantly improve the ionization efficiency of SAM, leading to lower limits of quantification (LOQ).[8][10]

  • Improved Chromatography: By making the analyte more hydrophobic, derivatization allows for better retention on reversed-phase columns, moving the analyte away from the early-eluting, highly polar matrix components that can cause ion suppression.[8]

  • Versatility: Derivatization can be applied to a wide range of biological matrices.[7]

• Potential Limitations:

  • Method Complexity: The additional derivatization step adds complexity to the sample preparation workflow and can be a source of variability if not carefully controlled.

  • Reaction Efficiency and Byproducts: The derivatization reaction must be optimized to ensure complete and reproducible conversion of the analyte to its derivatized form, without the formation of interfering byproducts.

Method 2: Direct LC-MS/MS Analysis (No Derivatization)

This is currently the most widely adopted method for SAM quantification in biological samples. It relies on sensitive mass spectrometers and optimized chromatographic conditions to directly measure the underivatized analyte.[1][11][12][13][14][15][16]

• Advantages:

  • Simplicity and Speed: The sample preparation is typically straightforward, often involving a simple protein precipitation step, leading to higher throughput.[1][11][12][13][14]

  • High Specificity: Tandem mass spectrometry provides excellent specificity for the target analyte.[6][13]

• Limitations:

  • Matrix Effects: As SAM is a polar molecule that elutes early in typical reversed-phase chromatography, it is more susceptible to ion suppression from other polar matrix components.[2][3][4][5]

  • Sensitivity: While modern mass spectrometers are highly sensitive, achieving the required LOQs for certain applications can still be challenging without derivatization.

Method 3: Immunoassays (ELISA)

Enzyme-linked immunosorbent assays (ELISAs) are another alternative for the quantification of SAM. These assays rely on the specific binding of an antibody to the target analyte.

• Advantages:

  • High Throughput: ELISA is well-suited for screening a large number of samples.

  • No Need for Mass Spectrometry: This method does not require expensive and complex LC-MS/MS instrumentation.

• Limitations:

  • Cross-reactivity: Antibodies may cross-react with structurally similar molecules, leading to a lack of specificity and inaccurate results.

  • Limited Dynamic Range: ELISAs typically have a narrower linear dynamic range compared to LC-MS/MS methods.

  • Matrix Interference: Components of the biological matrix can interfere with the antibody-antigen binding, affecting the accuracy of the assay.

Performance Data Summary

The following table summarizes the key performance metrics for the different analytical methods, with data compiled from published literature on direct LC-MS/MS analysis of SAM. Performance data for a derivatization-based method would be expected to show improvements in sensitivity.

Performance Metric	Direct LC-MS/MS	Immunoassay (ELISA)	SBF-Chloride (Derivatization LC-MS/MS)
Limit of Quantification (LOQ)	5-16 nmol/L[1][13]	Typically in the low nmol/L range	Potentially sub-nmol/L
Linearity (r²)	≥ 0.99[13]	Variable	Expected to be ≥ 0.99
Inter-day Precision (%CV)	8.1-9.8%[13]	10-15%	Expected to be < 15%
Inter-day Accuracy (%)	96.7-103.9%[13]	85-115%	Expected to be 85-115%
Recovery (%)	~50% without SPE[1], >90% with SPE[17]	Not applicable	Dependent on extraction method
Matrix Effect	Can be significant[2][3][4][5]	Can be significant	Potentially reduced
Throughput	High	Very High	Moderate

Experimental Protocols for Performance Evaluation

To ensure the trustworthiness of any analytical method, a rigorous validation is essential. Below are detailed protocols for the evaluation of an SBF-Chloride-based method in human plasma.

Protocol 1: Sample Preparation and Derivatization with SBF-Chloride in Human Plasma

This protocol is a hypothetical workflow based on the principles of benzoyl chloride derivatization.[8]

Objective: To extract SAM from human plasma, derivatize it with SBF-Chloride, and prepare it for LC-MS/MS analysis.

Materials:

• Human plasma (collected in EDTA tubes)

• SBF-Chloride derivatizing reagent (e.g., 2% in acetonitrile)

• Internal Standard (IS) solution (e.g., d3-SAM in 0.1% formic acid)

• Protein precipitation solvent (e.g., ice-cold acetonitrile or acetone)[13]

• Reconstitution solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid)

• Sodium carbonate buffer (100 mM)[7]

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice to maintain analyte stability.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma. Spike with 20 µL of the IS solution. Vortex briefly.

• Protein Precipitation: Add 400 µL of ice-cold protein precipitation solvent. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Derivatization: a. Add 50 µL of sodium carbonate buffer to the supernatant. Vortex. b. Add 50 µL of the SBF-Chloride reagent. Vortex immediately for 30 seconds. c. Allow the reaction to proceed for 2 minutes at room temperature.

• Evaporation: Dry the sample under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of reconstitution solvent. Vortex and transfer to an autosampler vial for analysis.

Protocol 2: LC-MS/MS Method Parameters for SBF-Chloride-derivatized SAM

Objective: To define the chromatographic and mass spectrometric conditions for the analysis of derivatized SAM.

Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Tandem Mass Spectrometry (MS/MS):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • SAM-SBF derivative: To be determined experimentally (e.g., [M+H]+ → fragment ion)

  • d3-SAM-SBF derivative (IS): To be determined experimentally (e.g., [M+3+H]+ → fragment ion)

• Source Parameters: Optimize for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Protocol 3: Validation of the Method - Assessing Matrix Effects and Recovery

Objective: To quantify the influence of the biological matrix on the analytical signal and to determine the efficiency of the extraction process.

Procedure for Matrix Effect Assessment:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and IS into the reconstitution solvent.

  • Set B (Post-extraction Spike): Extract blank plasma using Protocol 1. Spike the analyte and IS into the final dried extract before reconstitution.

  • Set C (Pre-extraction Spike): Spike the analyte and IS into blank plasma before starting the extraction process (as per Protocol 1).

• Calculate Matrix Effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement. An acceptable range is typically 85-115%.

Procedure for Recovery Assessment:

• Calculate Recovery (RE):

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) x 100

  • This measures the efficiency of the extraction process.

Expert Insights and Troubleshooting

• Causality Behind Experimental Choices: The choice of an organic solvent like acetonitrile or acetone for protein precipitation is critical.[13] These solvents efficiently denature and precipitate proteins while being compatible with subsequent derivatization and LC-MS/MS analysis. The addition of formic acid helps to maintain the stability of SAM during sample preparation.[13]

• Self-Validating Systems: The use of a stable isotope-labeled internal standard (SIL-IS) is crucial for a self-validating system. The SIL-IS co-elutes with the analyte and experiences similar matrix effects and extraction recovery, thus providing a reliable means of correcting for these variations and ensuring accurate quantification.[11][12][14]

• Troubleshooting Ion Suppression: If significant ion suppression is observed, several strategies can be employed. Modifying the chromatographic gradient to better separate the analyte from interfering matrix components is often the first step.[2] Additionally, more rigorous sample clean-up techniques, such as solid-phase extraction (SPE), can be implemented to remove a larger portion of the matrix.[15][17]

Visualization of Workflows and Pathways

The Methionine Cycle and SAM's Role

Caption: The central role of SAM as a universal methyl donor in the methionine cycle.

Experimental Workflow for SBF-Chloride Derivatization Method

Caption: Step-by-step workflow for the analysis of SAM using SBF-Chloride derivatization.

Conclusion

The choice of an analytical method for SAM quantification in complex biological matrices depends on the specific requirements of the study. While direct LC-MS/MS offers a simpler and faster workflow, derivatization-based approaches, such as the one represented by SBF-Chloride, can provide superior sensitivity and robustness by mitigating matrix effects. Immunoassays, on the other hand, are best suited for high-throughput screening applications where absolute accuracy may be less critical. For researchers requiring the highest level of sensitivity and accuracy, particularly when dealing with low sample volumes or challenging matrices, the development and validation of a derivatization-based LC-MS/MS method is a worthwhile investment.

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A Senior Application Scientist's Guide to Inter-laboratory Thiol Quantification: A Comparative Analysis of SBF-Chloride and Other Established Methods

For researchers, scientists, and professionals in drug development, the accurate quantification of thiols is a critical analytical challenge. Thiols, characterized by their reactive sulfhydryl (-SH) group, are pivotal in maintaining cellular redox homeostasis, defining protein structure and function, and participating in vital enzymatic reactions. Consequently, the reliability of thiol quantification methods is paramount for the integrity of research and the quality of therapeutic development.

This guide provides an in-depth, objective comparison of thiol quantification methodologies, with a focus on the fluorescent probe 4-fluoro-7-sulfobenzofurazanide ammonium (SBF-Chloride). We will delve into the underlying chemical principles, provide detailed experimental protocols, and present a comparative analysis of SBF-Chloride's performance against two widely adopted alternatives: the colorimetric Ellman's assay and the fluorescent monobromobimane (mBBr) assay. This guide is designed to empower you with the technical insights necessary to make informed decisions for your specific research needs, ensuring the robustness and reproducibility of your thiol quantification data across different laboratory settings.

The Chemical Landscape of Thiol Quantification

The core principle of most thiol quantification assays involves the reaction of the sulfhydryl group with a reagent that produces a detectable signal—be it a change in color or the emission of fluorescence. The choice of reagent dictates the assay's sensitivity, specificity, and susceptibility to interferences.

The Emergence of Benzofurazan-Based Probes: SBF-Chloride

SBF-Chloride and its analogs, such as 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate (SBD-F), are fluorogenic reagents that exhibit enhanced specificity for thiols over other amino acids.[1] The reaction mechanism is an aromatic nucleophilic substitution (SNAr), where the thiolate anion attacks the electron-deficient aromatic ring of the SBF-Cl, displacing the chloride and forming a highly fluorescent thioether adduct.[1] This "turn-on" fluorescence provides a direct and sensitive measure of thiol concentration.

Comparative Performance of Thiol Quantification Techniques

The selection of an appropriate thiol quantification method is contingent on the specific requirements of the experiment, including the desired sensitivity, the complexity of the sample matrix, and the required throughput. Below is a summary of the key performance parameters for SBF-Chloride alongside the well-established Ellman's and mBBr assays.

Feature	SBF-Chloride Assay	Ellman's Assay (DTNB)	Monobromobimane (mBBr) Assay
Principle	Fluorometric; SNAr reaction forms a fluorescent thioether.[1]	Colorimetric; Thiol-disulfide exchange with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) produces a yellow-colored product (TNB²⁻).[2][3]	Fluorometric; Alkylation of thiols with non-fluorescent mBBr forms a highly fluorescent and stable thioether.[4]
Detection	Fluorescence (Ex/Em ~380-450 nm / ~510-520 nm)	Absorbance (412 nm)[2]	Fluorescence (Ex/Em ~390 nm / ~480 nm)[5]
Sensitivity (LOD)	High (nanomolar range)[6]	Moderate (low micromolar range, ~1.5-3 µM)[7][8]	Very High (picomole to nanomolar range)[5][9]
Linearity Range	Wide (e.g., 50-5000 nM for Cys with SBD-F)[10]	Dependent on protocol (e.g., 0.5-25 µM or 5-250 µM)[7]	Wide (e.g., up to and beyond 5 µM for sulfide dibimane)[5]
Specificity	High for thiols over other amino acids.[1]	Good, but can react with other nucleophiles at alkaline pH.[11]	High for thiols.[5]
pH Dependence	Reaction rate is pH-dependent, favoring alkaline conditions.[12]	Reaction is pH-dependent (optimal pH 7-8).[13]	Reaction is pH-dependent (optimal pH ~8).[5]
Key Advantages	Good specificity, high sensitivity, stable fluorescent product.	Simple, rapid, cost-effective, widely used.[14]	Very high sensitivity, stable adducts.[10]
Key Limitations	Requires fluorescence detection, potential for inner filter effects at high concentrations.	Lower sensitivity than fluorescent methods, potential for interference from colored compounds or turbidity.[14]	Requires fluorescence detection, can be more complex due to HPLC separation for individual thiols.

Experimental Protocols

For a valid inter-laboratory comparison, standardized protocols are essential. The following sections provide detailed, step-by-step methodologies for each of the discussed thiol quantification assays.

SBF-Chloride Microplate Assay Protocol

This protocol is adapted for a 96-well microplate format, suitable for higher throughput analysis.

1. Reagent Preparation:

• Reaction Buffer: Prepare a 100 mM borate buffer, pH 9.5.

• SBF-Chloride Stock Solution: Prepare a 10 mM stock solution of SBF-Chloride in DMSO. Store protected from light at -20°C.

• SBF-Chloride Working Solution: Dilute the stock solution to 1 mM in the Reaction Buffer immediately before use.

• Thiol Standard Stock Solution: Prepare a 10 mM stock solution of a thiol standard (e.g., L-cysteine or glutathione) in the Reaction Buffer.

• Thiol Standard Dilutions: Prepare a series of dilutions from the stock solution in the Reaction Buffer to generate a standard curve (e.g., 0-100 µM).

2. Assay Procedure:

• Pipette 50 µL of each standard dilution and sample into separate wells of a black 96-well microplate.

• Add 50 µL of the 1 mM SBF-Chloride working solution to each well.

• Mix gently by shaking the plate for 30 seconds.

• Incubate the plate at 60°C for 60 minutes, protected from light.

• After incubation, allow the plate to cool to room temperature.

• Measure the fluorescence intensity using a microplate reader with excitation at approximately 385 nm and emission at approximately 515 nm.

3. Data Analysis:

• Subtract the fluorescence of the blank (0 µM thiol standard) from all measurements.

• Plot the net fluorescence intensity versus the concentration of the thiol standards to generate a standard curve.

• Determine the thiol concentration in the unknown samples by interpolating their net fluorescence values on the standard curve.

Ellman's Assay Protocol (DTNB)

This is a classic colorimetric method performed in a 96-well microplate.

1. Reagent Preparation:

• Reaction Buffer: Prepare a 0.1 M sodium phosphate buffer, pH 8.0, containing 1 mM EDTA.

• DTNB Solution: Dissolve 4 mg of DTNB in 1 mL of the Reaction Buffer (Ellman's Reagent Solution).[15]

• Thiol Standard Stock Solution: Prepare a 1.5 mM stock solution of L-cysteine hydrochloride monohydrate in the Reaction Buffer.[15]

• Thiol Standard Dilutions: Prepare a series of dilutions from the stock solution in the Reaction Buffer to generate a standard curve (e.g., 0-250 µM).[7]

2. Assay Procedure:

• Pipette 200 µL of each standard dilution and sample into separate wells of a clear 96-well microplate.[7]

• Add 50 µL of the DTNB solution to each well.[7]

• Mix gently by shaking the plate for 30 seconds.

• Incubate at room temperature for 5 to 15 minutes.[7][15]

• Measure the absorbance at 412 nm using a microplate reader.[7]

3. Data Analysis:

• Subtract the absorbance of the blank (0 µM thiol standard) from all measurements.

• Plot the net absorbance versus the concentration of the thiol standards to generate a standard curve.

• Determine the thiol concentration in the unknown samples by interpolating their net absorbance values on the standard curve. Alternatively, the concentration can be calculated using the Beer-Lambert law and the molar extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹ at pH 8.0).[15]

Monobromobimane (mBBr) Assay with HPLC Detection Protocol

This protocol is for the derivatization of thiols with mBBr followed by separation and quantification using reverse-phase HPLC, allowing for the analysis of individual thiol species.

1. Reagent Preparation:

• Derivatization Buffer: Prepare a 50 mM HEPES buffer, pH 8.0, containing 5 mM DTPA.[9]

• mBBr Stock Solution: Prepare a 10 mM stock solution of mBBr in acetonitrile. Store protected from light at -20°C.[5]

• Stopping Reagent: 1 M methanesulfonic acid.

• Thiol Standard Stock Solutions: Prepare individual 1 mM stock solutions of the thiols of interest (e.g., cysteine, glutathione, homocysteine) in the Derivatization Buffer.

• Thiol Standard Mixture: Prepare a working standard mixture containing known concentrations of each thiol in the Derivatization Buffer.

2. Derivatization Procedure:

• In a microcentrifuge tube, combine 100 µL of the sample or standard mixture with 100 µL of the 10 mM mBBr stock solution.

• Vortex briefly and incubate at room temperature for 15 minutes in the dark.

• Stop the reaction by adding 50 µL of 1 M methanesulfonic acid.

• Centrifuge the samples at 10,000 x g for 5 minutes to pellet any precipitate.

• Transfer the supernatant to an HPLC vial for analysis.

3. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A suitable gradient to separate the mBBr-thiol adducts (e.g., 10-50% B over 20 minutes).

• Flow Rate: 1.0 mL/min.

• Detection: Fluorescence detector with excitation at ~390 nm and emission at ~480 nm.[5]

4. Data Analysis:

• Identify the peaks corresponding to the different mBBr-thiol adducts based on the retention times of the standards.

• Generate a standard curve for each thiol by plotting the peak area versus the concentration.

• Quantify the individual thiols in the samples by comparing their peak areas to the respective standard curves.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in each quantification method.

Caption: Experimental workflow for the SBF-Chloride microplate assay.

Caption: Experimental workflow for the Ellman's (DTNB) colorimetric assay.

Caption: Workflow for thiol quantification using mBBr with HPLC detection.

Causality Behind Experimental Choices and Self-Validating Systems

pH Considerations: The reactivity of the thiol group is dominated by its deprotonated form, the thiolate anion (RS⁻).[13] Therefore, all three assays are performed at a pH above the pKa of the target thiols (typically around 8-10) to ensure a sufficient concentration of the reactive thiolate. For SBF-Chloride, a higher pH (around 9.5) can further enhance the reaction rate.[12]

Internal vs. External Standards: The HPLC-based mBBr method allows for the use of an internal standard, which is added to the samples before processing and can account for variations in derivatization efficiency and injection volume, thereby improving the accuracy and precision of the quantification. For the plate-based SBF-Chloride and Ellman's assays, quantification relies on external standard curves, making accurate pipetting and consistent reaction conditions crucial for reliable results.

Minimizing Thiol Oxidation: Thiols are susceptible to oxidation, especially in the presence of metal ions.[13] The inclusion of a chelating agent like EDTA or DTPA in the reaction buffers is a critical step to sequester metal ions and prevent artefactual loss of the thiol signal.[9]

Trustworthiness Through Controls: To ensure the validity of the results, several controls should be included in each experiment:

• Reagent Blank: Contains all reagents except the thiol to determine the background signal.

• Sample Blank: For complex biological samples, a sample blank (without the detection reagent) can be used to correct for endogenous absorbance or fluorescence.

• Spike and Recovery: Adding a known amount of a thiol standard to a sample and measuring the recovery can assess for matrix effects that may inhibit or enhance the reaction.

Conclusion: Selecting the Optimal Method for Your Research

The choice of a thiol quantification method should be a deliberate decision based on the specific needs of your research.

• SBF-Chloride emerges as a robust and sensitive fluorescent probe, offering a favorable balance of specificity and ease of use, particularly for high-throughput applications in a microplate format. Its "turn-on" fluorescence minimizes background signal, contributing to its high sensitivity.

• Ellman's Assay remains a workhorse in many laboratories due to its simplicity, cost-effectiveness, and the widespread availability of absorbance plate readers.[14] It is an excellent choice for routine measurements where high sensitivity is not the primary concern.

• Monobromobimane (mBBr) , especially when coupled with HPLC, provides the highest sensitivity and the ability to resolve and quantify individual low-molecular-weight thiols within a complex mixture.[4] This makes it the method of choice for detailed studies of specific thiol metabolites.

By understanding the principles, performance characteristics, and detailed protocols of these methods, researchers can confidently select the most appropriate tool for their thiol quantification needs, leading to more reliable and reproducible data in the pursuit of scientific discovery and therapeutic innovation.

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A Senior Application Scientist's Guide to Peptide Quantification: Unveiling the Limits of Detection and Quantification for SBF-Derivatized Peptides in a Comparative Analysis

For researchers, scientists, and drug development professionals, the precise quantification of peptides is a cornerstone of meaningful discovery. Whether delineating signaling pathways, validating biomarkers, or developing novel therapeutics, the ability to confidently measure minute changes in peptide abundance is paramount. This guide provides an in-depth technical comparison of peptide quantification methodologies, with a special focus on the emergent use of succinimidyl-4,4',4''-tris(4-carboxyphenyl)triphenylmethylamine N-hydroxysuccinimide ester (SBF) derivatization. We will objectively explore its performance alongside established techniques such as isobaric tags for relative and absolute quantitation (iTRAQ), tandem mass tags (TMT), and label-free quantification (LFQ), providing supporting experimental insights and protocols.

The Pursuit of Sensitivity: Understanding LOD and LOQ in Peptide Quantification

In the realm of analytical chemistry, two metrics reign supreme in defining the sensitivity of a method: the Limit of Detection (LOD) and the Limit of Quantification (LOQ). It is crucial to grasp their distinct meanings:

• Limit of Detection (LOD): This is the lowest concentration of an analyte that can be reliably distinguished from the absence of that analyte (a blank sample) with a stated statistical confidence.[1][2] Essentially, the LOD answers the question: "Is the peptide present?"

• Limit of Quantification (LOQ): This is the lowest concentration of an analyte that can be not only detected but also quantified with acceptable precision and accuracy.[1][2] The LOQ addresses the more demanding question: "How much of the peptide is present?"

Achieving low LOD and LOQ values is a primary objective in quantitative proteomics, as it enables the detection and measurement of low-abundance peptides that often play critical regulatory roles in biological systems.[3]

SBF Derivatization: A Novel Strategy for Enhanced Sensitivity

Chemical derivatization of peptides is a well-established strategy to improve their analytical characteristics for mass spectrometry (MS).[4] By introducing a chemical tag, it is possible to enhance ionization efficiency, improve chromatographic separation, and direct fragmentation patterns, all of which can contribute to a lower limit of detection.[5][6]

Succinimidyl-4,4',4''-tris(4-carboxyphenyl)triphenylmethylamine N-hydroxysuccinimide ester (SBF) is an amine-reactive labeling reagent. Its N-hydroxysuccinimide (NHS) ester moiety reacts with the primary amino groups of peptides (the N-terminus and the side chain of lysine residues) to form stable amide bonds.[7] The bulky triphenylmethylamine structure is designed to significantly increase the hydrophobicity and ionization efficiency of the derivatized peptide, thereby enhancing its signal in the mass spectrometer.

Figure 1: SBF Derivatization Workflow.

While the theoretical advantages of SBF derivatization are clear, specific, peer-reviewed data detailing its LOD and LOQ for a wide range of peptides are not yet extensively published. However, based on the principles of similar derivatization strategies, a significant enhancement in sensitivity is anticipated.

A Comparative Landscape of Peptide Quantification Methods

To contextualize the potential of SBF derivatization, it is essential to compare it with the current gold-standard techniques in quantitative proteomics.

Isobaric Labeling: iTRAQ and TMT

Isobaric labeling, which includes iTRAQ and TMT, allows for the simultaneous quantification of peptides from multiple samples.[8][9] In this approach, peptides from different samples are labeled with tags that are identical in mass but yield distinct reporter ions upon fragmentation in the mass spectrometer.[3][10] The relative intensities of these reporter ions are then used to determine the relative abundance of the peptides across the different samples.[3][10]

Figure 3: Label-Free Quantification Workflow.

The primary advantages of LFQ are its simplicity and cost-effectiveness, as it avoids the expense of isotopic labels. [11]However, it can be more susceptible to experimental variation between runs and may have a more limited dynamic range compared to labeling methods. [11][12]

Head-to-Head Comparison: LOD and LOQ

Directly comparing the LOD and LOQ across these different methods is challenging as these values are highly dependent on the specific peptide, the complexity of the sample matrix, and the mass spectrometer used. However, we can provide a qualitative and semi-quantitative comparison based on published data and the underlying principles of each technique.

Quantification Method	Typical LOD/LOQ Range (on-column)	Key Factors Influencing Sensitivity
SBF-Derivatized Peptides	Expected in the low femtomole to high attomole range	Derivatization efficiency, hydrophobicity of the peptide, ionization efficiency of the SBF tag.
iTRAQ	Low femtomole to high attomole range [13]	Labeling efficiency, purity of the isolated precursor ion for fragmentation, instrument resolution. [14]
TMT	Low femtomole to high attomole range [15]	Labeling efficiency, co-isolation of interfering ions, MS3-level quantification can improve accuracy. [3]
Label-Free (Ion Intensity)	Mid-to-high femtomole to low picomole range [16]	Chromatographic peak shape and reproducibility, instrument scan speed and sensitivity, data processing algorithms. [11]

Note on SBF-Derivatized Peptides: While specific LOD/LOQ values are not widely published, the significant increase in signal-to-noise ratio observed with similar derivatization strategies suggests that SBF-derivatization has the potential to push detection and quantification limits into the attomole range for many peptides. [4][5]

Experimental Protocols

To provide a practical framework for implementing these techniques, detailed step-by-step methodologies are provided below.

Protocol for SBF-Derivatization of Peptides

This protocol is a general guideline based on the principles of N-hydroxysuccinimide (NHS) ester chemistry. Optimization may be required for specific peptides and sample types.

• Sample Preparation:

  • Ensure the peptide sample is dissolved in an amine-free buffer (e.g., 100 mM sodium phosphate buffer, pH 8.3-8.5). Buffers containing primary amines, such as Tris, must be avoided as they will react with the SBF-NHS ester. [10] * The optimal protein/peptide concentration for labeling is typically in the range of 1-10 mg/mL.

• Reagent Preparation:

  • Dissolve the SBF-NHS ester in an anhydrous, amine-free organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL.

• Derivatization Reaction:

  • Add the SBF-NHS ester solution to the peptide solution. A molar excess of the SBF reagent (typically 5- to 20-fold) is recommended to ensure complete labeling.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Quenching the Reaction:

  • Add a quenching solution, such as 50 mM Tris-HCl or 1 M glycine, to consume any unreacted SBF-NHS ester.

  • Incubate for 15-30 minutes at room temperature.

• Sample Cleanup:

  • Remove excess reagent and byproducts using a suitable method such as solid-phase extraction (SPE) with a C18 cartridge or size-exclusion chromatography.

• LC-MS/MS Analysis:

  • Reconstitute the dried, derivatized peptides in an appropriate solvent for LC-MS/MS analysis.

Protocol for iTRAQ 8-plex Labeling

This protocol is adapted from manufacturer's instructions and published literature. [17][18]

• Protein Digestion and Peptide Quantification:

  • Digest 100 µg of protein per sample using a standard trypsin digestion protocol.

  • Quantify the resulting peptide concentration using a suitable method (e.g., BCA assay).

• iTRAQ Reagent Preparation:

  • Allow the iTRAQ 8-plex reagents to reach room temperature.

  • Reconstitute each iTRAQ reagent vial with 70 µL of ethanol and vortex to dissolve.

• Peptide Labeling:

  • Reconstitute each dried peptide sample (100 µg) in 30 µL of dissolution buffer (provided in the kit).

  • Add the reconstituted iTRAQ reagent to the corresponding peptide sample.

  • Incubate at room temperature for 2 hours.

• Pooling and Cleanup:

  • Combine all eight labeled samples into a single tube.

  • Clean up the pooled sample using a C18 SPE cartridge to remove unreacted reagents and salts.

• LC-MS/MS Analysis:

  • Reconstitute the cleaned, labeled peptide mixture for LC-MS/MS analysis. The mass spectrometer should be configured for a high-energy collision-induced dissociation (HCD) experiment to generate the reporter ions. [17]

Protocol for TMT 10-plex Labeling

This protocol is a summary of common TMT labeling procedures. [19][20]

• Sample Preparation:

  • Reduce, alkylate, and digest 25-100 µg of protein per sample.

  • Ensure the final peptide solution is in an amine-free buffer (e.g., 100 mM TEAB or 200 mM HEPES, pH 8.5). [19]

• TMT Reagent Preparation:

  • Equilibrate the TMT10plex reagent vials to room temperature.

  • Add anhydrous acetonitrile to each vial and vortex to dissolve.

• Labeling Reaction:

  • Add the dissolved TMT reagent to each peptide sample.

  • Incubate for 1 hour at room temperature.

• Quenching:

  • Add 5% hydroxylamine to each sample and incubate for 15 minutes to quench the reaction. [19]

• Pooling and Fractionation:

  • Combine all 10 labeled samples.

  • For complex samples, it is highly recommended to perform high-pH reversed-phase fractionation to reduce sample complexity and improve the detection of low-abundance peptides. [21]

• LC-MS/MS Analysis:

  • Analyze each fraction by LC-MS/MS. For accurate quantification, an instrument capable of MS3 fragmentation (SPS-MS3) is recommended to minimize the effects of co-isolated interfering ions. [3]

Workflow for Label-Free Quantification

This workflow outlines the key steps for a typical ion intensity-based label-free quantification experiment. [14][22]

• Sample Preparation:

  • Prepare individual peptide samples from each biological replicate through protein extraction, digestion, and cleanup. Consistency in sample handling is critical to minimize experimental variability.

• LC-MS/MS Analysis:

  • Analyze each sample in a separate LC-MS/MS run. It is crucial to use a robust and reproducible chromatography setup.

  • Include quality control (QC) samples (e.g., a pooled sample) periodically throughout the run sequence to monitor instrument performance.

• Data Processing:

  • Chromatographic Alignment: Use software to align the retention times of the peptide features across all LC-MS/MS runs.

  • Feature Detection and Quantification: Detect and quantify the intensity of each peptide feature (typically the area under the curve of the precursor ion chromatogram).

  • Normalization: Normalize the data to account for variations in sample loading and instrument response.

  • Statistical Analysis: Perform statistical tests to identify peptides that are significantly differentially abundant between experimental groups.

Conclusion and Future Perspectives

The choice of a peptide quantification strategy is a critical decision that depends on the specific research question, sample type, available instrumentation, and budget.

• SBF-derivatization emerges as a promising technique for targeted, high-sensitivity applications where pushing the limits of detection for specific low-abundance peptides is the primary goal. Further studies are needed to establish its quantitative performance across a broad range of peptides and matrices.

• iTRAQ and TMT offer the significant advantage of multiplexing, making them well-suited for comparative studies with multiple conditions or time points. [12][22]The higher plexing capacity of TMT provides greater throughput for large-scale experiments. [9]* Label-free quantification remains a valuable, cost-effective approach, particularly for discovery-based studies with a large number of samples, where the experimental design can accommodate its potentially higher variance. [12] As a Senior Application Scientist, my recommendation is to carefully consider the trade-offs between sensitivity, throughput, accuracy, and cost. For researchers venturing into the quantification of very low-abundance peptides, exploring derivatization strategies like SBF is a worthwhile endeavor. For larger-scale comparative proteomics, the multiplexing capabilities of TMT, especially when coupled with MS3-level quantification, currently offer a robust and powerful solution. Ultimately, the most reliable results will always be obtained through a combination of meticulous experimental execution and a thorough understanding of the strengths and limitations of the chosen quantification method.

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A Senior Application Scientist's Comparative Guide to Benzofurazan-Based Thiol Derivatization Reagents

For: Researchers, scientists, and drug development professionals engaged in the precise quantification and detection of thiol-containing molecules.

In the realm of bioanalysis, the sensitive and selective detection of thiols—such as glutathione, cysteine, and homocysteine—is paramount for understanding cellular redox states and their implications in various disease pathologies. Benzofurazan-based reagents have emerged as indispensable tools for this purpose, converting non-fluorescent thiols into highly fluorescent adducts suitable for chromatographic and spectroscopic analysis. This guide provides an in-depth, objective comparison of 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) against two other prominent benzofurazan reagents: 4-Fluoro-7-nitrobenzofurazan (NBD-F) and 4-Chloro-7-nitrobenzofurazan (NBD-Cl). Our analysis is grounded in experimental data to empower you in selecting the optimal reagent for your research needs.

Introduction to Benzofurazan Reagents: Mechanism and Utility

Benzofurazan reagents, also known as benzoxadiazoles, are fluorogenic compounds that are themselves non-fluorescent but become highly fluorescent upon reaction with nucleophiles like primary and secondary amines or thiols.[1][2] The core mechanism involves a nucleophilic aromatic substitution, where the thiol's sulfhydryl group attacks the electron-deficient benzofurazan ring, displacing a halide (chloride or fluoride) or another leaving group.[3] This reaction, typically conducted under basic conditions to enhance the nucleophilicity of the thiol group, results in a stable, fluorescent thioether adduct.[3][4]

The choice of reagent can significantly impact experimental outcomes, influencing factors such as reaction kinetics, selectivity, and the photophysical properties of the resulting fluorescent product. Here, we dissect the performance of SBD-Cl in relation to the widely used NBD-F and NBD-Cl.

The Contenders: A Head-to-Head Comparison

SBD-Cl is a water-soluble, highly specific reagent for the derivatization of thiol groups.[5][6] The presence of the sulfonate group imparts excellent water solubility, a distinct advantage when working with aqueous biological samples as it minimizes the need for organic co-solvents that can perturb sample integrity.

• Specificity: SBD-Cl is renowned for its high specificity towards thiols.[5][7]

• Solubility: Its high water solubility (50 mg/mL) simplifies sample preparation for biological matrices.

• Fluorescence: The resulting thiol adducts exhibit fluorescence with an excitation maximum around 383 nm and an emission maximum around 528 nm.[5]

NBD-F and NBD-Cl are structurally similar reagents that react with both thiols and amines to form fluorescent adducts.[8][9][10] They are extensively used for pre-column derivatization in HPLC analysis of amino acids and low molecular weight amines.[3][8]

• Reactivity: NBD-F is significantly more reactive than NBD-Cl. For instance, its reaction with glycine is reported to be 500 times faster.[8][9] This higher reactivity can be advantageous for rapid derivatization but also necessitates more careful storage and handling.

• Fluorescence: Both NBD-F and NBD-Cl produce the same fluorescent adducts upon reaction with a given thiol or amine.[8][9] The NBD-amine adducts typically have an excitation maximum around 464 nm and an emission maximum around 512 nm in aqueous solutions.[8][10] The fluorescence of NBD-adducts is known to be sensitive to the polarity of the environment.[8]

• Selectivity: While they react with thiols, NBD reagents also exhibit high reactivity towards primary and secondary amines, which can be a limitation when selective thiol detection is required in amine-rich samples.[8][11]

Performance Benchmarking: A Data-Driven Comparison

To provide a clear, quantitative comparison, the following table summarizes the key performance characteristics of SBD-Cl, NBD-F, and NBD-Cl.

Feature	4-Chloro-7-sulfobenzofurazan (SBD-Cl)	4-Fluoro-7-nitrobenzofurazan (NBD-F)	4-Chloro-7-nitrobenzofurazan (NBD-Cl)
Primary Target	Thiols[5]	Amines and Thiols[8][9]	Amines and Thiols[8][10]
Water Solubility	High (50 mg/mL)	Soluble in ethanol and acetonitrile[8]	Soluble in organic solvents[10]
Reactivity	Moderate	Very High[8][9]	High[8]
Excitation Max (Adduct)	~383 nm[5]	~470 nm (amine adduct)[12]	~464 nm (amine adduct)[8]
Emission Max (Adduct)	~528 nm[5]	~530 nm (amine adduct)[12]	~512 nm (amine adduct)[8]
Key Advantage	High thiol specificity and water solubility	Rapid reaction kinetics	Well-established reagent
Key Limitation	Lower reactivity than NBD-F	Reacts with both amines and thiols	Reacts with both amines and thiols

Causality in Experimental Design: Why Reagent Choice Matters

The selection of a derivatization reagent is not merely a matter of preference but a critical decision dictated by the experimental goals and sample matrix.

• For selective thiol analysis in complex biological fluids: SBD-Cl is the superior choice due to its high specificity for thiols and excellent water solubility. This minimizes interference from abundant primary and secondary amines and simplifies sample preparation.

• For rapid, high-throughput screening of both amines and thiols: The high reactivity of NBD-F makes it ideal for applications where speed is critical. However, subsequent chromatographic separation is necessary to resolve the different adducts.

• For established protocols requiring derivatization of amines: NBD-Cl has a long history of use and a wealth of literature supporting its application, particularly for amino acid analysis.[1][2]

The reaction mechanism for these reagents with thiols is a nucleophilic aromatic substitution. The electron-withdrawing nitro or sulfo groups on the benzofurazan ring activate the 4-position for nucleophilic attack by the thiolate anion. The fluoride in NBD-F is a better leaving group than the chloride in NBD-Cl and SBD-Cl, which accounts for its higher reactivity.

Caption: Workflow for the comparative analysis of benzofurazan reagents.

Concluding Remarks for the Practicing Scientist

The selection of a benzofurazan reagent for thiol derivatization should be a well-informed decision based on the specific requirements of the assay.

• 4-Chloro-7-sulfobenzofurazan ammonium salt (SBD-Cl) stands out for its superior thiol specificity and aqueous solubility, making it the reagent of choice for analyzing complex biological samples where minimizing interference from amines is crucial.

• 4-Fluoro-7-nitrobenzofurazan (NBD-F) offers the advantage of rapid reaction kinetics, which is beneficial for high-throughput applications. However, its reactivity with amines necessitates careful consideration of the sample matrix.

• 4-Chloro-7-nitrobenzofurazan (NBD-Cl) remains a reliable and well-documented reagent, particularly for established methods focused on amine derivatization, though it also reacts with thiols.

By understanding the distinct properties and performance characteristics of these reagents, researchers can enhance the accuracy, sensitivity, and reliability of their thiol quantification and detection workflows.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBF-Cl)

As laboratory professionals, our commitment to discovery is intrinsically linked to a foundational responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a critical component of sound scientific practice. This guide provides a comprehensive, step-by-step framework for the safe disposal of 4-Chloro-7-sulfobenzofurazan ammonium salt (SBF-Cl), a valuable fluorogenic reagent used for thiol detection.[1][2] By understanding the chemical's properties and adhering to established protocols, we can ensure the protection of ourselves, our colleagues, and our shared environment.

Hazard Assessment: Understanding the "Why"

Before any handling or disposal, a thorough understanding of the associated hazards is paramount. 4-Chloro-7-sulfobenzofurazan ammonium salt is not a benign substance; its hazard profile necessitates careful management. The primary risks are associated with its irritant properties and its potential harm to aquatic ecosystems.[3][4]

Hazard Classification	Description	GHS H-Code	Signal Word	Source
Skin Irritation	Causes skin irritation upon contact.	H315	Warning	[1][3][4]
Eye Irritation	Causes serious eye irritation.	H319	Warning	[1][3][4]
Respiratory Irritation	May cause respiratory irritation if inhaled.	H335	Warning	[1][3][4]
Water Hazard	Classified as WGK 3, highly hazardous to water.	-	-	[4]
Physical Form	Combustible solid powder.	-	-	[3][4]

This profile dictates that SBF-Cl and any materials contaminated with it must be treated as hazardous chemical waste.[5] Under no circumstances should it be disposed of down the drain or in regular trash receptacles.[5][6]

Immediate Safety & Personal Protective Equipment (PPE)

Given the irritant nature of SBF-Cl, establishing a barrier between the chemical and the researcher is the first line of defense. The following PPE is mandatory when handling SBF-Cl in its pure form or in solutions.

• Eye Protection : Chemical safety goggles or a face shield are essential to protect against splashes or airborne powder.[3][4]

• Hand Protection : Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or perforation before use.[3][4]

• Body Protection : A standard laboratory coat should be worn to protect against skin contact.

• Respiratory Protection : When handling the powder form where dust may be generated, a dust mask (e.g., N95) is required to prevent respiratory tract irritation.[3][4] All handling of the solid should ideally occur within a chemical fume hood.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of SBF-Cl is a systematic process involving segregation, containment, and documentation. The following workflow ensures compliance and safety.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is critical to prevent unintended chemical reactions within a waste container.[5][6] SBF-Cl waste must be separated into distinct streams.

• Solid Waste : This stream includes unused or expired SBF-Cl powder, and any chemically contaminated disposable labware such as weigh boats, pipette tips, and contaminated gloves or bench paper.

  • Protocol : Collect all solid waste in a dedicated, clearly labeled container. It is best practice to line a pail or beaker with a clear plastic bag to contain the waste.[7] Do not mix solid waste with liquid waste.[8]

• Aqueous Waste : This stream includes solutions containing SBF-Cl, as well as the first rinsate from decontaminating glassware.

  • Protocol : Collect all aqueous waste in a dedicated, compatible liquid waste container (e.g., a high-density polyethylene carboy). Do not mix with other waste streams like halogenated or non-halogenated solvents unless explicitly permitted by your institution's Environmental Health & Safety (EH&S) office.[7]

Step 2: Container Selection and Labeling

The integrity of your waste containment is crucial for preventing leaks and ensuring safe transport.

• Container Requirements :

  • Must be made of a compatible material (plastic is often preferred over glass).[5]

  • Must be in good condition, free from cracks or rust.[9]

  • Must have a leak-proof, screw-on cap. Parafilm, stoppers, or beakers are not acceptable closures.[8]

  • The container should not be filled beyond 90% capacity (or have at least one inch of headroom) to allow for expansion.[6]

• Labeling Protocol : All chemical waste containers must be labeled with a hazardous waste tag as soon as the first drop of waste is added.[5]

  • The label must include the words "Hazardous Waste".[5]

  • List the full chemical name of all constituents: "4-Chloro-7-sulfobenzofurazan ammonium salt" and any solvents (e.g., "Water"). Do not use abbreviations or chemical formulas.[5]

  • Indicate the approximate concentrations or percentages of each component.

  • Mark the appropriate hazard pictograms (e.g., irritant).[5]

  • Include the name of the Principal Investigator, the lab room number, and the date of generation.[5]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designate a specific area within your laboratory for the temporary storage of hazardous waste.[6]

• Location : The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Containment : All waste containers must be kept in secondary containment (such as a lab tray or bin) to capture any potential leaks. The secondary container must be able to hold 110% of the volume of the largest primary container.[8]

• Segregation : Store incompatible waste streams separately within the SAA (e.g., acids away from bases).[6][8]

• Closure : Keep waste containers securely capped at all times, except when adding waste.[8][9]

Caption: Decision workflow for the safe disposal of SBF-Cl waste.

Step 4: Requesting Final Disposal

Accumulated hazardous waste must be collected by your institution's authorized personnel in a timely manner.

• Pickup Schedule : Be aware of your institution's policies regarding accumulation time limits (e.g., 90 or 150 days) and quantity limits.[7][8]

• Request Procedure : Follow your EH&S department's specific procedure for requesting a waste pickup. This is often done through an online portal or by submitting a specific form.[5]

Decontamination and Spill Management

Proper decontamination prevents cross-contamination and accidental exposure.

• Glassware and Equipment Decontamination :

  • Rinse the contaminated item three times with a suitable solvent.[9] For SBF-Cl, which is water-soluble, deionized water is appropriate.[3][4]

  • The first rinsate must be collected and disposed of as hazardous aqueous waste.[9]

  • Subsequent rinses can typically be disposed of down the sanitary sewer, but confirm this with your local EH&S guidelines.

  • After rinsing, the glassware can be washed using standard laboratory procedures.

• Spill Cleanup (Solid Powder) :

  • Alert personnel in the immediate area and restrict access.

  • Wearing your full PPE, gently sweep up the solid material. Avoid creating dust.[10] A wet paper towel can be used to gently wipe up the final residue.

  • Place all contaminated materials (powder, paper towels, used gloves) into the solid hazardous waste container.[10]

  • Wipe the spill area with soap and water.

By adhering to these protocols, you contribute to a culture of safety and responsibility, ensuring that our scientific pursuits do not come at the cost of personal or environmental health. Always consult your institution's specific Chemical Hygiene Plan and EH&S office for guidance that aligns with local and federal regulations.

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A Researcher's Guide to Safely Handling 4-Chloro-7-sulfobenzofurazan Ammonium Salt (SBD-F)

Navigating the complexities of novel chemical reagents is a cornerstone of innovative research. 4-Chloro-7-sulfobenzofurazan ammonium salt, also known as SBD-F, is a valuable fluorogenic reagent utilized for the sensitive detection of thiols.[1] Its effective application, however, necessitates a thorough understanding of its properties and a commitment to rigorous safety protocols. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of SBD-F in a laboratory setting. Our goal is to empower researchers with the knowledge to not only protect themselves but also to ensure the integrity of their experimental outcomes.

Understanding the Hazard Profile of SBD-F

4-Chloro-7-sulfobenzofurazan ammonium salt is classified as a hazardous substance that requires careful handling. The primary hazards associated with this compound are:

• Skin Irritation (Category 2): Direct contact with the skin can cause irritation.

• Serious Eye Irritation (Category 2A): The compound can cause significant irritation if it comes into contact with the eyes.

• Specific Target Organ Toxicity - Single Exposure (Category 3): Inhalation of the powder may lead to respiratory irritation.

It is crucial to recognize that these hazards are inherent to the chemical's reactivity, which also makes it an effective labeling reagent for amines and sulfhydryl groups.[2] The electrophilic nature of the benzofurazan ring system, which is key to its fluorescent labeling capabilities, also drives its potential to react with biological molecules in the skin, eyes, and respiratory tract, leading to irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to safety begins with the correct selection and use of Personal Protective Equipment (PPE). The following table outlines the minimum required PPE for handling SBD-F, along with the rationale for each.

PPE Component	Specification	Rationale
Hand Protection	Nitrile gloves	Provides a chemical-resistant barrier to prevent skin contact and subsequent irritation.[3][4]
Eye Protection	Chemical safety goggles	Protects against accidental splashes of solutions or contact with the powder, which can cause serious eye irritation.[3][5]
Respiratory Protection	NIOSH-approved N95 dust mask or higher	Recommended when handling the powder to prevent inhalation and respiratory tract irritation.[3]
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.

Expert Insight: While a standard lab coat is generally sufficient, for tasks involving larger quantities of SBD-F or with a higher risk of spillage, consider using a chemical-resistant apron over your lab coat for an added layer of protection. Always inspect your gloves for any signs of degradation or punctures before use.[6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling SBD-F at every stage is critical for maintaining a safe laboratory environment.

Upon receiving SBD-F, immediately inspect the container for any damage. The compound should be stored at room temperature in a dry, well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3] Keeping the container tightly sealed is essential to prevent the absorption of moisture and to minimize the risk of inhalation exposure.

Given the respiratory hazard associated with the powdered form of SBD-F, all weighing and handling of the solid should be conducted in a well-ventilated area, such as a chemical fume hood.[5] This engineering control is your primary method for minimizing inhalation exposure.

Step-by-Step Weighing Protocol:

• Prepare the Workspace: Ensure the chemical fume hood is operational and the work surface is clean and uncluttered.

• Don Appropriate PPE: At a minimum, wear a lab coat, nitrile gloves, and chemical safety goggles. If weighing the powder, a dust mask is also required.[3]

• Tare the Weighing Vessel: Place a clean, dry weighing boat or paper on the analytical balance and tare it.

• Transfer the Reagent: Carefully use a clean spatula to transfer the desired amount of SBD-F to the weighing vessel. Avoid creating dust clouds by handling the powder gently.[7]

• Clean Up: Once the desired amount is weighed, securely close the SBD-F container. Clean any residual powder from the balance and surrounding area using a damp paper towel to prevent aerosolization. Dispose of the contaminated paper towel as chemical waste.

• Dissolution: If preparing a solution, add the solvent to the weighed SBD-F in the fume hood. SBD-F is soluble in water.[3]

In the event of a spill, it is crucial to act quickly and safely.

Workflow for a Minor Spill of Solid SBD-F:

Caption: Workflow for cleaning up a minor spill of solid SBD-F.

For larger spills, or if the spill involves a solution, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan

All waste containing SBD-F, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Do not dispose of SBD-F down the drain.[8] Follow your institution's specific guidelines for chemical waste disposal. It is good practice to collect all SBD-F waste in a clearly labeled, sealed container.

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[9]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[5]
Ingestion	Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[5][6]

Trustworthiness Through Self-Validation: Every protocol described is designed to be a self-validating system. For instance, the recommendation to handle the powder in a fume hood directly mitigates the identified inhalation hazard. By understanding the "why" behind each step, you can adapt these guidelines to your specific experimental context while maintaining the highest safety standards. This proactive and informed approach to chemical safety is the hallmark of a responsible and effective researcher.

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• Andrews, J. L., Ghosh, P. B., Ternai, B., & Whitehouse, M. W. (1982). Ammonium 4-chloro-7-sulfobenzofurazan: a new fluorigenic thiol-specific reagent. Archives of Biochemistry and Biophysics, 214(1), 386–396. Retrieved from [Link]

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